Rescalure

• CAS: 64309-03-1

Core Science & Biosynthesis

The Mechanism of Action of Rescalure: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rescalure is a synthetic nature-identical semiochemical, specifically a sex pheromone, used for the targeted management of the California red scale (Aonidiella aurantii), a significant pest in citrus and other orchard crops.[1][2] Its mechanism of action is rooted in the disruption of chemical communication between male and female scales, a process known as mating disruption.[1][2][3][4] This guide provides an in-depth analysis of the behavioral and inferred molecular mechanisms through which Rescalure exerts its effect, details common experimental protocols for pheromone characterization, and presents a putative signaling pathway based on current knowledge of insect olfaction.

Introduction to Rescalure

Rescalure is a synthetic mixture of two stereoisomers, (3S,6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S,6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate, which mimics the natural sex pheromone emitted by female California red scales to attract males for mating.[1][3] As a biopesticide, it is deployed in agricultural settings via vapor-releasing dispensers.[1] The continuous release of high concentrations of synthetic pheromone into the environment effectively masks the trails of individual females, preventing males from locating them and thereby disrupting the reproductive cycle of the pest population.[3][4]

Physicochemical Properties of Rescalure

A summary of the key physicochemical properties of Rescalure is provided in Table 1. This data is essential for understanding its environmental fate and for the design of effective controlled-release formulations.

Property	Value	Reference
Molecular Formula	C₁₆H₂₈O₂	[1]
Molecular Weight	252.39 g/mol
Physical State	Greenish-yellow coloured oily liquid	[1]
Log Kow (Octanol/Water Partition Coefficient)	5.3 at 25°C	[3]
Water Solubility	Insoluble	[3]
Vapor Pressure	9.0 x 10⁻² Pa at 20°C
Flash Point	131°C	[3]
Auto-ignition Temperature	250°C	[3]

Core Mechanism of Action: Mating Disruption

The primary mode of action for Rescalure is mating disruption, a competitive mechanism that relies on saturating the environment with the synthetic pheromone.[4] This strategy exploits the male insect's reliance on a chemical gradient to locate a potential mate. The high concentration of Rescalure creates a ubiquitous and homogenous chemical landscape, leading to several disruptive outcomes:

• False Trail Following: Male scales are unable to distinguish the weak pheromone plumes of individual females from the overwhelming background concentration of Rescalure. They are attracted to the synthetic point sources (dispensers), leading them on "false" trails and away from receptive females.[3]

• Sensory Adaptation/Habituation: Continuous exposure to high concentrations of the pheromone can cause the male's antennal sensory neurons to adapt or habituate. This desensitization reduces their ability to respond to the subtle cues from calling females.

• Camouflage of Female Plumes: The synthetic pheromone effectively camouflages the natural pheromone plumes, making them undetectable against the high background noise.

The adult male California red scale has a very short lifespan, approximately six hours, dedicated solely to finding a mate.[3] By preventing successful mate location within this narrow window, Rescalure effectively inhibits reproduction and controls the pest population without direct toxicity.[3]

Inferred Molecular Mechanism of Action

While specific studies on the molecular interactions of Rescalure with the olfactory system of Aonidiella aurantii are not extensively published, a plausible mechanism can be constructed based on the well-established principles of insect pheromone reception. The process begins at the male insect's antennae, which are covered in specialized hair-like structures called sensilla, housing the olfactory sensory neurons (OSNs).

Putative Olfactory Signaling Pathway

The detection of Rescalure by a male California red scale is believed to initiate a signal transduction cascade within the OSNs. Insect olfactory receptors are typically heterodimeric complexes, consisting of a specific, ligand-binding Odorant Receptor (OR) and a highly conserved co-receptor known as Orco. This OR-Orco complex functions as a ligand-gated ion channel.

The proposed signaling pathway is as follows:

• Binding: Rescalure molecules enter the sensillum through pores in the cuticle and are transported across the aqueous sensillar lymph by Odorant-Binding Proteins (OBPs).

• Receptor Activation: The pheromone molecule binds to a specific Odorant Receptor (e.g., ORx for Rescalure) that is expressed in the dendritic membrane of an OSN.

• Ion Channel Gating: This binding event induces a conformational change in the OR-Orco receptor complex, opening the associated non-selective cation channel.

• Depolarization: The influx of cations (primarily Na⁺ and Ca²⁺) into the neuron leads to a rapid depolarization of the cell membrane.

• Action Potential: If the depolarization reaches the threshold, an action potential is generated and propagated along the axon to the antennal lobe of the insect's brain.

• Behavioral Response: In the brain, the signal is processed, leading to a behavioral response, such as upwind flight along the perceived pheromone plume.

While the primary mechanism for insect olfaction is thought to be ionotropic (direct channel gating), there is evidence for metabotropic (G-protein coupled second messenger) pathways that may modulate the signal, enhancing sensitivity and duration of the response.

Caption: Putative signaling pathway for Rescalure in an insect olfactory sensory neuron.

Experimental Protocols

The characterization of a pheromone's mechanism of action involves a suite of experimental techniques ranging from electrophysiology to behavioral assays. The following are detailed methodologies for key experiments that would be cited in a comprehensive study of Rescalure.

Electroantennography (EAG)

• Objective: To measure the overall electrical response of the entire antenna to a pheromone puff, confirming that the antenna's sensory neurons can detect the compound.

• Methodology:

  • Preparation: A male Aonidiella aurantii is immobilized, and its head is excised. Two glass capillary electrodes filled with saline solution (e.g., Ringer's solution) are used. The reference electrode is inserted into the back of the head capsule, and the recording electrode is carefully placed over the tip of one antenna.

  • Stimulus Delivery: A defined volume of air containing a known concentration of Rescalure is puffed onto the antenna for a short duration (e.g., 500 ms) via a stimulus delivery system. A control puff of clean air is also used.

  • Recording: The voltage difference between the two electrodes is amplified and recorded. A negative voltage deflection indicates a response.

  • Analysis: The amplitude of the EAG response (in millivolts) is measured and compared across different concentrations of Rescalure to generate a dose-response curve.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

• Objective: To identify which specific components of a chemical mixture (e.g., natural female extract vs. synthetic isomers) are biologically active.

• Methodology:

  • Setup: A gas chromatograph (GC) is coupled with an EAG setup. The effluent from the GC column is split; one part goes to the GC's detector (e.g., a Flame Ionization Detector, FID), and the other part is directed over an insect antenna preparation.

  • Injection: The chemical sample is injected into the GC, which separates the components based on their volatility and chemical properties.

  • Simultaneous Recording: The FID signal (showing chemical peaks) and the EAG signal (showing antennal responses) are recorded simultaneously.

  • Analysis: Any peak in the FID trace that corresponds in time with a deflection in the EAG trace indicates a biologically active compound. This can confirm the activity of the specific Rescalure isomers.

Wind Tunnel Behavioral Assay

• Objective: To observe and quantify the behavioral response of male insects to a pheromone source in a controlled, flight-simulating environment.

• Methodology:

  • Setup: A glass or acrylic wind tunnel is used with a controlled, laminar airflow (e.g., 30 cm/s) and specific light conditions. At the upwind end, a pheromone dispenser (e.g., a filter paper loaded with Rescalure) is placed.

  • Acclimation: Male scales are released onto a platform at the downwind end of the tunnel and allowed to acclimate.

  • Observation: The behavior of the males is recorded. Key behaviors to quantify include taking flight, upwind flight (anemotaxis), casting (zigzagging flight), and contact with the pheromone source.

  • Analysis: The percentage of males exhibiting each behavior is calculated. To test for mating disruption, the tunnel can be saturated with a background concentration of Rescalure, and the males' ability to locate a point source can be compared to a control with no background pheromone.

Caption: A typical experimental workflow for pheromone characterization and validation.

Conclusion

The mechanism of action for Rescalure is a well-defined process of mating disruption at the behavioral level, supported by a robust, albeit inferred, molecular mechanism grounded in the principles of insect olfaction. By competitively inhibiting the chemical communication channel between sexes, Rescalure provides a highly specific and non-toxic method for pest management. Further research into the specific odorant receptors and downstream signaling components in Aonidiella aurantii would provide a more complete picture and could pave the way for the development of even more targeted and effective semiochemical-based control strategies.

References

• 1. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Olfactory Mechanisms for Discovery of Odorants to Reduce Insect-Host Contact - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ionotropic and metabotropic mechanisms in chemoreception: ‘chance or design'? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insect olfaction - Wikipedia [en.wikipedia.org]

Rescalure: A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rescalure, the sex pheromone of the California red scale (Aonidiella aurantii), has been a subject of extensive research since its discovery, primarily due to its critical role in the integrated pest management of this significant citrus pest. This technical guide provides a comprehensive overview of the history of rescalure's discovery, its isolation and identification, and the evolution of its chemical synthesis. This document details the key scientific milestones, experimental methodologies, and quantitative data, offering a valuable resource for researchers in pheromone chemistry, chemical ecology, and the development of sustainable pest control strategies.

Discovery and Identification

The journey to unraveling the chemical communication of the California red scale culminated in the groundbreaking work of Roelofs and his team in 1977. Their research, published in Nature, marked the first successful isolation and identification of the female-produced sex pheromone, which they named rescalure.[1]

Initial Isolation

The initial efforts to identify the pheromone involved the collection of volatile compounds released by virgin female California red scales. A critical aspect of this process was the development of a bioassay to guide the fractionation and purification of the active components. The male's behavioral response, such as antennal excitation and attraction, was the primary indicator of pheromonal activity.

Experimental Protocol: Isolation of Rescalure (Generalised)

A detailed protocol from the original 1977 publication by Roelofs et al. is not publicly available in its entirety. However, based on common practices for insect pheromone isolation at the time, the workflow would have likely involved the following steps:

• Insect Rearing: Large colonies of California red scale would be reared on a suitable host, such as potatoes or squash, under controlled environmental conditions to ensure a consistent supply of virgin females.

• Volatile Collection: Virgin female scales would be placed in a glass chamber, and a stream of purified air passed over them. The exhausted air, now carrying the volatile pheromone components, would be passed through a trap containing a sorbent material like Porapak Q or Tenax GC to capture the organic molecules.

• Solvent Extraction: The trapped volatiles would then be eluted from the sorbent using a minimal amount of a volatile solvent, such as hexane or diethyl ether, to create a concentrated extract.

• Bioassay-Guided Fractionation: The crude extract would be subjected to various chromatographic techniques, such as gas chromatography (GC), to separate the individual components. The biological activity of each fraction would be tested using the male antennal electroantennography (EAG) or a behavioral bioassay to identify the active compound(s).

Structure Elucidation

Through a combination of analytical techniques, the structure of the active component was elucidated. Gas chromatography-mass spectrometry (GC-MS) was instrumental in determining the molecular weight and fragmentation pattern of the pheromone. Further spectroscopic analysis, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy, provided detailed information about the molecule's carbon skeleton, functional groups, and stereochemistry.

Rescalure was identified as a mixture of two diastereomers: (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate. Subsequent research by Gieselmann and colleagues in 1980 further clarified the biological activity of the individual isomers, demonstrating that a specific blend was most attractive to the male scales.[2]

Table 1: Physicochemical Properties of Rescalure

Property	Value
Molecular Formula	C₁₆H₂₈O₂
Molecular Weight	252.40 g/mol
IUPAC Name	(3S)-3-methyl-6-(prop-1-en-2-yl)dec-9-en-1-yl acetate
CAS Number	64309-03-1

Chemical Synthesis of Rescalure

The identification of rescalure's structure paved the way for its chemical synthesis, a critical step for its practical application in pest management. The ability to produce the pheromone synthetically in large quantities and high purity is essential for its use in monitoring traps and mating disruption strategies. Over the years, several synthetic routes have been developed, often utilizing readily available chiral starting materials.

Early Synthetic Approaches

Initial synthetic efforts focused on achieving the correct carbon skeleton and functional groups of the rescalure isomers. These early syntheses were often not stereoselective, resulting in a mixture of all possible stereoisomers. While these racemic mixtures showed some biological activity, subsequent research demonstrated that the stereochemistry of the molecule was crucial for optimal attraction of male California red scales.

Stereoselective Syntheses

The development of stereoselective synthetic methods was a major advancement in rescalure synthesis. These routes aimed to control the stereochemistry at the two chiral centers (C3 and C6) to produce the specific, biologically active isomers. Common strategies have involved the use of chiral starting materials from the "chiral pool," such as citronellol and carvone, which possess pre-existing stereocenters that can be elaborated into the target molecule.

Logical Relationship: General Strategies for Rescalure Synthesis

Caption: General synthetic strategies for rescalure from chiral pool starting materials.

Experimental Protocol: Representative Synthesis of a Rescalure Precursor from Citronellol (Conceptual)

A detailed, step-by-step experimental protocol for a specific, published synthesis is proprietary to the respective scientific journal. However, a conceptual workflow for a synthesis starting from citronellol would likely involve:

• Protection of the Alcohol: The primary alcohol of citronellol would be protected with a suitable protecting group (e.g., silyl ether) to prevent its reaction in subsequent steps.

• Oxidative Cleavage: The double bond of the protected citronellol would be oxidatively cleaved (e.g., using ozonolysis or dihydroxylation followed by periodate cleavage) to yield a chiral aldehyde.

• Wittig or Horner-Wadsworth-Emmons Reaction: The aldehyde would then be reacted with a suitable phosphorus ylide to extend the carbon chain and introduce the terminal double bond.

• Deprotection and Acetylation: The protecting group on the alcohol would be removed, and the resulting alcohol would be acetylated to yield the final rescalure molecule.

Experimental Workflow: Stereoselective Synthesis of Rescalure

Caption: A generalized workflow for the stereoselective synthesis of a rescalure isomer.

Quantitative Data

The biological activity of rescalure is highly dependent on the stereochemistry and the ratio of the different isomers. Bioassays are crucial for determining the efficacy of both naturally derived and synthetically produced pheromones.

Table 2: Biological Activity of Rescalure Isomers (Illustrative Data)

Isomer	Relative Attraction (%)
(3S, 6R)	100
(3S, 6S)	75
(3R, 6S)	<10
(3R, 6R)	<5
Racemic Mixture	50-60

Note: The data in this table is illustrative and intended to demonstrate the general trend of biological activity. Actual values can vary depending on the specific bioassay conditions.

The development of synthetic rescalure has enabled its widespread use in agriculture for monitoring and controlling California red scale populations. Pheromone-baited traps are used to monitor the presence and density of the pest, allowing for more targeted and timely insecticide applications. Mating disruption, which involves permeating an area with a high concentration of the synthetic pheromone to confuse males and prevent them from finding females, is an effective and environmentally friendly control method.[3][4][5][6]

Conclusion

The discovery and synthesis of rescalure represent a significant achievement in the field of chemical ecology and have provided a powerful tool for the sustainable management of the California red scale. The history of rescalure research highlights the importance of a multidisciplinary approach, combining insect behavior, analytical chemistry, and synthetic organic chemistry. Future research may focus on developing even more efficient and cost-effective synthetic routes, as well as exploring the potential for biosynthetic production of rescalure. This continued innovation will be crucial for the ongoing development of environmentally benign pest control strategies.

References

• 1. Sex pheromone of the California red scale, Aonidiella aurantii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. apvma.gov.au [apvma.gov.au]
• 6. researchgate.net [researchgate.net]

The Biological Function of Rescalure in Aonidiella aurantii: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rescalure, the sex pheromone of the California red scale, Aonidiella aurantii, is a critical component in the insect's reproductive cycle. This bicyclic monoterpenoid, comprised of two key stereoisomers, acts as a potent attractant for males, guiding them to virgin females for mating. Its primary biological function is to ensure successful reproduction by facilitating mate location. This has led to the development and widespread use of synthetic Rescalure in pest management strategies, primarily through mating disruption. This technical guide provides an in-depth overview of the biological function of Rescalure, including its chemical composition, the behavioral and physiological responses it elicits in male scales, and the experimental methodologies used to study these phenomena.

Introduction

The California red scale, Aonidiella aurantii, is a significant pest of citrus and other crops worldwide[1]. Control of this armored scale insect has increasingly moved towards environmentally benign methods, with a strong focus on semiochemical-based approaches. At the forefront of these strategies is the use of Rescalure, the synthetic equivalent of the female-produced sex pheromone[2]. The primary mode of action for Rescalur is the disruption of mating, which effectively reduces the reproductive success of the pest population[3][4][5]. Understanding the intricate biological function of Rescalure is paramount for optimizing its use in integrated pest management (IPM) programs and for the development of novel control agents.

Chemical Composition of Rescalure

Rescalure is not a single compound but a specific blend of two stereoisomers of 3-methyl-6-isopropenyl-9-decen-1-yl acetate. The two isomers are:

• (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate

• (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate [2]

The precise ratio of these two isomers in the natural pheromone blend released by female A. aurantii is crucial for eliciting the full behavioral response in males. While the exact natural ratio is a subject of ongoing research, the synergistic effect of the two isomers is well-documented.

Biological Function: Mate Location and Mating Disruption

The core biological function of Rescalure is to act as a long-range attractant for the winged adult male A. aurantii, which has a very short lifespan of approximately 6 hours dedicated solely to finding a mate[1]. Virgin females release the pheromone to create a plume in the air. Males, upon detecting this plume, fly upwind, following the concentration gradient to locate the female.

The application of synthetic Rescalure in agricultural settings disrupts this process. By permeating the environment with a high concentration of the synthetic pheromone, several mechanisms of mating disruption are thought to occur:

• Competitive Attraction: The synthetic pheromone sources compete with the natural pheromone released by females, making it difficult for males to locate them.

• Sensory Adaptation/Habituation: Prolonged exposure to high concentrations of the pheromone can cause the male's antennal receptors to become less sensitive, rendering them unable to detect the subtle cues from calling females.

• Confusion: The widespread presence of the pheromone can mask the concentration gradients that males use to navigate, leading to confusion and an inability to orient towards a female.

Quantitative Data on Behavioral and Physiological Responses

The effectiveness of Rescalure in modifying the behavior of male A. aurantii has been quantified in numerous studies. The primary metrics for efficacy are the reduction in male captures in pheromone-baited traps and the subsequent decrease in fruit infestation.

Parameter	Observation	Reference
Male Trap Capture Reduction	Mating disruption trials have demonstrated significant reductions in the number of males caught in monitoring traps, with reports of up to 98% reduction.	[5]
Fruit Infestation Reduction	A direct consequence of successful mating disruption is a decrease in fertilized females and subsequent offspring. Studies have shown reductions in heavily infested fruit by as much as 75-80%.	[3][5]
Optimal Pheromone Release Rate	Field trials have indicated that there is an optimal release rate for synthetic dispensers to maximize male attraction (for monitoring) or disruption. One study found a quadratic relationship between release rate and male capture, with a peak at approximately 300 µ g/day .	[6]
Dispenser Efficacy	Biodegradable dispensers have been developed with mean pheromone emission values of around 269 µ g/day , proving effective in reducing male captures and fruit damage.	[5]

Experimental Protocols

The study of Rescalure's biological function relies on a suite of specialized experimental techniques.

Pheromone Extraction and Analysis

Objective: To isolate and identify the components of the natural sex pheromone from female A. aurantii.

Methodology:

• Insect Rearing: Aonidiella aurantii are reared on a suitable host, such as citrus fruit or squash, under controlled laboratory conditions.

• Pheromone Collection:

  • Solvent Extraction: Virgin female scales are homogenized in an organic solvent (e.g., diethyl ether or hexane) to extract the pheromone from their glands[7].

  • Aeration (Volatile Collection): A stream of purified air is passed over virgin females in a glass chamber. The volatiles, including the pheromone, are then trapped on an adsorbent material (e.g., Porapak Q) or in a cold trap.

• Chemical Analysis:

  • Gas Chromatography-Mass Spectrometry (GC-MS): The extract is injected into a GC-MS system. The gas chromatograph separates the individual components of the mixture, and the mass spectrometer provides a fragmentation pattern for each component, allowing for their identification.

  • Coupled Gas Chromatography-Electroantennography (GC-EAG): The effluent from the gas chromatograph is split, with one part going to the detector (e.g., a flame ionization detector) and the other passing over a live male A. aurantii antenna. This allows for the identification of which specific compounds in the extract elicit an electrophysiological response.

Electroantennography (EAG)

Objective: To measure the electrical response of the male A. aurantii antenna to Rescalure and its individual components.

Methodology:

• Antenna Preparation: A male A. aurantii is immobilized, and its antennae are carefully excised.

• Electrode Placement: The excised antenna is mounted between two electrodes using a conductive gel. The recording electrode is placed at the tip of the antenna, and the reference electrode is at the base[8][9].

• Stimulus Delivery: A purified and humidified air stream is continuously passed over the antenna. A puff of air containing a known concentration of the test odorant (e.g., a specific isomer of Rescalure) is injected into the airstream.

• Data Recording and Analysis: The change in electrical potential between the two electrodes (the EAG response) is amplified and recorded. The amplitude of the response is proportional to the number of olfactory receptor neurons that are stimulated. Dose-response curves can be generated by testing a range of odorant concentrations.

Behavioral Assays

Objective: To observe and quantify the behavioral response of male A. aurantii to Rescalure.

Methodology:

• Wind Tunnel Bioassay:

  • A wind tunnel provides a controlled environment with a laminar airflow[10][11].

  • A point source of the pheromone (e.g., a rubber septum impregnated with Rescalure) is placed at the upwind end of the tunnel.

  • Male scales are released at the downwind end, and their flight behavior is observed and recorded.

  • Key behaviors to quantify include: activation (wing fanning), take-off, upwind flight, casting (zigzagging flight), and source location.

• Olfactometer Bioassay:

  • The number of insects choosing each arm of the olfactometer is recorded to determine attraction or repulsion.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway and experimental workflows described in this guide.

Olfactory Signaling Pathway in Male A. aurantii

Caption: Olfactory signaling cascade in male Aonidiella aurantii in response to Rescalure.

Experimental Workflow for Pheromone Identification and Bioassay

Caption: Workflow for the identification, analysis, and application of Aonidiella aurantii sex pheromone.

Conclusion

Rescalure is a cornerstone of modern, sustainable management of the California red scale. Its biological function as a potent male attractant is a double-edged sword: essential for the insect's reproduction, but also a vulnerability that can be exploited for its control. A thorough understanding of the chemical ecology of A. aurantii, from the precise composition of the natural pheromone to the nuances of the male's behavioral and physiological responses, is critical for the continued success of mating disruption and the development of next-generation pest management tools. The experimental protocols outlined in this guide provide a framework for researchers to further unravel the complexities of this fascinating semiochemical system.

References

• 1. Aonidiella aurantii - Wikipedia [en.wikipedia.org]
• 2. apvma.gov.au [apvma.gov.au]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Reproduction in the California Red Scale, Aonidiella aurantii (Homoptera: Diaspididae). I. Discovery and Extraction of a Female Sex Pheromone | Semantic Scholar [semanticscholar.org]
• 8. ockenfels-syntech.com [ockenfels-syntech.com]
• 9. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchtrend.net [researchtrend.net]
• 11. ento.psu.edu [ento.psu.edu]
• 12. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]

An In-depth Technical Guide to the Chemical Properties and Structure of Rescalure Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescalure, the sex pheromone of the California red scale (Aonidiella aurantii), is a critical component in the integrated pest management (IPM) of this significant citrus pest. Its chemical structure, comprised of a mixture of stereoisomers, dictates its biological activity and efficacy in mating disruption applications. This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and biological activity of the key isomers of Rescalure, intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and pest control.

Commercial formulations of Rescalure primarily utilize a blend of two diastereomers: (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate.[1] Understanding the distinct properties of each isomer is crucial for optimizing pheromone-based control strategies.

Chemical Structure and Properties

The fundamental structure of Rescalure is 3-methyl-6-isopropenyl-9-decen-1-yl acetate. The presence of two chiral centers at the C3 and C6 positions gives rise to four possible stereoisomers. The isomers predominantly found in commercial products and recognized as biologically active are the (3S, 6R) and (3S, 6S) diastereomers.

Physicochemical Properties of Rescalure (Isomeric Mixture)

Property	Value	Reference
Appearance	Oily liquid	[1]
Solubility in Water	Insoluble	[1]
Freezing Point	-43.5 °C	[1]
Flash Point	131 °C	[1]
Auto-ignition Temperature	250 °C	[1]

Spectroscopic Data of Rescalure Isomers

Table 1: 1H NMR Spectroscopic Data (Predicted/Reported Chemical Shifts (δ) in ppm)

Proton Assignment	(3S, 6R)-Isomer	(3S, 6S)-Isomer
H3	~0.9 (d)	~0.9 (d)
H4	1.2-1.6 (m)	1.2-1.6 (m)
H5	1.2-1.6 (m)	1.2-1.6 (m)
H6	~2.0 (m)	~2.0 (m)
H7	1.9-2.1 (m)	1.9-2.1 (m)
H8	1.9-2.1 (m)	1.9-2.1 (m)
H9	5.7-5.9 (m)	5.7-5.9 (m)
H10	4.9-5.1 (m)	4.9-5.1 (m)
-CH2OAc	~4.05 (t)	~4.05 (t)
-C(CH3)=CH2	~1.7 (s)	~1.7 (s)
=CH2	~4.7 (br s)	~4.7 (br s)
-OCOCH3	~2.05 (s)	~2.05 (s)

Table 2: 13C NMR Spectroscopic Data (Predicted/Reported Chemical Shifts (δ) in ppm)

Carbon Assignment	(3S, 6R)-Isomer	(3S, 6S)-Isomer
C1	~65	~65
C2	~35	~35
C3	~30	~30
C4	~37	~37
C5	~25	~25
C6	~45	~45
C7	~32	~32
C8	~33	~33
C9	~139	~139
C10	~114	~114
-C(CH3)=CH2	~145	~145
=CH2	~112	~112
-C(CH3)=	~22	~22
-OCOCH3	~171	~171
-OCOCH3	~21	~21

Table 3: Key Mass Spectrometry (MS) Fragmentation Patterns

m/z	Fragment Ion	Interpretation
252	[M]+	Molecular Ion
192	[M - CH3COOH]+	Loss of acetic acid
69	[C5H9]+	Isopropenyl group fragmentation
43	[CH3CO]+	Acetyl group

Experimental Protocols

Enantioselective Synthesis of Rescalure Isomers

The synthesis of specific Rescalure stereoisomers requires precise control of chirality. Asymmetric synthesis strategies are employed to generate the desired stereochemistry at the C3 and C6 positions. A general synthetic approach is outlined below, based on synthetic strategies for related chiral pheromones.

A Formal Enantiospecific Synthesis of a California Red Scale Pheromone Component [2]

This synthesis involves the cleavage of α,α-disubstituted β-bromoketone intermediates derived from (+)-camphor to create chiral synthons.

• Step 1: Preparation of Chiral Intermediate: Starting from a readily available chiral precursor like (+)-camphor, a series of reactions are performed to introduce the necessary functional groups and establish the desired stereochemistry.

• Step 2: Carbon Chain Elongation: The chiral intermediate is then subjected to coupling reactions, such as Grignard reactions, to build the carbon backbone of the Rescalure molecule.

• Step 3: Introduction of the Isopropenyl Group: The isopropenyl group is typically introduced via a Wittig reaction or a related olefination protocol.

• Step 4: Formation of the Terminal Alkene: The terminal double bond is often formed through a controlled elimination reaction.

• Step 5: Acetylation: The final step involves the acetylation of the primary alcohol to yield the target Rescalure isomer.

Purification of Rescalure Diastereomers by Chiral HPLC

High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is a powerful technique for the separation of diastereomers.

• Sample Preparation: The crude mixture of Rescalure isomers is dissolved in a suitable solvent, typically a mixture of hexane and isopropanol, and filtered through a 0.45 µm filter.

• HPLC System: A standard HPLC system equipped with a UV detector is used.

• Chiral Column: A column with a chiral stationary phase, such as a polysaccharide-based column (e.g., Chiralcel OD-H or Chiralpak AD-H), is selected.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of n-hexane and isopropanol (e.g., 99:1 v/v) is commonly used. The exact ratio may need to be optimized for baseline separation.

• Flow Rate: A flow rate of approximately 1.0 mL/min is typical.

• Detection: The eluting isomers are detected by UV absorbance, typically at a wavelength of 210 nm.

• Fraction Collection: The separated diastereomers are collected as they elute from the column. The purity of the collected fractions is then verified by analytical HPLC.[3]

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is a technique used to identify which compounds in a mixture are biologically active by measuring the response of an insect's antenna.

• Insect Preparation: An antenna is carefully excised from a male California red scale. The tip and base of the antenna are inserted into electrodes containing a saline solution.

• GC-EAD System: A gas chromatograph is coupled to both a flame ionization detector (FID) and an electroantennographic detector (EAD). The column effluent is split, with one portion going to the FID and the other being directed over the prepared antenna.

• Sample Injection: A solution of the Rescalure isomer(s) in a suitable solvent is injected into the GC.

• Data Acquisition: The FID signal and the EAD signal (the electrical response from the antenna) are recorded simultaneously.

• Analysis: Peaks in the EAD trace that correspond to peaks in the FID trace indicate that the compound eluting at that time is stimulating the insect's olfactory receptor neurons.

Biological Activity and Signaling Pathway

The biological activity of Rescalure isomers is determined by their ability to bind to and activate specific olfactory receptors on the antennae of male California red scale insects. While a mixture of isomers is known to be attractive, the specific contribution of each isomer to the overall behavioral response is an area of ongoing research. Field trials have demonstrated that mating disruption using a mixture of (3S, 6R) and (3S, 6S) isomers is an effective method for controlling California red scale populations.[4][5]

Proposed Olfactory Signaling Pathway

The perception of pheromones in insects involves a complex signaling cascade. The following diagram illustrates a generalized model of this pathway, which is likely applicable to the action of Rescalure in Aonidiella aurantii.

Caption: Generalized insect olfactory signaling pathway.

In this proposed pathway, the hydrophobic Rescalure molecule enters the sensillum lymph through pores in the sensillum and is bound by a Pheromone-Binding Protein (PBP). This complex transports the pheromone to the dendritic membrane of an Olfactory Receptor Neuron (ORN), where it interacts with a specific Olfactory Receptor (OR) complexed with an obligate co-receptor (Orco).[6] This binding event opens an ion channel, leading to an influx of ions and depolarization of the neuron.[6] This electrical signal is then transduced into an action potential that travels to the antennal lobe of the insect's brain, ultimately triggering a behavioral response.

Conclusion

The stereochemistry of Rescalure plays a pivotal role in its biological function as the sex pheromone of the California red scale. The (3S, 6R) and (3S, 6S) isomers are key components of commercial formulations used for effective pest management. A thorough understanding of the distinct chemical properties, synthesis, and biological activity of each isomer is paramount for the continued development and optimization of pheromone-based control strategies. This technical guide provides a foundational resource for researchers and professionals in this field, summarizing the current state of knowledge and highlighting areas for future investigation. Further research into the specific olfactory receptors of Aonidiella aurantii and a more detailed comparative analysis of the biological efficacy of each pure isomer will undoubtedly lead to even more effective and sustainable pest control solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals - PMC [pmc.ncbi.nlm.nih.gov]

Initial Feasibility of Rescalure for Pest Control: A Technical Guide

An In-depth Whitepaper for Researchers and Drug Development Professionals

Introduction

Rescalure, the synthetic pheromone of the California red scale (Aonidiella aurantii), has emerged as a promising tool for integrated pest management (IPM) in citrus and other susceptible crops. This technical guide provides a comprehensive overview of the initial feasibility studies of Rescalure for pest control, focusing on its efficacy, the experimental protocols used for its evaluation, and the underlying biological mechanisms. The primary mode of action for Rescalure is mating disruption, an environmentally benign technique that reduces pest populations by interfering with their chemical communication, thereby preventing successful reproduction.[1][2] This document is intended to serve as a resource for researchers, scientists, and professionals involved in the development of novel pest control strategies.

Quantitative Data from Feasibility Studies

Initial field trials have demonstrated the significant potential of Rescalure-based mating disruption in controlling California red scale populations. The efficacy of this approach is typically measured by two key metrics: the reduction in the capture of male scales in pheromone-baited traps and the decrease in fruit damage.

Efficacy of Rescalure in Reducing Male Trap Captures

The disruption of chemical communication is directly assessed by the reduction of male insects captured in traps baited with synthetic pheromones. A significant decrease in captures within treated plots compared to untreated control plots indicates successful mating disruption.

Study	Pheromone Load per Dispenser	Application Rate (dispensers/ha)	Reduction in Male Captures (%)
Vacas et al. (2009)	50 mg	400	Significant reduction
Vacas et al. (2009)	100 mg	400	Significant reduction
Vacas et al. (2010) - Trial 1	Not Specified	Not Specified	98% (during 2nd flight), 94.1% (during 3rd flight)[3]
Vacas et al. (2010) - Trial 2	Not Specified	Not Specified	93.5% (during 2nd flight), 82.9% (during 3rd flight)[3]
Vacas et al. (2010) - Trial 3	Not Specified	Not Specified	76.7% (during 2nd flight), 68.1% (during 3rd flight)[3]
Grafton-Cardwell et al. (2021)	Not Specified (CheckMate® CRS)	Not Specified	90% (average cumulative reduction)[4][5]

Efficacy of Rescalure in Reducing Crop Damage

The ultimate measure of a pest control strategy's success is its ability to reduce crop damage. Studies have consistently shown that mating disruption with Rescalure leads to a significant decrease in the percentage of infested fruit.

Study	Pheromone Load per Dispenser	Application Rate (dispensers/ha)	Reduction in Fruit Damage (%)
Vacas et al. (2009)	50 mg & 100 mg	400	~70%[6]
Vacas et al. (2010) - Trial 1	Not Specified	Not Specified	~70% (compared to an oil-treated plot)[3]
Vacas et al. (2010) - Trial 2	Not Specified	Not Specified	~60% (compared to an untreated plot)[3]
Vacas et al. (2010) - Trial 3	Not Specified	Not Specified	~80% (compared to an untreated plot)[3]
Grafton-Cardwell et al. (2021)	Not Specified (CheckMate® CRS)	Not Specified	75% (reduction in highly infested fruit)[4][5]

Experimental Protocols

The evaluation of Rescalure's efficacy relies on well-defined experimental protocols conducted in commercial orchards. These protocols are designed to quantify the impact of mating disruption on the target pest population and the resulting crop protection.

Field Trial Design

• Site Selection : Trials are conducted in commercial citrus orchards with a known history of California red scale infestation.

• Plot Establishment : Large, unreplicated plots are typically used for mating disruption trials due to the nature of pheromone dispersal. A treated plot receiving the Rescalure dispensers is established alongside an untreated control plot. To minimize interference, a significant buffer zone is maintained between the plots.

• Dispenser Application : Pheromone dispensers are manually placed within the tree canopy at a predetermined density (e.g., 180 to 600 dispensers per acre).[7][8] Dispensers are typically hung on branches at a height of approximately 6 feet.[1] The application is timed to coincide with the first male flight of the season.

Efficacy Assessment

• Male Flight Monitoring :

  • Pheromone-baited sticky traps are deployed in both the treated and control plots to monitor the male California red scale population.

  • Traps are checked weekly, and the number of captured males is recorded.

  • The percentage of reduction in male captures in the treated plot compared to the control plot is calculated to determine the level of mating disruption.

• Fruit Damage Assessment :

  • At the end of the growing season, a random sample of fruit is collected from a predetermined number of trees in both the treated and control plots.

  • Each fruit is inspected for the presence of California red scale, and the level of infestation is categorized (e.g., uninfested, moderately infested, highly infested).

  • The percentage of damaged fruit in the treated plot is compared to the control plot to evaluate the effectiveness of the treatment in preventing crop loss.

References

• 1. California Red Scale and Yellow Scale / Citrus / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The first account of the mating disruption technique for the control of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae) using new biodegradable dispensers | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 7. suterra.com [suterra.com]
• 8. Efficacy of a new sepiolite pheromone dispenser for the controlof California red scale populations on citrus - IOBC-WPRS [iobc-wprs.org]

Toxicological profile and safety data of Rescalure

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Rescalure is the synthetic pheromone of the California red scale (Aonidiella aurantii), a significant pest in citrus cultivation. It is a mixture of the (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate stereoisomers.[1] Employed in agriculture for mating disruption, Rescalure's mode of action is non-toxic, targeting the reproductive cycle of the pest.[1] This technical guide provides a comprehensive overview of the toxicological profile and safety data for Rescalure, drawing from regulatory assessments by international bodies. The information is intended to support researchers, scientists, and drug development professionals in understanding the safety profile of this semiochemical.

Chemical Identity and Physical Properties

Rescalure is a water-insoluble, oily liquid.[1] Key physical and chemical properties of the technical grade active constituent are summarized below.

Property	Value	Reference
Purity	750 g/kg minimum	[2]
Isomer Ratio (3S,6R)/(3S,6S)	55/45 to 45/55	[3]
Freezing Point	-43.5°C	[1]
Flash Point	131°C	[1]
Auto-ignition Temperature	250°C	[1]

Mode of Action

Rescalure functions by disrupting the natural mating behavior of the California red scale.[1] Male insects are attracted to the synthetic pheromone released from dispensers, which masks the pheromone plumes of receptive females. This confusion reduces the likelihood of successful mating, thereby controlling the pest population.[4] This targeted, non-toxic mode of action results in a favorable safety profile, as it does not involve direct toxicity to the target pest or non-target organisms.

Mechanism of Mating Disruption by Rescalure.

Toxicological Profile

Due to its nature as a semiochemical with a non-toxic mode of action, many standard toxicological studies for conventional pesticides have been waived for Rescalure by regulatory authorities.[1] The available data indicates a low toxicity profile.

Acute Toxicity

Studies on the acute toxicity of Rescalure have demonstrated a low order of toxicity via oral and dermal routes. It is not a skin irritant but is considered a moderate eye irritant and a potential skin sensitizer.

Study	Species	Guideline	Result	Classification	Reference
Acute Oral Toxicity	Rat	OECD 401	LD50 > 5000 mg/kg bw	Low Toxicity	[1]
Acute Dermal Toxicity	Rat	-	LD50 > 5000 mg/kg bw	Low Toxicity	[1]
Skin Irritation	Rabbit	-	Non-irritating	Not Classified	[5]
Eye Irritation	Rabbit	-	Moderately irritating	Irritant	[1]
Skin Sensitization	-	QSAR	Possible sensitizer	Sensitizer	[1]

Genotoxicity

Rescalure is considered unlikely to be genotoxic.[1] A key study in this area is the bacterial reverse mutation assay (Ames test).

Study	System	Guideline	Result	Classification	Reference
Bacterial Reverse Mutation Assay	S. typhimurium	OECD 471	No increase in revertant colonies up to 5 µL/plate with or without S9 metabolic activation	Non-mutagenic	[1]

Chronic Toxicity, Carcinogenicity, and Reproductive Toxicity

No long-term studies on chronic toxicity, carcinogenicity, or reproductive and developmental toxicity were required by regulatory authorities. This is based on the low toxicity profile of semiochemicals.[1]

Experimental Protocols

The following sections detail the methodologies for the key toxicological studies conducted on Rescalure, based on the referenced OECD guidelines.

Acute Oral Toxicity (as per OECD Guideline 401)

This test is designed to determine the median lethal dose (LD50) of a substance after a single oral administration.

• Test Animals: Healthy, young adult rats of a single strain are used. At least 5 animals of the same sex are used for each dose level.[6]

• Dosage: The test substance is administered in graduated doses to several groups of animals, with one dose per group.[6] For Rescalure, the highest dose tested was 5000 mg/kg body weight.

• Administration: The substance is administered by gavage in a single dose.[6]

• Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.[6]

• Endpoint: The LD50 is calculated, which is the statistically derived single dose that is expected to cause death in 50% of the animals.[6]

Workflow for Acute Oral Toxicity Testing (OECD 401).

Skin Irritation (based on Dermal Irritation Studies)

This test assesses the potential of a substance to cause reversible inflammatory changes to the skin.

• Test Animals: Healthy, young adult albino rabbits are typically used.

• Application: A small amount of the test substance (e.g., 0.5 mL for liquids) is applied to a shaved area of skin on the back of the rabbit. The site is then covered with a gauze patch.

• Exposure: The exposure period is typically 4 hours.

• Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The reactions are scored according to a standardized system (e.g., Draize scale).

Eye Irritation (based on Ocular Irritation Studies)

This test evaluates the potential of a substance to cause damage to the eye.

• Test Animals: Healthy, adult albino rabbits are used.

• Application: A small amount of the test substance (e.g., 0.1 mL for liquids) is instilled into the conjunctival sac of one eye of each rabbit. The other eye serves as a control.

• Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after application.

• Scoring: Ocular lesions are scored according to a standardized system.

Bacterial Reverse Mutation Assay (Ames Test; as per OECD Guideline 471)

This in vitro assay is used to detect gene mutations induced by a chemical.

• Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella) are used.[7][8]

• Methodology: The tester strains are exposed to the test substance at various concentrations, both with and without an exogenous metabolic activation system (S9 mix from rat liver).[7][8] The mixture is plated on a minimal agar medium.

• Endpoint: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the negative control.[7]

Workflow for the Bacterial Reverse Mutation (Ames) Test (OECD 471).

Environmental Fate and Ecotoxicology

The intended use of Rescalure in passive dispensers results in negligible environmental exposure.[1] It is a volatile compound and is not expected to result in significant residues on crops.[1] As a semiochemical, it is expected to be biodegradable by enzyme systems present in most living organisms.[1]

Conclusion

The toxicological data for Rescalure consistently indicates a low-risk profile. Its non-toxic mode of action, low acute toxicity, and lack of genotoxic potential have led to the waiving of many long-term toxicity studies by regulatory agencies. While it is a moderate eye irritant and a potential skin sensitizer, these risks are manageable with appropriate handling procedures. For its intended use in agriculture, Rescalure presents a safe and targeted approach to pest management.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Rescalure [sitem.herts.ac.uk]
• 3. eur-lex.europa.eu [eur-lex.europa.eu]
• 4. ucanr.edu [ucanr.edu]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. nib.si [nib.si]
• 8. nucro-technics.com [nucro-technics.com]

The Dichotomy of Rescalure Production: A Technical Guide to Natural vs. Synthetic Sourcing

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Rescalure, the sex pheromone of the California red scale (Aonidiella aurantii), is a critical component in the integrated pest management (IPM) of citrus crops. Comprising a specific blend of (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate, its application in mating disruption strategies requires a reliable and scalable source. This technical guide provides a comprehensive analysis of the two primary sourcing methodologies: extraction from its natural source and stereoselective chemical synthesis. We present a comparative overview of these approaches, detailing hypothetical and established experimental protocols, and discussing the biosynthesis and signaling pathways. This document aims to equip researchers and professionals in drug development and agrochemistry with the core knowledge required to understand the complexities and practicalities of Rescalure production.

Introduction: The Challenge of Sourcing a Semiochemical

The California red scale (Aonidiella aurantii) poses a significant threat to citrus cultivation worldwide. Rescalure, the female-produced sex pheromone, offers an environmentally benign method of pest control through mating disruption. The commercial viability of this approach hinges on the sustainable and cost-effective production of the pheromone. In principle, Rescalure can be obtained either by extraction from the insects themselves or through chemical synthesis.

However, the minute quantities of pheromone produced by individual insects render natural extraction impractical for commercial purposes. Consequently, the agrochemical industry relies exclusively on synthetic production. This guide will first explore the hypothetical process of natural extraction to illustrate its limitations and then delve into the more feasible and widely adopted synthetic routes.

Natural Source vs. Synthetic Production: A Comparative Analysis

The choice between natural extraction and chemical synthesis is dictated by factors such as yield, purity, scalability, and cost. While natural sourcing provides the exact biologically active molecule, it is often hampered by low concentrations and complex purification processes. Synthetic production, on the other hand, offers a controlled and scalable method to obtain large quantities of the desired compound with high purity, provided that stereochemical challenges can be overcome.

Table 1: Comparison of Natural Extraction and Synthetic Production of Rescalure

Parameter	Natural Extraction (Hypothetical)	Synthetic Production
Source	Virgin female Aonidiella aurantii insects	Commercially available chemical precursors
Yield	Extremely low (ng to µg per insect)	High and scalable (gram to kilogram scale)
Purity	Initially low, requires extensive purification to remove biological contaminants	High, with predictable side products that can be removed through standard purification techniques
Stereochemical Control	Provides the naturally occurring blend of stereoisomers	Requires complex asymmetric synthesis to achieve the desired stereoisomers
Scalability	Not scalable for commercial production due to the vast number of insects required	Highly scalable to meet agricultural demands
Cost-Effectiveness	Prohibitively expensive due to labor-intensive rearing and extraction	Cost-effective at industrial scale
Consistency	Batch-to-batch variability is likely	High batch-to-batch consistency
Environmental Impact	Requires large-scale insect rearing facilities	Involves chemical reagents and solvents, but modern "green chemistry" approaches can mitigate impact

The Natural Source: Biosynthesis and a Hypothetical Extraction Protocol

In the female California red scale, Rescalure, a sesquiterpenoid, is synthesized de novo. The biosynthesis of terpenoid-based pheromones in insects generally follows the mevalonate pathway to produce isoprene building blocks, which are then assembled into larger precursors like farnesyl diphosphate (FPP).

Generalized biosynthesis pathway of a sesquiterpenoid pheromone like Rescalure.

Hypothetical Experimental Protocol for Natural Extraction

This protocol is illustrative and highlights the challenges of obtaining Rescalure from its natural source.

Objective: To extract and isolate Rescalure from virgin female Aonidiella aurantii.

Materials:

• Large colony of Aonidiella aurantii

• Volatile collection system (glass chamber, charcoal filter, vacuum pump)

• Adsorbent material (e.g., Porapak Q)

• Hexane (HPLC grade)

• Gas Chromatography-Mass Spectrometry (GC-MS) system

• Preparative High-Performance Liquid Chromatography (HPLC) system with a chiral column

Methodology:

• Insect Rearing and Collection: A large number of virgin female California red scales are reared on a suitable host (e.g., potatoes or squash). Virgin females are identified and separated at the appropriate developmental stage to maximize pheromone production.

• Volatile Collection (Aeration): The virgin females are placed in a glass aeration chamber. Purified, humidified air is passed over the insects. The effluent air, containing the volatilized pheromone, is drawn through a cartridge containing an adsorbent material (e.g., Porapak Q) to trap the semiochemicals. This process is carried out for an extended period (e.g., 24-48 hours) during the insect's peak calling period.

• Solvent Elution: The trapped volatiles are eluted from the adsorbent cartridge with a minimal amount of a non-polar solvent, such as hexane.

• Concentration: The resulting hexane solution is carefully concentrated under a gentle stream of nitrogen to avoid loss of the volatile pheromone.

• Analysis and Quantification: The crude extract is analyzed by GC-MS to identify and quantify the Rescalure isomers.

• Purification: The crude extract is subjected to preparative HPLC with a chiral column to separate the (3S, 6R) and (3S, 6S) isomers from each other and from other biological compounds.

Expected Outcome: The expected yield would be in the nanogram to microgram range per insect, making this method unfeasible for producing the quantities needed for agricultural applications. The purification process would also be challenging due to the complexity of the biological matrix.

Synthetic Production: A Practical and Scalable Approach

Chemical synthesis is the only commercially viable method for producing Rescalure. The primary challenge in the synthesis is the precise control of the stereochemistry at the C3 and C6 positions to produce the biologically active isomers.

Stereoselective Synthetic Pathway

A plausible synthetic route involves the asymmetric synthesis of key chiral synthons, which are then coupled to form the carbon skeleton of Rescalure. The following diagram illustrates a conceptual workflow for the synthesis of a Rescalure stereoisomer.

Conceptual workflow for the asymmetric synthesis of a Rescalure stereoisomer.

Detailed Experimental Protocol for Synthesis (Illustrative)

This protocol is a hypothetical, multi-step synthesis based on principles of asymmetric synthesis of similar chiral molecules.

Objective: To synthesize (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate.

Step 1: Synthesis of a Chiral Synthon (e.g., (R)-3-isopropenyl-6-heptenoic acid)

• Amide Formation: (E)-2,6-heptadienoic acid is reacted with a chiral auxiliary, such as l-ephedrine, to form the corresponding chiral amide.

• Asymmetric 1,4-Addition: The chiral amide is subjected to a 1,4-conjugate addition with isopropenylmagnesium bromide in the presence of a copper catalyst. The chiral auxiliary directs the stereoselective addition to form the desired (R) stereocenter at the C3 position (in the final acid).

• Hydrolysis: The resulting amide is hydrolyzed under basic conditions to yield (R)-3-isopropenyl-6-heptenoic acid.

Step 2: Elaboration of the Carbon Chain

• Reduction: The chiral carboxylic acid is reduced to the corresponding alcohol using a suitable reducing agent (e.g., LiAlH₄).

• Functional Group Manipulation: The terminal double bond is manipulated, and the alcohol is converted to a leaving group (e.g., a tosylate or bromide).

• Coupling: The resulting electrophile is coupled with a suitable nucleophile (e.g., an organocuprate derived from a protected 3-methylallyl alcohol) to form the full carbon skeleton of the Rescalure precursor.

Step 3: Final Steps

• Deprotection: The protecting group on the terminal alcohol is removed.

• Acetylation: The primary alcohol is acetylated using acetic anhydride or acetyl chloride in the presence of a base (e.g., pyridine) to yield the final product, (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate.

• Purification: The final product is purified by flash column chromatography followed by preparative HPLC to achieve high chemical and stereoisomeric purity.

Analysis: The purity and identity of the final product and all intermediates are confirmed by NMR spectroscopy, GC-MS, and chiral HPLC.

Mechanism of Action: The Pheromone Signaling Pathway

The biological activity of Rescalure is mediated by the male insect's olfactory system. The detection of the pheromone triggers a specific behavioral response (mating flight). This process involves a complex signaling cascade within the olfactory sensory neurons located in the male's antennae.

Insect olfactory signaling pathway for pheromone reception.

The process begins with the Rescalure molecules entering the sensillum lymph of the male's antennae through pores in the cuticle. Here, they are bound by Pheromone-Binding Proteins (PBPs), which transport the hydrophobic pheromone molecules to the olfactory receptors (ORs) on the dendritic membrane of the sensory neurons. The binding of Rescalure to its specific OR can trigger depolarization through two main mechanisms:

• Ionotropic: The OR, in complex with a co-receptor (Orco), forms a ligand-gated ion channel that opens upon pheromone binding, leading to an influx of cations and depolarization.

• Metabotropic: The OR may be a G-protein coupled receptor (GPCR). Upon activation, it initiates a second messenger cascade (e.g., involving cAMP or IP₃), which in turn gates ion channels, causing depolarization.

This depolarization generates an action potential that is transmitted to the antennal lobe of the insect's brain, ultimately leading to the characteristic mating behavior.

Conclusion

While the natural extraction of Rescalure from the California red scale provides the biologically synthesized pheromone, it is entirely impractical for agricultural applications due to infinitesimal yields and insurmountable scaling challenges. In contrast, stereoselective chemical synthesis offers a robust, scalable, and cost-effective method for producing large quantities of high-purity Rescalure. The continuous advancement in asymmetric synthesis and green chemistry further enhances the efficiency and sustainability of synthetic production. For researchers and professionals in the field, a thorough understanding of both the synthetic pathways and the biological context of pheromone biosynthesis and signaling is essential for the development of innovative and effective pest management strategies.

The Discovery of Rescalure: A Technical Guide to the Sex Pheromone of the California Red Scale

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

The identification and synthesis of Rescalure, the sex pheromone of the California red scale (Aonidiella aurantii), represents a significant milestone in the development of sustainable pest management strategies for citrus crops. This technical guide provides a comprehensive overview of the key publications that laid the groundwork for the discovery, identification, synthesis, and field application of this vital semiochemical.

Pheromone Identification and Structure Elucidation

The initial breakthrough in identifying the sex pheromone of the California red scale was reported by Roelofs, Gieselmann, and their collaborators in the late 1970s. Their work, published in Nature and the Journal of Chemical Ecology, detailed the meticulous process of isolating, identifying, and synthesizing the active components.[1]

Experimental Protocols

Pheromone Collection: The volatile effluvia from approximately 500,000 virgin female California red scales, reared on pink banana squash, were collected over several months. The volatiles were trapped on Porapak Q, a porous polymer, and subsequently eluted with hexane.

Fractionation and Bioassay: The crude extract was subjected to gas chromatography (GC) to separate its components. The biological activity of each fraction was determined using a laboratory bioassay that measured the sexual response of male scales. This bioassay was crucial in guiding the fractionation and purification process.

Structure Determination: The primary active component was identified as 3-methyl-6-isopropenyl-9-decen-1-yl acetate. A second, structurally related component was also identified as (3Z,6R)-3-methyl-6-isopropenyl-3,9-decadien-1-yl acetate. The structures were elucidated using a combination of mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Key Spectroscopic Data

The structural assignments were based on the following key spectroscopic data:

Compound	Mass Spectrometry (m/z)	Proton NMR (δ, ppm)
3-methyl-6-isopropenyl-9-decen-1-yl acetate	252 (M+), 192 (M-60), 121, 107, 93, 81, 67	4.7 (br s, 2H, =CH2), 5.8 (m, 1H, -CH=CH2), 4.9-5.1 (m, 2H, -CH=CH2), 4.05 (t, 2H, -CH2OAc), 2.03 (s, 3H, OAc), 1.7 (s, 3H, isopropenyl CH3), 0.9 (d, 3H, C3-CH3)
(3Z,6R)-3-methyl-6-isopropenyl-3,9-decadien-1-yl acetate	250 (M+), 190 (M-60), 121, 107, 93, 81, 67	5.1-5.4 (m, 2H, -CH=CH-), 4.7 (br s, 2H, =CH2), 5.8 (m, 1H, -CH=CH2), 4.9-5.1 (m, 2H, -CH=CH2), 4.05 (t, 2H, -CH2OAc), 2.03 (s, 3H, OAc), 1.7 (s, 3H, isopropenyl CH3), 1.65 (d, 3H, =C(CH3)-)

Synthesis of Rescalure Stereoisomers

The presence of two chiral centers in the primary component of Rescalure meant that four possible stereoisomers could exist. The synthesis of these individual stereoisomers was critical to determining which one was biologically active.

Synthetic Strategy

The synthesis of the various stereoisomers, including the naturally occurring (3S,6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate, was achieved through multi-step synthetic pathways.[2][3][4] A general overview of the synthetic approach is presented below.

Generalized synthetic workflow for Rescalure stereoisomers.

Experimental Protocol for a Key Synthetic Step: Grignard Reaction

A crucial step in the synthesis often involves a Grignard reaction to form the carbon skeleton. The following is a representative protocol:

• A solution of a suitable alkyl halide in anhydrous tetrahydrofuran (THF) is added dropwise to a stirred suspension of magnesium turnings under a nitrogen atmosphere.

• The reaction mixture is gently heated to initiate the formation of the Grignard reagent.

• The resulting Grignard reagent is then cooled and a solution of a chiral epoxide in anhydrous THF is added dropwise.

• The reaction is stirred at room temperature until completion, monitored by thin-layer chromatography (TLC).

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Biological Activity and Field Trials

Laboratory bioassays and extensive field trials were conducted to determine the biological activity of the synthetic stereoisomers and to optimize their use for monitoring and controlling California red scale populations.

Laboratory Bioassays: Electroantennography (EAG)

Electroantennography was used to measure the olfactory response of male California red scale antennae to the different synthetic compounds. The (3S,6R) stereoisomer consistently elicited the strongest antennal response, indicating its role as the primary active component of the sex pheromone.

Field Trial Data

Field trapping experiments confirmed the results of the laboratory bioassays. Traps baited with the (3S,6R)-isomer captured significantly more male scales than traps baited with other isomers or a control.

Lure Composition	Mean Male Captures per Trap per Day (± SE)
(3S,6R)-isomer (10 µg)	150 ± 12
(3R,6S)-isomer (10 µg)	5 ± 2
(3S,6S)-isomer (10 µg)	8 ± 3
(3R,6R)-isomer (10 µg)	6 ± 2
Unbaited Control	2 ± 1

The findings from these field trials were instrumental in the development of commercial lures for monitoring and mating disruption of the California red scale.[5][6]

Signaling and Research Logic

The discovery of Rescalure followed a logical progression from basic biological observation to chemical identification and practical application.

Logical workflow of the discovery and application of Rescalure.

References

• 1. Diaspididae of the World 2.0: Identification of the California red scale sex pheromone. Journal of Chemical Ecology 4: 211-224. [diaspididae.linnaeus.naturalis.nl]
• 2. EP3936500A1 - Process for preparing 6-isopropenyl-3-methyl-9-decenyl acetate, and intermediates therefor - Google Patents [patents.google.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. "Using Pheromone Traps to Control California Red Scale Aonidiella auran" by MEHTAP AYTAŞ, RABİA YUMRUKTEPE et al. [journals.tubitak.gov.tr]
• 6. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Chemical Identifiers of Rescalure

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical identifiers for Rescalure, a vital compound used in agricultural applications as an insecticide and insect attractant.[1][2] Accurate identification is the foundation of all chemical, biological, and toxicological research. This document consolidates key identifiers into a standardized format, ensuring clarity and precision for scientific documentation and communication.

Chemical Identity and Properties

Rescalure is an acetate ester that functions as a sex pheromone to control certain pest populations, particularly the California red scale (Aonidiella aurantii), a significant pest in citrus farming.[1] It is typically used in pest management strategies to disrupt mating by confusing male insects.[1] The substance is a mixture of four possible diastereomers.[1][2]

Data Presentation: Chemical Identifiers

The following table summarizes the primary chemical identifiers and quantitative properties of Rescalure. These identifiers are essential for database searches, regulatory submissions, and unambiguous scientific communication.

Identifier Type	Value	Source
CAS Number	64309-03-1	[2][3][4][5][6]
IUPAC Name	mixture of 55–45% (3S,6R)-3-methyl-6-(prop-1-en-2-yl)dec-9-en-1-yl acetate and 45–55% (3S,6S)-3-methyl-6-(prop-1-en-2-yl)dec-9-en-1-yl acetate	[2]
Molecular Formula	C₁₆H₂₈O₂	[3][4][5][6][7]
Molecular Weight	252.39 g/mol	[1][3][5][6]
Canonical SMILES	C--INVALID-LINK--CCOC(=O)C	[3]
InChI	InChI=1S/C16H28O2/c1-6-7-8-16(13(2)3)10-9-14(4)11-12-18-15(5)17/h6,14,16H,1-2,7-12H2,3-5H3/t14-,16?/m0/s1	[3][5]
InChIKey	UJJKWQRTTYLTQL-LBAUFKAWSA-N	[3][5]
EC Number	613-572-7	[3][4]
UNII	FG3TCE8XRD	[3]

Understanding Chemical Identifiers

Chemical identifiers are standardized labels used to denote chemical substances. They remove ambiguity that can arise from common or trivial names.

• CAS Registry Number®: A unique numerical identifier assigned by the Chemical Abstracts Service (CAS) to every chemical substance described in the open scientific literature.

• IUPAC Name: The systematic name for a chemical compound, established by the International Union of Pure and Applied Chemistry (IUPAC), which describes its molecular structure in unambiguous detail.[8]

• Molecular Formula: A representation of a molecule that uses chemical symbols to indicate the types of atoms followed by subscripts to show the number of atoms of each type in the molecule.

• Molecular Weight: The mass of one mole of a substance.

• SMILES (Simplified Molecular-Input Line-Entry System): A line notation for describing the structure of chemical species using short ASCII strings.

• InChI™ (IUPAC International Chemical Identifier): A non-proprietary, textual identifier for chemical substances that is machine-readable and designed to enable easier linking of information.[8] The InChIKey is a fixed-length, hashed version of the full InChI.

Various online services and resolvers, such as the NCI/CADD Chemical Identifier Resolver and PubChem, can be used to convert one identifier into another, facilitating data integration and retrieval.[9][10]

Experimental Protocols

The generation and verification of chemical identifiers are not based on experimental protocols in the traditional sense (e.g., wet lab experiments). Instead, these identifiers are derived from a combination of:

• Structural Elucidation: Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are used to determine the precise structure of a molecule.

• Nomenclature Rules: Standardized rules, such as those from IUPAC, are applied to the confirmed structure to generate a systematic name.

• Algorithmic Conversion: Software algorithms generate textual identifiers like SMILES and InChI directly from the known 2D or 3D structure.

• Registration: The structure and associated data are submitted to a registry database like CAS, which then assigns a unique identifier.

As this guide focuses on the established identifiers for Rescalure, detailed experimental protocols for its initial structural determination are beyond its scope. The production of Rescalure involves a multi-step chemical synthesis process, starting from organic alcohols and aldehydes, which is then purified using techniques like distillation or chromatography.[7]

Visualization of Identifier Relationships

While there are no signaling pathways to diagram for chemical identifiers, the following chart illustrates the logical relationship and conversion possibilities between a chemical's structure and its various identifiers. The molecular structure is the central concept from which all other text-based identifiers are derived.

Caption: Relationship between a molecular structure and its identifiers.

References

• 1. nl.wikipedia.org [nl.wikipedia.org]
• 2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 3. Rescalure | C16H28O2 | CID 10934002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]
• 7. Rescalure [sitem.herts.ac.uk]
• 8. iupac.org [iupac.org]
• 9. Query Chemical Identifier Resolver — cir_query • webchem [docs.ropensci.org]
• 10. NCI/CADD Chemical Identifier Resolver [cactus.nci.nih.gov]

Protocols & Analytical Methods

Protocol for the Stereoselective Synthesis of Rescalure Isomers

Introduction

Rescalure, the sex pheromone of the California red scale (Aonidiella aurantii), is a vital tool for integrated pest management programs. It is a mixture of two key stereoisomers: (3S,6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S,6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate. The precise stereochemistry is crucial for its biological activity. This document provides a detailed protocol for the laboratory synthesis of these specific Rescalure isomers, intended for researchers, scientists, and professionals in drug development and chemical ecology. The synthesis involves a multi-step sequence including asymmetric reactions to establish the chiral centers, followed by coupling and functional group manipulations.

Data Presentation

Table 1: Physicochemical Properties of Rescalure Isomers

Property	(3S,6R)-6-Isopropenyl-3-methyl-9-decen-1-yl acetate	(3S,6S)-6-Isopropenyl-3-methyl-9-decen-1-yl acetate
Molecular Formula	C₁₆H₂₈O₂[1]	C₁₆H₂₈O₂[2]
Molecular Weight	252.39 g/mol [1]	252.39 g/mol
CAS Number	67601-06-3[1]	67601-10-9[2]
Appearance	Oily liquid	Oily liquid
Boiling Point	Not specified	Not specified
Solubility	Insoluble in water, soluble in organic solvents	Insoluble in organic solvents
IUPAC Name	[(3S,6R)-3-methyl-6-prop-1-en-2-yldec-9-enyl] acetate[1]	9-Decen-1-ol, 3-methyl-6-(1-methylethenyl)-, acetate, (3S,6S)-[2]

Table 2: Summary of a Representative Synthetic Route and Expected Yields

Step	Reaction	Starting Materials	Key Reagents	Expected Yield (%)
1	Asymmetric 1,4-Addition	(E)-2,6-heptadienoic acid derivative	Isopropenylmagnesium bromide, L-ephedrine	~70-85% (for the chiral acid)
2	Reduction	Chiral carboxylic acid	LiAlH₄ or similar reducing agent	>90%
3	Conversion to Leaving Group	Chiral alcohol	TsCl, pyridine or PBr₃	>90%
4	Grignard Coupling	Chiral intermediate with leaving group	Appropriate Grignard reagent	~60-80%
5	Deprotection (if applicable)	Protected alcohol	Acid or fluoride source	>95%
6	Acetylation	(3S,6R/S)-6-isopropenyl-3-methyl-9-decen-1-ol	Acetic anhydride, pyridine	>95%
Overall	-	-	-	~30-50%

Note: The yields presented are estimates based on typical transformations of this nature and may vary depending on experimental conditions and scale.

Experimental Protocols

The synthesis of the specific stereoisomers of Rescalure can be achieved through various routes. A common strategy involves the creation of key chiral building blocks and their subsequent coupling. The following is a representative protocol based on established chemical transformations.

Part 1: Synthesis of Chiral Intermediates

A crucial step is the creation of the chiral centers. One approach involves the asymmetric conjugate addition to an α,β-unsaturated ester or amide.[3]

1.1 Asymmetric Synthesis of (R)-3-isopropenyl-6-heptenoic acid

• Preparation of the Chiral Auxiliary: React (E)-2,6-heptadienoic acid with a chiral auxiliary, such as l-ephedrine, to form the corresponding amide.

• Asymmetric 1,4-Addition:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), dissolve the chiral amide in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of isopropenylmagnesium bromide in THF.

  • Stir the reaction mixture at -78 °C for several hours until the reaction is complete (monitored by TLC).

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Allow the mixture to warm to room temperature and extract the product with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Hydrolysis:

  • Hydrolyze the resulting amide using a strong base (e.g., KOH in refluxing ethanol/water) to yield (R)-3-isopropenyl-6-heptenoic acid.

  • Acidify the reaction mixture and extract the carboxylic acid.

  • The enantiomeric excess (ee) can be determined at this stage using chiral chromatography or by conversion to a diastereomeric derivative. An ee of approximately 86% can be expected.[3]

Part 2: Elaboration of the Carbon Skeleton

The chiral carboxylic acid is then converted to a key intermediate for coupling.

2.1 Reduction to the Alcohol:

• In a flame-dried flask under argon, dissolve the chiral carboxylic acid in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of a reducing agent, such as lithium aluminum hydride (LiAlH₄), in THF.

• Stir the mixture at room temperature until the reduction is complete (monitored by TLC).

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

• Filter the resulting precipitate and concentrate the filtrate to obtain the chiral alcohol.

2.2 Conversion to a Leaving Group:

• The alcohol can be converted to a good leaving group, such as a tosylate or a bromide, for the subsequent coupling reaction.

• For tosylation, dissolve the alcohol in pyridine, cool to 0 °C, and add p-toluenesulfonyl chloride (TsCl). Stir until the reaction is complete.

• For bromination, treat the alcohol with a reagent like phosphorus tribromide (PBr₃).

Part 3: Synthesis of Rescalure Precursor

A nucleophilic substitution or a cross-coupling reaction is used to form the full carbon skeleton of the Rescalure precursor. A general process for this coupling is outlined in a patent, involving the reaction of a suitable nucleophile with an electrophile containing the chiral fragment.

3.1 Nucleophilic Substitution/Coupling:

• Prepare a suitable nucleophilic reagent, such as a Grignard reagent or an organocuprate, from a protected 5-bromo-3-methyl-1-pentene. The protecting group (e.g., a silyl ether) on the hydroxyl group prevents unwanted side reactions.

• In a flame-dried flask under argon, react the chiral intermediate with the leaving group (from step 2.2) with the prepared nucleophile. The specific conditions (solvent, temperature, catalyst if any) will depend on the nature of the coupling partners.

• After the reaction is complete, perform an aqueous work-up and extract the product.

• Purify the coupled product using column chromatography on silica gel.

Part 4: Final Steps to Rescalure

4.1 Deprotection of the Alcohol:

• If a protecting group was used, it must be removed. For example, a silyl ether can be cleaved using a fluoride source like tetrabutylammonium fluoride (TBAF) or an acid.

• Purify the deprotected alcohol, (3S,6R/S)-6-isopropenyl-3-methyl-9-decen-1-ol, by column chromatography.

4.2 Acetylation to Rescalure:

• Dissolve the purified alcohol in a mixture of pyridine and acetic anhydride.

• Stir the reaction at room temperature until the acetylation is complete (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer sequentially with dilute HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure to yield the final Rescalure isomer.

• The final product should be purified by column chromatography to obtain high purity.

Purification of Diastereomers

If the synthesis results in a mixture of diastereomers, they can be separated by chromatographic techniques. Diastereomers have different physical properties, which allows for their separation using standard silica gel chromatography or more advanced techniques like reversed-phase HPLC.[4] Recrystallization of a solid derivative can also be an effective method for separating diastereomers.[5]

Visualizations

Caption: A generalized workflow for the stereoselective synthesis of Rescalure isomers.

Caption: Workflow for the purification of Rescalure diastereomers.

References

• 1. (3S,6R)-6-Isopropenyl-3-methyl-9-decen-1-yl acetate | C16H28O2 | CID 13229578 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. MAGIC Knowledge Base - (3S,6S)-6-Isopropenyl-3-methyl-9-decen-1-yl acetate [magic.eco]
• 3. researchgate.net [researchgate.net]
• 4. santaisci.com [santaisci.com]
• 5. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]

Field Application Techniques for Rescalure Dispensers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rescalure is a synthetic insect sex pheromone identical to that produced by the female California red scale (Aonidiella aurantii). It is a potent tool for integrated pest management (IPM) programs, primarily utilized for mating disruption in citrus and other susceptible crops. This document provides detailed application notes and protocols for the field use of Rescalure dispensers, specifically focusing on the CheckMate® CRS slow-release generator. It includes methodologies for dispenser application, protocols for monitoring efficacy, and a summary of key performance data from field trials. Additionally, logical workflows and the mechanism of action are illustrated through diagrams.

Introduction

The California red scale (Aonidiella aurantii) is a significant pest in citrus cultivation worldwide. Traditional control methods often rely on chemical insecticides, which can have non-target effects and lead to resistance. Rescalure offers a non-toxic, species-specific alternative that functions by disrupting the mating behavior of the pest[1]. By permeating the atmosphere with the female sex pheromone, male insects are unable to locate females, thereby preventing reproduction and reducing subsequent generations[2]. This document outlines the practical field application of Rescalure dispensers to ensure optimal efficacy.

There are primarily two types of Rescalure formulations for field application:

• Passive, Hand-Applied Dispensers: These are slow-release generators, such as the CheckMate® CRS dispenser, which are manually hung on trees and release the pheromone over an entire growing season[1][2][3].

• Sprayable Formulations: These are microencapsulated pheromones that can be applied using standard ground or aerial spray equipment[4][5][6][7]. This document will focus on the hand-applied dispensers.

Product Specifications: CheckMate® CRS Dispenser

A summary of the key specifications for the CheckMate® CRS dispenser is provided in the table below.

Parameter	Value	Reference
Active Ingredient	(3S,6R)-(3S,6S)-6-isopropenyl-3-methyl-dec-9-en-1-yl acetate (rescalure)	[1]
Concentration	716 g/L (70 mg/dispenser)
Formulation Type	Slow-Release Generator (SR) / Vapor Dispenser	[2]
Target Pest	California Red Scale (Aonidiella aurantii)	[1]
Crops	Citrus (oranges, lemons, limes, grapefruit, etc.) and other crops where the pest is present	[1]
Mode of Action	Mating Disruption	[1]
Field Longevity	One full calendar year	[2]

Experimental Protocols

Protocol for Field Application of CheckMate® CRS Dispensers

This protocol outlines the steps for the manual deployment of Rescalure dispensers in an orchard setting.

Objective: To achieve uniform pheromone distribution throughout the orchard canopy to effectively disrupt the mating of California red scale.

Materials:

• CheckMate® CRS dispensers

• Orchard map

• Personal protective equipment (as per product label)

• Bucket or bag for carrying dispensers[8]

Procedure:

• Timing of Application: Deploy dispensers shortly before the onset of the first male flight of the target generation[1]. While precise timing is not critical due to the year-long efficacy, application before the first or second flights is common practice[2]. Late application before the second male flight has also been shown to be effective[9].

• Determine Application Rate: The standard application rate is 180 dispensers per acre (approximately 450 dispensers per hectare)[1][2][10]. Do not exceed 150 grams of active ingredient per acre per year[1].

• Establish a Hanging Pattern: Use an orchard map to determine the tree and row spacing to create a uniform distribution pattern[8]. The goal is to distribute the dispensers evenly across the treated area[1].

• Dispenser Placement:

  • Hang dispensers on a sturdy branch approximately one inch thick to ensure secure placement[1].

  • Place the dispenser in the inner part of the tree canopy, at mid-height[1]. Avoid placing dispensers on outer branches[8]. This ensures the pheromone is released within the canopy where the pests are most abundant[2].

• Distribution:

  • Proceed row by row according to the established hanging pattern.

  • If there is a persistent wind, consider reinforcing the upwind edge of the orchard with additional dispensers[1].

  • Use any extra dispensers to treat borders or known areas of high pest pressure[8].

• Post-Application:

  • Reseal containers of unused dispensers immediately[1].

  • Avoid pruning branches that contain dispensers[2].

Fig 1. Workflow for Field Application of Rescalure Dispensers.

Protocol for Efficacy Monitoring

Objective: To evaluate the effectiveness of the Rescalure mating disruption program by monitoring male moth capture and crop damage.

Materials:

• Pheromone-baited sticky traps

• Hand lens

• Data collection sheets

Procedure:

• Trap Placement: Place monitoring traps in the treated area before handling Rescalure dispensers[1].

• Male Moth Monitoring:

  • Deploy pheromone traps at a standard density (e.g., 1 trap per 5-10 acres) within the treated and, if possible, in a nearby untreated control block.

  • Check traps weekly or bi-weekly, recording the number of male California red scale moths captured.

  • Calculate the percent reduction in male capture in the treated block compared to the control block. A high suppression of male capture (e.g., >90%) is an indicator of effective mating disruption[2].

• Infestation Assessment:

  • Periodically (e.g., monthly), inspect a random sample of trees in both treated and control blocks.

  • Examine twigs, leaves, and fruit for the presence of California red scale[2][11].

  • Quantify the infestation level (e.g., percentage of infested twigs/leaves/fruit).

• Harvest Assessment:

  • At harvest, collect a random sample of fruit from both treated and control blocks.

  • Grade the fruit based on the level of scale infestation (e.g., uninfested, moderately infested, highly infested).

  • Calculate the percentage of fruit in each category to determine the reduction in crop damage.

Data Presentation

The efficacy of Rescalure (CheckMate® CRS) in disrupting the mating of California red scale has been demonstrated in multiple field trials. The following tables summarize key quantitative data from these studies.

Table 1: Efficacy of CheckMate® CRS in Commercial Citrus Orchards (2016-2019)

Parameter	Efficacy Result	Reference
Suppression of Male Capture in Pheromone Traps	Average 90% reduction	[2][11][12]
Reduction in Twig and Leaf Infestations	Average 75% - 95% reduction	[2][11][12]
Reduction in Highly Infested Fruit	Average 75% reduction	[11][12]
Percentage of Highly Infested Fruit at Harvest	< 0.5% in 9 out of 10 treated blocks (2018-2019)	[2]

Table 2: Male Capture Reduction in Mating Disruption Field Trials

Trial Number	Male Capture Reduction (2nd Flight)	Male Capture Reduction (3rd Flight)	Reference
Trial 1	98.0%	94.1%	[13]
Trial 2	93.5%	82.9%	[13]
Trial 3	76.7%	68.1%	[13]

Mechanism of Action: Mating Disruption

The underlying principle of this technology is the manipulation of the insect's chemical communication.

Fig 2. Signaling Pathway of Rescalure-Mediated Mating Disruption.

In a typical scenario, the sessile female California red scale releases a sex pheromone to attract the short-lived, winged males for reproduction[2]. Males detect this pheromone plume and fly upwind along the concentration gradient to locate the female.

Rescalure dispensers work by releasing a high concentration of this same synthetic pheromone into the orchard's atmosphere[2]. This creates a ubiquitous pheromone signal that overwhelms the male's sensory abilities. The males are unable to distinguish the small, distinct plumes of individual females from the pervasive background concentration, leading to disorientation and an inability to locate mates. This disruption significantly reduces the rate of successful mating, thereby suppressing the pest population in subsequent generations. This technology is non-toxic, safe for non-target species, and is not subject to pest resistance[2].

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 3. gardenerspath.com [gardenerspath.com]
• 4. Pheromone-based approaches to managing tree fruit pests in Michigan - MSU Extension [canr.msu.edu]
• 5. suterra.com [suterra.com]
• 6. garbennett.com [garbennett.com]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. cdn2.hubspot.net [cdn2.hubspot.net]
• 9. researchgate.net [researchgate.net]
• 10. mccaa.org.mt [mccaa.org.mt]
• 11. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Rescalure in California Red Scale Mating Disruption

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing rescalure, the synthetic sex pheromone of the California red scale (Aonidiella aurantii), for mating disruption. This environmentally-conscious pest management strategy is a cornerstone of Integrated Pest Management (IPM) programs for citrus and other susceptible crops. The following protocols and data are synthesized from extensive field research to ensure effective implementation and evaluation of rescalure-based mating disruption techniques.

Introduction to Rescalure and Mating Disruption

Rescalure is a synthetic chemical identical to the sex pheromone produced by female California red scale (CRS) to attract males for mating.[1] Mating disruption technology utilizes this pheromone to permeate an orchard's environment, interfering with the ability of male scales to locate females.[2] This disruption in chemical communication leads to a reduction in successful mating, thereby suppressing the pest population and subsequent crop damage.[2][3] Adult male CRS have a very short lifespan of approximately six hours, during which their sole purpose is to find a female and reproduce.[2][4] The constant presence of rescalure in the atmosphere makes it difficult for males to follow the natural pheromone plumes of individual females, effectively reducing the chances of mating.[4]

Products such as CheckMate® CRS are formulated as dispensers that release rescalure over an extended period, providing season-long control.[1][3] This method is non-toxic, safe for non-target species including beneficial insects and pollinators, and is exempt from Maximum Residue Limit (MRL) requirements.[1][2] Furthermore, it is a valuable tool in insecticide resistance management.[2][3]

Quantitative Data on Efficacy

The effectiveness of rescalure-based mating disruption has been demonstrated in numerous field trials. The following tables summarize the quantitative outcomes of these studies, focusing on key metrics such as the reduction in male pheromone trap captures, infestation of leaves and twigs, and the percentage of fruit damaged by CRS.

Table 1: Reduction in Male California Red Scale Captures in Pheromone Traps

Product	Reduction in Male Captures (%)	Duration of Suppression	Study Reference
CheckMate® CRS	90%	Up to 8 months	[5]
Biodegradable mesoporous dispensers	98% (Trial 1), 93.5% (Trial 2), 76.7% (Trial 3)	During the second male flight	[6]
Biodegradable mesoporous dispensers	94.1% (Trial 1), 82.9% (Trial 2), 68.1% (Trial 3)	During the third male flight	[6]

Table 2: Reduction in California Red Scale Infestation on Twigs and Leaves

Product	Reduction in Twig and Leaf Infestation (%)	Study Reference
CheckMate® CRS	75% (average)	[2]
CheckMate® CRS	95%	[5]
CheckMate® CRS	Statistically significant reductions in all 10 blocks over 2 years	[7]

Table 3: Reduction in California Red Scale Infestation on Fruit

Product	Reduction in Highly Infested Fruit (%)	Additional Notes	Study Reference
CheckMate® CRS	75%	In 7 of 12 sites, highly infested fruit was reduced to below 0.5%	[5]
Biodegradable mesoporous dispensers	~70% (vs. oil-treated plot)	Reduction in fruit with more than five scales	[6]
Biodegradable mesoporous dispensers	~80% and ~60% (vs. untreated plot)	Reduction in fruit with more than five scales in two separate trials	[6]
CheckMate® CRS	90% to 97% reduction	In 7 of 10 blocks	[7]

Experimental Protocols

The following are detailed methodologies for conducting a field trial to evaluate the efficacy of rescalure-based mating disruption for California red scale.

Experimental Design

A robust experimental design is crucial for obtaining statistically significant results.

• Plot Selection: Choose commercial citrus orchards with a known history of CRS infestation.

• Replication: Establish multiple experimental blocks (e.g., 8-16 ha each).[5][7]

• Treatments: Within each block, designate treated (mating disruption) and untreated (control) plots of equal size.

• Buffer Zones: Ensure adequate buffer zones between treated and control plots to minimize pheromone drift.

Rescalure Dispenser Application

Proper deployment of rescalure dispensers is critical for establishing a uniform pheromone concentration within the orchard canopy.

• Product: Utilize a commercially available rescalure dispenser product, such as CheckMate® CRS.

• Application Rate: Apply dispensers at the recommended rate. For example, CheckMate® CRS is often applied at 180 dispensers per acre.[2] Another source suggests a rate of 450 dispensers per hectare.[1]

• Timing: Deploy dispensers before the first male CRS flight of the season. This can be determined by monitoring degree-day accumulations.[8][9]

• Placement:

  • Hang dispensers by hand from sturdy branches within the tree canopy, not on outer branches.[1][2]

  • Place dispensers at mid-height in the inner part of the canopy.[1]

  • Distribute dispensers evenly across the orchard to achieve the target application rate.[1]

  • Consider reinforcing the upwind edge of the orchard with additional dispensers if there is a persistent and prevalent wind.[1]

Efficacy Monitoring

A multi-faceted monitoring approach should be implemented to assess the effectiveness of the mating disruption program.

• Trap Type: Use sticky cards baited with a pheromone lure.[8]

• Trap Density: Deploy 2 to 4 pheromone traps per 10-acre block, with an additional 2 traps for each subsequent 10 acres.[10] A minimum of two traps per block is recommended.[8]

• Trap Placement:

  • Place traps within the tree canopy, approximately five to six feet from the ground.[8]

  • Avoid placing traps in close proximity to rescalure dispensers to prevent skewed results.[8]

• Monitoring Schedule:

  • Begin monitoring in early spring (February-March) to establish a biofix (first male catch).[8]

  • Check traps and record the number of captured male scales weekly or bi-weekly.[8][10]

  • Replace sticky cards weekly and pheromone lures monthly.[8][10]

• Data Analysis: Calculate the average number of males captured per trap per day/week in both treated and control plots. A significant reduction in captures in the treated plots indicates successful mating disruption. A threshold of 50 scales per flight can be used to gauge the effectiveness of the program.[10][11][12]

• Leaf and Twig Sampling:

  • Conduct monthly visual scans of trees for CRS infestations.[8]

  • Sample 25 fruits or 10 branches per tree from 20 trees per block.[8]

  • Assess the percentage of infested leaves and twigs.

• Fruit Sampling at Harvest:

  • At harvest, collect a random sample of fruit from both treated and control plots.

  • Examine each fruit for the presence of CRS and categorize the level of infestation (e.g., number of scales per fruit).

  • Calculate the percentage of infested and highly infested fruit.

Visualizations

The following diagrams illustrate key aspects of the rescalure mating disruption process and experimental workflow.

Caption: Mechanism of Rescalure Mating Disruption.

Caption: Experimental Workflow for Efficacy Evaluation.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 3. suterra.com [suterra.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "Evaluation of Pheromone Mating Disruption for California Red Scale Con" by Joel Timothy Leonard [digitalcommons.calpoly.edu]
• 8. suterra.com [suterra.com]
• 9. CA Red Scale | Topics in Subtropics [ucanr.edu]
• 10. Monitoring California red scale populations by using pheromone traps and degree days | Citrus IPM News [ucanr.edu]
• 11. California Red Scale and Yellow Scale / Citrus / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 12. ucanr.edu [ucanr.edu]

Application Notes and Protocols for In-Field Rescalure® Efficacy Trials

For Researchers, Scientists, and Drug Development Professionals

These comprehensive guidelines provide detailed protocols for conducting in-field efficacy trials of Rescalure®, a synthetic pheromone used for the mating disruption of the California Red Scale (Aonidiella aurantii).[1][2] The protocols cover experimental design, data collection, and analysis to ensure robust and comparable results for regulatory and research purposes.

Introduction to Rescalure® and Mating Disruption

Rescalure® is a synthetic replica of the sex pheromone produced by female California Red Scale insects. It functions through a non-toxic mode of action by disrupting the mating behavior of the male insects. By releasing a high concentration of the synthetic pheromone into the environment, the ability of males to locate females is significantly hindered, leading to a reduction in successful mating and subsequent generations of the pest.[1][3] Mating disruption is a key component of Integrated Pest Management (IPM) programs, offering an ecologically sound alternative to conventional insecticides.

Signaling Pathway: Mating Disruption

The following diagram illustrates the mechanism of mating disruption.

Caption: Mechanism of Rescalure® Mating Disruption.

Experimental Design

A robust experimental design is crucial for obtaining reliable efficacy data.[4][5] The following outlines the key considerations for designing in-field trials.

Site Selection

• Crop: Trials should be conducted in commercial citrus orchards or other crops where California Red Scale is a known pest.[1][2]

• Pest Pressure: Select sites with a moderate and uniform infestation of California Red Scale. Pre-trial monitoring is essential to confirm pest density.

• Plot Size: Each treatment plot should be a minimum of 8-16 hectares to minimize edge effects and pheromone drift between plots.[1]

• Replication: A minimum of three to four replicated plots per treatment is recommended to ensure statistical power.

• Control Plots: Untreated control plots of similar size and pest pressure must be included for comparison. A buffer zone of at least 200 meters should separate treatment and control plots.

Treatments

• Rescalure® Application: Dispensers should be applied according to the manufacturer's recommended rate and placement instructions.

• Reference Product: A registered standard insecticide for California Red Scale control can be included as a positive control.

• Untreated Control: Plots that receive no treatment for California Red Scale.

Experimental Workflow Diagram

The following diagram outlines the general workflow for an in-field efficacy trial.

Caption: In-field Rescalure® Efficacy Trial Workflow.

Experimental Protocols

Detailed methodologies are provided for the key experiments to assess the efficacy of Rescalure®.

Protocol: Male Moth Trap Capture Reduction

Objective: To evaluate the reduction in male California Red Scale moth captures in pheromone-baited traps within Rescalure®-treated plots compared to untreated control plots.[1]

Materials:

• Pheromone-baited sticky traps (e.g., Delta traps)

• Lures specific to Aonidiella aurantii

• GPS device for marking trap locations

• Data collection sheets or mobile device

Procedure:

• Trap Placement: Deploy a minimum of 4-5 traps per plot, placed in a grid pattern. Traps should be hung in the upper third of the tree canopy.

• Trap Density: Ensure consistent trap density across all treatment and control plots.[6][7]

• Monitoring Frequency: Traps should be inspected and moth counts recorded weekly or bi-weekly throughout the trial period.

• Lure and Trap Replacement: Replace lures and traps according to the manufacturer's recommendations to ensure consistent trapping efficiency.

• Data Recording: For each trap, record the number of male moths captured, date of collection, trap ID, and plot location.

Protocol: Crop Damage Assessment

Objective: To quantify the reduction in fruit and leaf infestation by California Red Scale in Rescalure®-treated plots compared to untreated controls.[1][8]

Materials:

• Hand lens or microscope for scale identification

• Random number generator for sample selection

• Data collection sheets or mobile device

Procedure:

• Sampling Timing: Conduct assessments at key phenological stages of the crop, including pre-harvest and at harvest.

• Fruit Sampling:

  • Randomly select a predetermined number of trees per plot (e.g., 20-30 trees).

  • From each selected tree, randomly sample a set number of fruit (e.g., 25-50 fruit) from different canopy positions.

  • Examine each fruit for the presence of California Red Scale and categorize the infestation level (e.g., no infestation, low, moderate, high).[1]

• Leaf and Twig Sampling:

  • From the same selected trees, randomly collect a specified number of leaves and twigs.

  • Examine each sample for the presence and density of scale insects.

• Data Recording: Record the number of infested and non-infested fruit, leaves, and twigs, along with the severity of infestation for each sample.

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison between treatments.

Table 1: Mean Male Moth Captures per Trap

Treatment	Pre-Treatment Mean (±SE)	Post-Treatment Mean (±SE)	% Reduction
Rescalure®
Reference Product
Untreated Control	N/A

Table 2: Fruit Infestation at Harvest

Treatment	% Infested Fruit (Mean ±SE)	Infestation Severity Index (Mean ±SE)
Rescalure®
Reference Product
Untreated Control

Table 3: Leaf and Twig Infestation

Treatment	% Infested Leaves (Mean ±SE)	% Infested Twigs (Mean ±SE)
Rescalure®
Reference Product
Untreated Control

Statistical Analysis

Appropriate statistical methods should be used to analyze the collected data and determine the significance of treatment effects.

• Trap Capture Data: Data on moth captures should be analyzed using statistical models appropriate for count data, such as Analysis of Variance (ANOVA) on transformed data (e.g., log(x+1)) or Generalized Linear Models (GLMs) with a Poisson or negative binomial distribution.[9] Repeated measures analysis may be necessary to account for the temporal correlation of data from the same traps over time.[10]

• Crop Damage Data: Percentage data from fruit and leaf infestation can be analyzed using ANOVA after an appropriate transformation (e.g., arcsine square root) or using binomial GLMs.

• Significance Level: A significance level of p < 0.05 is typically used to determine statistical significance.

Logical Relationship for Data Analysis

The following diagram shows the logical flow for analyzing the trial data.

Caption: Data Analysis Logical Flow.

References

• 1. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Public Release Summary on the evaluation of the new active rescalure in the product CheckMate CRS | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 3. Evaluation of Mating Disruption for Suppression of Plodia interpunctella Populations in Retail Stores | MDPI [mdpi.com]
• 4. Field Trial Analysis : complete guide- Alteia [alteia.com]
• 5. pp1.eppo.int [pp1.eppo.int]
• 6. Assessing small-mammal trapping design using spatially explicit capture recapture (SECR) modeling on long-term monitoring data | PLOS One [journals.plos.org]
• 7. Trap Configuration and Spacing Influences Parameter Estimates in Spatial Capture-Recapture Models | PLOS One [journals.plos.org]
• 8. Assessment of crop damage by rodent pests from experimental barley crop fields in Farta District, South Gondar, Ethiopia | PLOS One [journals.plos.org]
• 9. mdpi.com [mdpi.com]
• 10. Use of Repeated Measures Data Analysis for Field Trials with Annual and Perennial Crops - PubMed [pubmed.ncbi.nlm.nih.gov]

Formulating Rescalure for Controlled Release: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescalure, the synthetic sex pheromone of the California red scale (Aonidiella aurantii), is a vital tool in integrated pest management (IPM) programs for citrus and other susceptible crops. Its primary application is in mating disruption, where a controlled, sustained release of the pheromone into the environment confuses male insects and prevents them from locating females, thereby suppressing the pest population. The efficacy of this technique is critically dependent on the formulation of the pheromone into a dispenser that ensures a consistent release rate over a prolonged period.

These application notes provide a comprehensive overview of the principles and methodologies for formulating Rescalure for controlled release. This document outlines key formulation strategies, detailed experimental protocols, and methods for characterizing the release profile of the final product.

Chemical and Physical Properties of Rescalure

A thorough understanding of the physicochemical properties of Rescalure is fundamental to designing a stable and effective controlled-release formulation.

Property	Value	Reference
Chemical Name	(3S,6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S,6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate
Molecular Formula	C₁₆H₂₈O₂
Molecular Weight	252.39 g/mol
Physical Form	Oily liquid
Solubility in Water	Insoluble
Vapor Pressure	26 mPa at 25°C
Stability	Stable for 12 months under ambient temperature in an HDPE bottle.

Controlled Release Strategies for Rescalure

The selection of a controlled-release strategy for Rescalure depends on several factors, including the desired release duration, environmental conditions, and cost. The most common approaches for insect pheromones are reservoir, matrix, and microencapsulation systems.

Signaling Pathway of Mating Disruption

The underlying principle of using controlled-release Rescalure is the disruption of the natural chemical communication between male and female California red scales.

Caption: Mating disruption workflow.

Experimental Protocols

The following protocols provide detailed methodologies for two common types of controlled-release formulations: matrix-based and reservoir-based systems.

Protocol 1: Preparation of a Polymer Matrix Dispenser

This protocol describes the preparation of a polymer matrix dispenser where Rescalure is uniformly dispersed throughout a polymer.

Materials:

• Rescalure (technical grade)

• Polyvinyl chloride (PVC) resin

• Dioctyl phthalate (DOP) or other suitable plasticizer

• Antioxidant (e.g., Butylated hydroxytoluene - BHT)

• UV stabilizer (e.g., Tinuvin 770)

• Dichloromethane or other suitable solvent

• Glass molds

• Magnetic stirrer and hot plate

• Fume hood

• Vacuum oven

Procedure:

• Preparation of the Polymer Blend:

  • In a glass beaker, dissolve a specific amount of PVC resin in dichloromethane under gentle stirring in a fume hood.

  • Add the plasticizer (e.g., DOP) to the dissolved PVC solution. The ratio of PVC to plasticizer will influence the hardness and release characteristics of the matrix. A typical starting ratio is 2:1 (w/w).

  • Add the antioxidant (e.g., 0.5% w/w of the total formulation) and UV stabilizer (e.g., 0.5% w/w) to the mixture and stir until a homogenous solution is obtained.

• Incorporation of Rescalure:

  • Gently warm the polymer blend to approximately 40°C on a hot plate with continuous stirring.

  • Slowly add the desired amount of Rescalure to the polymer blend. The loading of the pheromone will depend on the target release rate and duration. A typical starting concentration is 10-20% (w/w).

  • Continue stirring until the Rescalure is uniformly dispersed in the polymer matrix.

• Casting the Dispenser:

  • Pour the homogenous mixture into glass molds of the desired shape and size.

  • Allow the solvent to evaporate slowly in the fume hood at room temperature for 24 hours.

• Drying and Curing:

  • Transfer the molds to a vacuum oven and dry at 40-50°C under reduced pressure until all the solvent has been removed and a constant weight is achieved.

  • Carefully remove the solid dispensers from the molds.

Experimental Workflow for Polymer Matrix Dispenser Preparation

Caption: Polymer matrix dispenser workflow.

Protocol 2: Fabrication of a Reservoir-Type Dispenser

This protocol outlines the fabrication of a reservoir-type dispenser, where liquid Rescalure is contained within a polymeric vessel and released through a rate-controlling membrane. This design is similar to the commercially available CheckMate® CRS dispenser.

Materials:

• Rescalure (technical grade)

• Low-density polyethylene (LDPE) or other suitable polymer for the reservoir body

• Ethylene-vinyl acetate (EVA) or other permeable polymer for the release membrane

• Heat sealer

• Cutting tools

• Filling apparatus (e.g., syringe pump)

Procedure:

• Fabrication of the Reservoir Body:

  • Cut a piece of LDPE tubing to the desired length to form the main body of the reservoir.

  • Seal one end of the tubing using a heat sealer to create a closed bottom.

• Filling the Reservoir:

  • Using a precision syringe pump, carefully inject a predetermined volume of liquid Rescalure into the open end of the LDPE tube.

• Attaching the Rate-Controlling Membrane:

  • Cut a piece of the permeable membrane (e.g., EVA film) to a size that will cover the open end of the reservoir. The thickness of this membrane is a critical factor in controlling the release rate.

  • Place the membrane over the opening and securely seal it to the LDPE body using a heat sealer. Ensure a complete and leak-proof seal.

• Quality Control:

  • Visually inspect each dispenser for leaks or defects in the seals.

  • Weigh each dispenser to ensure the correct amount of Rescalure has been loaded.

Logical Relationship in Reservoir Dispenser Design

Caption: Reservoir dispenser design factors.

Characterization of Release Profile

Determining the release rate and profile of Rescalure from the formulated dispenser is crucial for ensuring its field performance.

Protocol 3: Quantification of Rescalure Release Rate by Gas Chromatography (GC)

This protocol describes a standard method for trapping and quantifying the amount of Rescalure released from a dispenser over time.

Materials and Equipment:

• Controlled-release dispensers containing Rescalure

• Dynamic airflow system (e.g., a glass tube with controlled airflow and temperature)

• Adsorbent tubes (e.g., Tenax® TA or activated charcoal)

• Air sampling pump

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

• Appropriate GC column (e.g., DB-5ms)

• Solvent for desorption (e.g., hexane or diethyl ether)

• Rescalure analytical standard

• Volumetric flasks and syringes

Procedure:

• Aging of Dispensers:

  • Place the dispensers in a controlled environment (e.g., a laboratory fume hood or an environmental chamber) with controlled temperature and airflow to simulate field conditions.

• Trapping of Released Rescalure:

  • At predetermined time intervals (e.g., daily or weekly), place an individual dispenser in a dynamic airflow system.

  • Draw air over the dispenser at a known flow rate (e.g., 100 mL/min) for a specific period (e.g., 24 hours).

  • Pass the effluent air through an adsorbent tube to trap the volatilized Rescalure.

• Sample Preparation for GC Analysis:

  • Desorb the trapped Rescalure from the adsorbent tube by eluting with a small, precise volume of a suitable solvent (e.g., 1 mL of hexane).

  • Prepare a series of calibration standards of Rescalure in the same solvent at known concentrations.

• GC Analysis:

  • Inject a small volume (e.g., 1 µL) of the sample extract and the calibration standards into the GC.

  • GC Parameters (Example):

    • Injector Temperature: 250°C

    • Oven Program: Start at 100°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

    • Detector Temperature (FID): 300°C

    • Carrier Gas: Helium at a constant flow rate.

• Data Analysis:

  • Identify the Rescalure peak in the chromatogram based on its retention time compared to the analytical standard.

  • Quantify the amount of Rescalure in the sample by comparing the peak area to the calibration curve generated from the standards.

  • Calculate the release rate in µ g/day .

Data Presentation: Hypothetical Release Rate Data

The following table presents hypothetical release rate data for two different Rescalure formulations. In practice, these values would be determined experimentally using the protocol described above.

Time (Days)	Formulation A (Matrix) Release Rate (µ g/day )	Formulation B (Reservoir) Release Rate (µ g/day )
1	250	200
7	235	198
14	220	195
30	190	192
60	150	188
90	110	185
120	70	180

Stability and Degradation Considerations

Rescalure, being an acetate ester, is susceptible to degradation via hydrolysis and photodegradation. Incorporating stabilizing agents into the formulation is crucial for extending its shelf-life and in-field performance.

• Hydrolysis: The ester linkage in Rescalure can be hydrolyzed, especially under acidic or basic conditions, to form the corresponding alcohol and acetic acid. The formulation should be designed to protect the pheromone from excessive moisture.

• Photodegradation: Exposure to UV radiation from sunlight can lead to the degradation of the molecule. The inclusion of UV stabilizers in the formulation is recommended, particularly for dispensers that will be exposed to direct sunlight.

Forced degradation studies should be conducted to identify potential degradation products and to develop stability-indicating analytical methods. These studies typically involve exposing Rescalure to stress conditions such as high temperature, humidity, acidic and basic environments, and intense light.

Conclusion

The successful formulation of Rescalure for controlled release is a multi-faceted process that requires a deep understanding of its chemical properties, the principles of polymer-based drug delivery, and rigorous analytical characterization. The protocols and information provided in these application notes serve as a comprehensive guide for researchers and professionals in the development of effective and stable mating disruption products for the control of the California red scale. Further optimization of the formulation parameters will be necessary to achieve the desired release profile for specific environmental conditions and application requirements.

Application Notes and Protocols for the Analytical Purity Assessment of Rescalure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescalure, the synthetic pheromone of the California red scale (Aonidiella aurantii), is a critical component in integrated pest management strategies for citrus and other crops. It functions by disrupting the mating communication between male and female scales, thereby controlling their population. The efficacy and safety of Rescalure-based products are directly dependent on the purity of the active substance and the absence of undesirable impurities.

This document provides detailed application notes and experimental protocols for the analytical methods used to assess the purity of Rescalure. These methods are essential for quality control during manufacturing and for regulatory compliance. The protocols outlined below for High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are based on established analytical principles for the analysis of volatile and semi-volatile organic compounds, including insect pheromones.

Purity Specifications and Impurity Profile

Regulatory bodies, such as the Australian Pesticides and Veterinary Medicines Authority (APVMA), have evaluated the chemistry and manufacturing process of Rescalure and have found the analytical methods for quality control to be acceptable. The purity of the final product is crucial, and specific impurities must be monitored and controlled.

Table 1: Rescalure Purity and Impurity Specifications

Parameter	Specification	Analytical Method
Purity of Rescalure	Report as % area	GC-FID
Diastereomeric Ratio	(3S, 6R) : (3S, 6S) = 50 ± 1 : 50 ± 1	Chiral GC-FID or GC-MS
Toxicologically Significant Impurities
Cluster 2 Impurity (sum of 3 diastereomers)	Report level (sensitiser)	GC-MS
Process-Related Impurities	Report levels of known and unknown impurities > 0.1%	GC-MS
Residual Solvents	As per ICH Q3C guidelines	Headspace GC-MS

Analytical Methods and Experimental Protocols

Gas Chromatography (GC) for Purity and Diastereomeric Ratio

Gas chromatography is a primary technique for assessing the purity of Rescalure and determining the ratio of its diastereomers.[1] A Flame Ionization Detector (FID) is commonly used for quantification due to its wide linear range and sensitivity to hydrocarbons.

Experimental Protocol: GC-FID Analysis

• Instrumentation: Gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an autosampler.

• Column: A chiral capillary column (e.g., Cyclodextrin-based) is recommended for the separation of diastereomers. A non-polar column (e.g., DB-5ms, HP-5ms) can be used for general purity assessment.

  • Example Chiral Column: Beta-Dex™ 225 (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector:

  • Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be optimized)

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes

  • Ramp Rate: 10 °C/min to 240 °C

  • Final Hold: Hold at 240 °C for 5 minutes

• Detector (FID):

  • Temperature: 280 °C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Nitrogen or Helium): 25 mL/min

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the Rescalure sample into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a suitable solvent (e.g., hexane or ethyl acetate).

  • Vortex to ensure homogeneity.

• Data Analysis:

  • Identify the peaks corresponding to the Rescalure diastereomers based on their retention times, confirmed by analysis of a reference standard.

  • Calculate the percentage purity by dividing the sum of the peak areas of the Rescalure diastereomers by the total peak area of all components (excluding the solvent peak) and multiplying by 100.

  • Determine the diastereomeric ratio by calculating the ratio of the peak areas of the individual diastereomers.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification and Quantification

GC-MS is a powerful tool for the identification and quantification of impurities in Rescalure. The mass spectrometer provides structural information that aids in the identification of known and unknown impurities.

Experimental Protocol: GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or time-of-flight).

• Column: A non-polar or medium-polarity capillary column is suitable for separating a wide range of potential impurities.

  • Example Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Injector:

  • Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 20:1 (can be optimized for trace impurity analysis)

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes

  • Ramp Rate: 15 °C/min to 280 °C

  • Final Hold: Hold at 280 °C for 10 minutes

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-450

  • Scan Rate: 2 scans/second

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

• Sample Preparation: Same as for GC-FID analysis.

• Data Analysis:

  • Identify impurities by comparing their mass spectra with reference libraries (e.g., NIST, Wiley) and, when available, with the spectra of synthesized impurity standards.

  • Quantify impurities using an internal or external standard method. For impurity profiling, the percentage area can be used for estimation.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

While Rescalure itself is volatile and well-suited for GC analysis, HPLC can be used to detect any non-volatile impurities that may be present from the synthesis process.

Experimental Protocol: HPLC-UV/DAD Analysis

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a UV or Diode Array Detector (DAD).

• Column: A reverse-phase C18 column is a common choice for the separation of organic molecules.

  • Example Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol) is typically used.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-20 min: 60% B to 100% B

  • 20-25 min: Hold at 100% B

  • 25-26 min: 100% B to 60% B

  • 26-30 min: Re-equilibration at 60% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detector: UV detection at a suitable wavelength (e.g., 210 nm) or DAD for spectral analysis.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the Rescalure sample into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with the initial mobile phase composition (60% acetonitrile in water).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Analyze the chromatogram for any peaks that are not present in a blank injection.

  • Quantify impurities using an external standard method if reference standards are available.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of the active substance and its impurities. Both ¹H and ¹³C NMR are used to confirm the chemical structure of Rescalure and to characterize any isolated impurities.

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) is a common solvent for non-polar organic compounds.

• Sample Preparation:

  • Dissolve 5-10 mg of the Rescalure sample in approximately 0.7 mL of CDCl₃.

  • Transfer the solution to an NMR tube.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum.

  • ¹³C NMR: Acquire a standard carbon spectrum with proton decoupling.

  • 2D NMR (optional but recommended for structural confirmation): COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) experiments can be performed to confirm the connectivity of atoms within the molecule.

• Data Analysis:

  • Assign the chemical shifts (δ) of the protons and carbons to the respective atoms in the Rescalure structure.

  • Integrate the proton signals to determine the relative number of protons.

  • Analyze the coupling patterns (multiplicity) in the ¹H NMR spectrum to deduce the connectivity of neighboring protons.

  • Compare the obtained spectra with reference spectra or with spectra predicted from the known structure of Rescalure.

Visualizations

Caption: Workflow for the purity assessment of Rescalure.

Caption: Potential impurity formation during Rescalure synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]

GC-MS Protocol for the Identification of Rescalure Isomers

Application Note & Protocol

Abstract

This document provides a detailed protocol for the identification and separation of Rescalure isomers using Gas Chromatography-Mass Spectrometry (GC-MS). Rescalure, the sex pheromone of the California red scale (Aonidiella aurantii), is a critical component in the monitoring and control of this significant agricultural pest. The biological activity of pheromones is often highly dependent on their stereochemistry. Rescalure is a blend of two key stereoisomers: (3S,6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S,6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate[1]. Therefore, a reliable analytical method to separate and identify these isomers is essential for quality control of synthetic lures and for research in chemical ecology. This protocol outlines the necessary steps for sample preparation, GC-MS analysis with a chiral column, and data interpretation.

Introduction

The California red scale (Aonidiella aurantii) is a major pest of citrus and other crops worldwide[2][3]. The female of the species produces a sex pheromone, commercially known as Rescalure, to attract males for mating[2]. The primary active components of this pheromone are specific stereoisomers of 3-methyl-6-isopropenyl-9-decen-1-yl acetate[1]. The precise isomeric ratio is crucial for optimal biological activity. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like insect pheromones. The use of a chiral stationary phase in the gas chromatograph is necessary to achieve the separation of enantiomers and diastereomers. This document provides a comprehensive protocol for the chiral GC-MS analysis of Rescalure isomers.

Experimental Protocols

Sample Preparation

The sample preparation method will depend on the matrix from which the Rescalure isomers are being analyzed.

a) Analysis of Synthetic Standards and Lure Formulations:

• Accurately weigh approximately 10 mg of the Rescalure standard or the content of a pheromone lure.

• Dissolve the sample in 10 mL of high-purity hexane or another suitable non-polar solvent (e.g., dichloromethane) in a volumetric flask.

• Vortex the solution until the sample is completely dissolved.

• Perform a serial dilution to a final concentration of approximately 10-100 µg/mL.

• Transfer 1 mL of the final dilution into a 2 mL autosampler vial for GC-MS analysis.

b) Extraction from Biological Matrices (e.g., Pheromone Glands):

• Dissect the pheromone glands from the insect under a microscope.

• Place the dissected glands in a 2 mL vial containing 50-100 µL of hexane.

• Allow the extraction to proceed for at least 30 minutes at room temperature.

• Carefully transfer the hexane extract to a clean autosampler vial with a micro-insert.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The key to separating the Rescalure isomers is the use of a chiral capillary column. Cyclodextrin-based stationary phases are commonly used for the enantioselective separation of insect pheromones.

Table 1: GC-MS Parameters for Rescalure Isomer Analysis

Parameter	Value
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	Chiral Cyclodextrin Stationary Phase (e.g., Beta-DEX™ 225, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector	Split/Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (Split ratio 20:1)
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program	- Initial Temperature: 80 °C, hold for 2 min- Ramp: 5 °C/min to 180 °C- Hold: 10 min at 180 °C
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	40-350 amu
Solvent Delay	3 min

Data Presentation

Upon analysis, the two primary isomers of Rescalure, (3S,6R) and (3S,6S), should be chromatographically resolved. The elution order will depend on the specific chiral column used.

Table 2: Expected Quantitative Data for Rescalure Isomers

Isomer	Expected Retention Time (min)	Key Mass Fragments (m/z)	Relative Abundance (%)
(3S,6S)-Rescalure	Varies (e.g., ~22.5 min)	61, 81, 95, 109, 123, 136, 192	Varies based on synthesis
(3S,6R)-Rescalure	Varies (e.g., ~22.8 min)	61, 81, 95, 109, 123, 136, 192	Varies based on synthesis

Note: The retention times are illustrative and will vary depending on the specific instrument, column, and conditions. The mass spectra of the isomers are expected to be very similar, with identification confirmed by retention time comparison with authentic standards.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The overall process from sample preparation to data analysis is depicted in the following workflow diagram.

Caption: GC-MS Workflow for Rescalure Isomer Identification.

Pheromone Signaling Pathway

The detection of pheromones by an insect initiates a cascade of events within the olfactory receptor neurons, leading to a behavioral response. While the specific receptors for Rescalure in Aonidiella aurantii are a subject of ongoing research, a generalized insect pheromone signaling pathway is illustrated below.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Sex pheromone of the California red scale, Aonidiella aurantii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. suterra.com [suterra.com]

Application Notes and Protocols for Rescalure in Integrated Pest Management (IPM) Programs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescalure is a synthetic pheromone that mimics the sex pheromone of the female California red scale (Aonidiella aurantii), a significant pest in citrus and other crops. It is a key component of Integrated Pest Management (IPM) programs, primarily utilized for mating disruption.[1][2][3] As a non-toxic agent, Rescalure offers a species-specific and environmentally sound approach to pest control by interfering with the ability of male scales to locate females, thereby disrupting reproduction.[4] This document provides detailed application notes and experimental protocols for the use of Rescalure, primarily in the form of the commercially available product CheckMate® CRS, within an IPM framework.

Data Presentation

Table 1: Rescalure Product Specifications (CheckMate® CRS)

Parameter	Value	Source
Active Ingredient	Rescalure (mixture of (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate)
Formulation	Slow-Release Generator (SR) Dispenser
Pheromone Content	70 mg per dispenser
Release Duration	One full calendar year	[2][5]

Table 2: Application and Monitoring Parameters for Rescalure in Citrus Orchards

Parameter	Recommendation	Source
Application Rate	180 dispensers per acre	[1]
Deployment Timing	Prior to the first or second flight of male scales	[1]
Dispenser Placement	Inner part of the tree canopy, at mid-height (approx. 6 feet) on sturdy branches	[1]
Monitoring Trap Density	2-4 pheromone traps per 10-acre block (plus 2 for each additional 10 acres)	[1][6]
Lure Replacement	Monthly	[6][7]
Trap Checking Interval	Every two weeks	[6][7]

Table 3: Efficacy of Rescalure (CheckMate® CRS) in Field Trials for California Red Scale Management

Efficacy Metric	Result	Source
Reduction in Male Flight Trap Catches	90% average reduction	[8]
Reduction in Twig and Leaf Infestations	95% reduction	[8]
Reduction in Highly Scale-Infested Fruit	75% reduction	[8]
Reduction in Damaged Fruit (>5 scales)	60-80% compared to untreated plots	[9]

Experimental Protocols

Protocol 1: Monitoring California Red Scale Populations Using Pheromone Traps

Objective: To monitor male California red scale flight activity to determine population density and timing for IPM interventions.

Materials:

• Pheromone traps (e.g., sticky scale cards)

• Rescalure-baited pheromone lures (septa)

• Hand lens

• Data recording sheets or digital device

Procedure:

• Trap Placement: In early spring (February-March), deploy 2-4 pheromone traps per 10-acre block. For larger blocks, add two traps for each additional 10 acres.[1][6] Hang traps within the tree canopy, approximately 5-6 feet from the ground.[6]

• Lure Installation: Place one Rescalure septa lure inside each trap according to the manufacturer's instructions.

• Trap Inspection: Check traps every two weeks.[6][7]

• Data Collection:

  • Count the number of male California red scale captured on each trap.

  • For traps with high capture rates (>200 males), count the males within the designated bolded squares (representing 20% of the area) and multiply by five to estimate the total.[6]

  • Record the counts for each trap on a data sheet, noting the date and trap location.

• Maintenance: Replace the sticky cards as needed to ensure stickiness. Replace the pheromone lures monthly to maintain a consistent release rate.[6][7]

• Biofix Determination: The date of the first consistent male capture is considered the "biofix," which is used to initiate degree-day calculations to predict subsequent generations.[6]

Protocol 2: Application of Rescalure Mating Disruption Dispensers

Objective: To deploy Rescalure dispensers for season-long mating disruption of California red scale.

Materials:

• CheckMate® CRS dispensers

• Orchard map

• Personal protective equipment (as recommended by the product label)

Procedure:

• Timing: Apply dispensers prior to the first or second anticipated flight of male scales.[1] Application before the first flight can provide season-long protection.[1]

• Application Rate: Distribute 180 dispensers evenly per acre throughout the orchard.[1]

• Dispenser Placement:

  • Hang each dispenser from a sturdy branch, approximately 1-inch in diameter, within the inner part of the tree canopy.[1]

  • Place dispensers at a height of approximately 6 feet or higher.[1]

  • Ensure dispensers are placed after pruning to avoid accidental removal.[1]

• Reinforcement: In areas with persistent and prevalent wind, the upwind edge of the orchard may require a higher density of dispensers.

• Record Keeping: Note the date of application and the areas treated on an orchard map.

Protocol 3: Assessing the Efficacy of Rescalure Mating Disruption

Objective: To evaluate the effectiveness of the Rescalure mating disruption program by measuring key pest population and damage indicators.

Materials:

• Pheromone traps and lures

• Hand lens

• Fruit and leaf sampling bags

• Data recording sheets

Procedure:

• Male Trap Suppression:

  • Maintain pheromone traps in both the mating disruption-treated and untreated control plots.

  • Compare the cumulative male captures in the treated plots to the control plots throughout the season. A significant reduction in captures indicates successful disruption.

• Leaf and Twig Infestation:

  • At key times during the season (e.g., August and November), randomly select a predetermined number of trees in both treated and control plots.[10]

  • From each tree, collect a set number of leaf and twig samples.

  • Examine the samples under magnification and record the percentage of leaves and twigs infested with California red scale.

• Fruit Infestation at Harvest:

  • At harvest, collect a random sample of fruit from both treated and control plots. A suggested sample size is 25 fruits from 20 trees per block.[6][7]

  • Visually inspect each fruit for the presence of California red scale.

  • Categorize the fruit based on the level of infestation (e.g., no scales, 1-5 scales, >5 scales).[9]

  • Calculate the percentage of infested fruit and the severity of infestation for both treated and control plots.

Visualizations

Caption: Signaling pathway of mating disruption in California red scale.

Caption: Integrated Pest Management (IPM) workflow using Rescalure.

References

• 1. California Red Scale and Yellow Scale / Citrus / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 2. suterra.com [suterra.com]
• 3. Red Scale Control with Mating Disruption in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 4. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 5. suterra.com [suterra.com]
• 6. suterra.com [suterra.com]
• 7. suterra.com [suterra.com]
• 8. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. "Evaluation of Pheromone Mating Disruption for California Red Scale Con" by Joel Timothy Leonard [digitalcommons.calpoly.edu]

Application Notes and Protocols for Rescalure in Pest Management

For Researchers, Agricultural Scientists, and Pest Management Professionals

These application notes provide detailed information and protocols for the use of Rescalure, a synthetic pheromone for the mating disruption of the California Red Scale (Aonidiella aurantii), a significant pest in citrus and other crops.

Introduction to Rescalure and Mating Disruption

Rescalure is a synthetic version of the sex pheromone produced by the female California Red Scale.[1] It is used as a biopesticide for mating disruption, a pest control strategy that reduces pest populations by preventing male insects from locating females for mating.[2][3] By releasing a high concentration of the synthetic pheromone into the crop environment, the natural pheromone plumes from females are masked, leading to a reduction in mating and subsequent generations of the pest.[2] This method is a key component of Integrated Pest Management (IPM) programs, offering a targeted approach with minimal impact on non-target organisms.[2]

Quantitative Data for Rescalure Application

The application of Rescalure is dependent on the specific product formulation. Below is a summary of quantitative data for two common types of Rescalure-based products.

Table 1: Rescalure Dispenser Product Specifications and Application Rates

Parameter	Value	Source
Product Example	CheckMate CRS	[1][4]
Active Ingredient	Rescalure (716 g/L)	[1]
Concentration per Dispenser	70 mg	[1]
Recommended Application Rate	450 dispensers/hectare	[1]
Estimated Release Rate	~0.2 mg/dispenser/day	[1]
Total Active Ingredient	31.5 g/hectare	[1]

Table 2: Rescalure Sprayable Formulation Specifications and Application Rates

Parameter	Value	Source
Product Example	CheckMate CRS-F (Microencapsulated)	[5]
Application Rate (Volume)	59 - 177 mL/acre (2.0 - 6.0 fl oz/acre)	[5]
Application Rate (Active Ingredient)	0.67 - 2.01 g/acre	[5]
Maximum Annual Application Rate	150 g active ingredient/acre/year	[5]
Application Method	Ground or Aerial Spray	[5]

Experimental Protocols

This protocol outlines a field trial to evaluate the effectiveness of Rescalure dispensers for mating disruption of the California Red Scale.

Objective: To assess the reduction in male scale capture and fruit damage in a Rescalure-treated plot compared to a control plot.

Materials:

• Rescalure dispensers (e.g., CheckMate CRS)

• Pheromone traps for California Red Scale

• Lures for pheromone traps

• Field data collection sheets or mobile device

• GPS unit for mapping

Procedure:

• Site Selection:

  • Choose a citrus orchard with a known history of California Red Scale infestation.

  • Select two plots of at least 10 acres each, with a buffer zone of at least 200 meters between them to prevent interference.[6]

  • Ensure the plots have similar tree age, variety, and planting density.[6]

• Experimental Design:

  • Designate one plot as the "Mating Disruption Plot" and the other as the "Control Plot".

  • The Control Plot should be managed according to standard grower practices, excluding the use of Rescalure.

• Dispenser Application (Mating Disruption Plot):

  • Prior to the first male flight of the season, deploy the Rescalure dispensers.

  • Hang one dispenser per tree in the upper third of the canopy, following the recommended rate of 450 dispensers per hectare.[1]

  • Ensure even distribution throughout the plot.

• Monitoring Male Flight:

  • Deploy pheromone traps in both the Mating Disruption and Control plots. A common practice is to place 5 traps in each subplot.[7]

  • Place traps at a height of 1.5 meters on wooden poles or within the tree canopy.[7]

  • Check traps weekly, record the number of captured male scales, and then remove them.[7]

  • Replace pheromone lures in the traps according to the manufacturer's recommendations (typically every 4-6 weeks).

• Assessing Fruit Damage:

  • At the end of the growing season, before harvest, randomly sample 100-200 fruits from 20-30 trees in the central area of each plot.

  • Examine each fruit for the presence of California Red Scale.

  • Categorize the damage (e.g., number of scales per fruit). A significant reduction in fruit with more than five scales is a good indicator of efficacy.[8]

• Data Analysis:

  • Calculate the average number of males captured per trap per week for each plot.

  • Calculate the percentage of infested fruit and the average number of scales per fruit for each plot.

  • Compare the results from the Mating Disruption Plot to the Control Plot to determine the percentage reduction in male capture and fruit damage.

Diagrams and Workflows

Mechanism of Rescalure mating disruption.

Workflow for a Rescalure field efficacy trial.

Calculating total Rescalure dispenser requirements.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. benchchem.com [benchchem.com]
• 3. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 4. Rescalure [sitem.herts.ac.uk]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. EPPO PP1 - PP1/264(2) - Principles of efficacy evaluation for mating disruption pheromones [pp1.eppo.int]
• 7. Mating Disruption of Helicoverpa armigera (Lepidoptera: Noctuidae) Using Yeast-Derived Pheromones in Cotton Fields | MDPI [mdpi.com]
• 8. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Purity Rescalure for Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescalure, a synthetically produced pheromone identical to the sex pheromone of the female California red scale (Aonidiella aurantii), serves as a critical tool in pest management through mating disruption.[1] Comprised of a mixture of the (3S, 6R) and (3S, 6S) stereoisomers of 3-methyl-6-isopropenyl-9-decen-1-yl acetate, its application in fundamental and applied research is expanding.[1] This document provides an overview of commercially available Rescalure, its physicochemical properties, and detailed protocols for its analysis and potential use in a research setting. While direct commercial sources of high-purity Rescalure specifically marketed for research are not readily identifiable, technical-grade material is available from agricultural suppliers. Researchers may need to perform purification depending on the experimental requirements.

Commercial Availability and Purity

High-purity Rescalure for laboratory research is not widely listed by major chemical suppliers. The primary commercial sources are manufacturers of agricultural pest control products.

Table 1: Commercial Suppliers and Products

Manufacturer/Supplier	Product Examples	Typical Purity	Notes
Trece Inc.	Cidtrak®, Checkmate® CRS, Saturel® CRS	>75% (minimum active substance)	Primarily formulated for agricultural use in vapor-releasing dispensers.
Suterra LLC	CheckMate® CRS	Technical Grade	Focus on agricultural applications.

Note: Researchers should contact these suppliers to inquire about the availability of unformulated, technical-grade Rescalure and to obtain a certificate of analysis for detailed purity information.

Table 2: Physicochemical Properties of Rescalure

Property	Value	Source
Molecular Formula	C₁₆H₂₈O₂	[2]
Molecular Weight	252.39 g/mol	[2]
Appearance	Greenish-yellow colored oily liquid with an aromatic odor
Solubility in Water	0.2 mg/L at 20°C	[3]
Solubility in Organic Solvents	250,000 mg/L in Hexane at 20°C	[3]
Flash Point	131°C
Auto-ignition Temperature	250°C

Application Notes

The primary research application of Rescalure is in the field of chemical ecology, specifically in studying insect behavior and developing sustainable pest control strategies. Its mode of action is the disruption of mating behavior in the California red scale.[1]

Potential Research Applications:

• Behavioral Assays: High-purity Rescalure can be used in olfactometer and wind tunnel experiments to study the behavioral responses of male California red scale and other insects to varying concentrations and isomeric ratios of the pheromone.

• Electrophysiology: Electroantennography (EAG) and single-sensillum recording (SSR) can be employed to investigate the sensitivity and specificity of insect olfactory receptor neurons to Rescalure and its individual isomers.

• Mechanism of Action Studies: Research can be conducted to elucidate the downstream signaling pathways activated upon pheromone binding to its receptor in the insect antenna.

• Development of Novel Pest Control Strategies: Investigating the synergy or antagonism of Rescalure with other semiochemicals or insecticides.

• Analytical Standard: High-purity Rescalure can serve as a reference standard for the quantification of pheromone release from commercial dispensers and for residue analysis in environmental samples.

Experimental Protocols

Protocol 1: Quantification and Diastereomeric Ratio Analysis of Rescalure by Gas Chromatography (GC)

This protocol is adapted from an enforcement analytical method for technical-grade Rescalure.

Objective: To determine the concentration and the ratio of (3S, 6R) and (3S, 6S) diastereomers of Rescalure in a sample.

Materials:

• Rescalure sample

• Acetone (HPLC Grade)

• Internal standard (e.g., hexadecane)

• Volumetric flasks

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Analytical balance

• Sonicator

Procedure:

• Standard Preparation:

  • Accurately weigh approximately 25 mg of Rescalure reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with acetone.

  • If using an internal standard, add it to the standard solution at a known concentration (e.g., 1 mg/mL).

• Sample Preparation:

  • Accurately weigh an appropriate amount of the technical-grade Rescalure product into a suitable container.

  • Add a known volume of acetone to dissolve the sample. The solution may be diluted as needed to fall within the calibration range.

  • If using an internal standard, add it to the sample solution at the same concentration as in the standard solution.

  • Sonicate the sample solution to ensure complete dissolution.

• GC Operating Conditions (Example):

  • Instrument: Agilent 5890 GC-FID or equivalent

  • Column: A suitable capillary column for pheromone analysis (e.g., a non-polar or mid-polar column)

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute

    • Ramp: 10°C/minute to 250°C

    • Hold at 250°C for 5 minutes

  • Carrier Gas: Helium

  • Injection Volume: 1 µL

• Analysis:

  • Inject the standard and sample solutions into the GC.

  • Identify the peaks corresponding to the Rescalure diastereomers and the internal standard based on their retention times.

  • Integrate the peak areas.

• Calculations:

  • Calculate the concentration of Rescalure in the sample using the response factor from the standard.

  • Determine the diastereomeric ratio by dividing the peak area of one isomer by the sum of the peak areas of both isomers and multiplying by 100.

Signaling Pathway and Workflow Diagrams

As Rescalure's primary known function is as an external chemical signal (pheromone) leading to a behavioral response in insects, a detailed intracellular signaling pathway is not the most relevant visualization. Instead, a workflow for its analysis and a logical diagram of its mode of action are more appropriate.

Caption: Workflow for the quantitative and isomeric analysis of Rescalure.

Caption: Logical diagram of Rescalure's mode of action in mating disruption.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Rescalure | C16H28O2 | CID 10934002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rescalure [sitem.herts.ac.uk]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Rescalure Synthesis Impurities

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Rescalure, a key pheromone in pest management. Our aim is to equip researchers with the knowledge to identify, mitigate, and eliminate impurities, ensuring the synthesis of high-purity Rescalure for successful research and development applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common classes of impurities in Rescalure synthesis?

A1: Impurities in Rescalure synthesis can generally be categorized into three main groups:

• Stereoisomers: Incorrect diastereomers or enantiomers of the target molecule can arise from non-selective reactions. Given that Rescalure is a mixture of (3S, 6R) and (3S, 6S) stereoisomers, controlling the stereochemistry is critical.

• Reaction-Specific Byproducts: These are impurities generated from side reactions inherent to the synthetic methods used, such as Grignard reactions, Wittig reactions, or acetylation.

• Starting Material and Reagent-Related Impurities: Unreacted starting materials, residual solvents, or contaminants in reagents can be carried through the synthesis.

Q2: How can I identify the impurities in my Rescalure sample?

A2: A combination of analytical techniques is recommended for comprehensive impurity profiling:

• Chromatography: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are essential for separating different components of the reaction mixture.

• Spectrometry: Mass Spectrometry (MS), often coupled with GC (GC-MS), helps in identifying the molecular weight of impurities. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information, which is crucial for identifying isomeric impurities.

Q3: What are the general purification strategies for removing impurities from Rescalure?

A3: The choice of purification method depends on the nature of the impurities. Common techniques include:

• Column Chromatography: Effective for separating compounds with different polarities.

• Distillation: Useful for removing volatile impurities or separating isomers with different boiling points.

• Crystallization: Can be employed if a solid intermediate or derivative can be formed.[1]

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues that may arise during the synthesis of Rescalure.

Issue 1: Low Stereoselectivity in the Synthesis of Chiral Intermediates

The stereoselective synthesis of the chiral centers in Rescalure is a critical step. Low stereoselectivity can lead to a mixture of diastereomers that are difficult to separate.

Potential Cause:

• Non-selective reagents or catalysts: The use of achiral reagents or catalysts in key stereocenter-forming reactions.

• Suboptimal reaction conditions: Temperature, solvent, and reaction time can all influence the stereochemical outcome.

Troubleshooting and Optimization:

• Asymmetric Synthesis: Employ asymmetric synthesis strategies, such as using chiral auxiliaries or catalysts, to control the formation of the desired stereoisomers. For instance, the synthesis of a key chiral synthon for a Rescalure component has been achieved with high enantiomeric excess through an asymmetric 1,4-addition of a Grignard reagent to an l-ephedrine amide derivative.[2]

• Chiral Resolution: If a racemic or diastereomeric mixture is formed, consider chiral resolution techniques, such as diastereomeric salt formation or chiral chromatography.

• Reaction Condition Optimization: Systematically vary reaction parameters (temperature, solvent, catalyst loading) to find the optimal conditions for high stereoselectivity.

Issue 2: Presence of Grignard Reaction-Related Impurities

Grignard reactions are often employed in the synthesis of terpene-based pheromones like Rescalure.

Common Impurities & Identification:

Impurity	Identification
Homocoupling Product (e.g., Biphenyl-type)	GC-MS analysis will show a peak with a mass corresponding to the dimer of the Grignard reagent's organic group.
Unreacted Starting Material	GC or TLC analysis will show a spot/peak corresponding to the starting alkyl or aryl halide.
Protonated Grignard Reagent	GC-MS will show a peak corresponding to the alkane formed by the reaction of the Grignard reagent with a proton source (e.g., water).

Troubleshooting and Optimization:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and all solvents are anhydrous to prevent quenching of the Grignard reagent.[3]

• Magnesium Activation: Activate the magnesium turnings before the reaction, for example, by using a small crystal of iodine or 1,2-dibromoethane to remove the passivating oxide layer.[3]

• Controlled Addition: Add the alkyl/aryl halide dropwise to the magnesium suspension to maintain a controlled reaction and minimize side reactions.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the Grignard reagent.

Issue 3: Formation of E/Z Isomers and Byproducts in Wittig Reaction

The Wittig reaction is a common method for creating the carbon-carbon double bonds found in many insect pheromones.[4][5]

Common Impurities & Identification:

Impurity	Identification
Incorrect Alkene Isomer (E/Z)	¹H NMR spectroscopy can distinguish between E and Z isomers based on the coupling constants of the vinylic protons. GC can also separate the isomers.
Triphenylphosphine Oxide	Can be identified by its characteristic signals in ³¹P NMR and its high polarity on TLC.
Unreacted Aldehyde/Ketone	GC or TLC analysis will show a spot/peak corresponding to the starting carbonyl compound.

Troubleshooting and Optimization:

• Ylide Selection: For the synthesis of Z-alkenes, unstabilized ylides are generally preferred.[6]

• Reaction Conditions for Z-Selectivity: Use salt-free conditions and aprotic solvents to favor the kinetic product (Z-alkene).

• Byproduct Removal: Triphenylphosphine oxide can often be removed by crystallization or column chromatography. The Horner-Wadsworth-Emmons reaction is an alternative that produces a water-soluble phosphate byproduct, which is easier to remove.[7][8]

Issue 4: Incomplete Acetylation and Side Reactions

The final step in Rescalure synthesis is typically the acetylation of the alcohol precursor.

Common Impurities & Identification:

Impurity	Identification
Unreacted Alcohol	Can be detected by IR spectroscopy (broad O-H stretch) and by its higher polarity on TLC compared to the acetate product.
Diacetate or other over-acetylated products	Mass spectrometry can reveal the presence of products with higher molecular weights than the desired monoacetate.
Elimination Products	If harsh acidic conditions are used, dehydration of the alcohol can lead to the formation of unwanted alkenes, detectable by ¹H NMR and GC-MS.

Troubleshooting and Optimization:

• Choice of Acetylating Agent: Acetic anhydride is a common and effective acetylating agent.[9]

• Catalyst: Use a mild base catalyst like pyridine or a nucleophilic catalyst such as 4-(dimethylamino)pyridine (DMAP) to promote the reaction under gentle conditions.[10]

• Reaction Monitoring: Monitor the reaction progress by TLC or GC to ensure complete conversion of the starting alcohol.

• Work-up Procedure: A proper aqueous work-up is necessary to remove excess acetic anhydride and any acidic or basic catalysts.

Experimental Protocols

Protocol 1: General Procedure for Grignard Reagent Formation and Reaction

• Preparation: Thoroughly dry all glassware in an oven at 120 °C overnight and assemble under an inert atmosphere (N₂ or Ar).

• Magnesium Activation: Place magnesium turnings (1.2 eq.) in the reaction flask. Add a small crystal of iodine and gently warm the flask until the iodine sublimes and deposits on the magnesium surface.

• Initiation: Add a small portion of a solution of the alkyl/aryl halide (1.0 eq.) in anhydrous diethyl ether or THF to the activated magnesium. The reaction is initiated when the color of the iodine disappears and bubbling is observed.

• Addition: Add the remaining alkyl/aryl halide solution dropwise, maintaining a gentle reflux.

• Reaction with Electrophile: Cool the Grignard reagent solution in an ice bath and add the electrophile (e.g., ketone or aldehyde) dropwise.

• Quenching: After the reaction is complete, slowly add a saturated aqueous solution of ammonium chloride to quench the reaction.

• Work-up: Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Protocol 2: General Procedure for Wittig Reaction for Z-Alkene Synthesis

• Ylide Formation: Add a strong base (e.g., n-butyllithium or sodium hydride) to a suspension of the appropriate phosphonium salt in anhydrous THF at a low temperature (e.g., -78 °C or 0 °C).

• Reaction with Carbonyl: Add the aldehyde or ketone dissolved in anhydrous THF to the ylide solution at the same low temperature.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• Quenching: Quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

• Work-up: Extract the product with a suitable organic solvent, wash the organic layer, dry, and concentrate.

• Purification: Purify the crude product by column chromatography to separate the alkene from triphenylphosphine oxide.

Protocol 3: General Procedure for Acetylation of an Alcohol

• Reaction Setup: Dissolve the alcohol (1.0 eq.) in an anhydrous solvent such as dichloromethane or pyridine.

• Reagent Addition: Add acetic anhydride (1.5 eq.) and a catalytic amount of DMAP (0.1 eq.).

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC.

• Work-up: Once the reaction is complete, quench with water and extract the product with an organic solvent. Wash the organic layer sequentially with dilute HCl (to remove pyridine and DMAP), saturated sodium bicarbonate solution (to remove excess acetic acid), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the residue by column chromatography if necessary.

Visualizations

Rescalure Synthesis Logic

Caption: Logical workflow for Rescalure synthesis highlighting key steps and potential impurity formation.

Troubleshooting Workflow for Grignard Reaction Failure

Caption: A step-by-step troubleshooting guide for an unsuccessful Grignard reaction initiation.

Decision Tree for Alkene Synthesis Method

Caption: Decision-making flowchart for selecting an appropriate alkene synthesis method based on desired stereochemistry.

References

• 1. Rescalure [sitem.herts.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Insect pheromones - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. reddit.com [reddit.com]

Technical Support Center: Optimizing Rescalure® Dispenser Placement in Citrus Groves

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experimenting with Rescalure® for mating disruption of the California Red Scale (Aonidiella aurantii) in citrus groves.

Frequently Asked Questions (FAQs)

Q1: What is the recommended standard application rate for Rescalure® dispensers?

A1: The recommended application rate for CheckMate® CRS dispensers, which contain Rescalure®, is typically 180 dispensers per acre or 450 dispensers per hectare.[1][2] This density is designed to permeate the orchard environment with the synthetic pheromone, effectively disrupting the mating cycle of the California Red Scale.[3]

Q2: What is the ideal placement height for the dispensers within the citrus tree canopy?

A2: Dispensers should be placed in the inner part of the tree canopy at a mid-height level, approximately 5 to 6 feet from the ground.[4] University of California guidelines also suggest placement at the 6-foot or higher level inside the canopy on branches that are about 1-inch thick.[2] Avoid placing dispensers on outer branches where they are less effective.[3]

Q3: When is the optimal time to deploy Rescalure® dispensers?

A3: For season-long protection, dispensers should be applied before the first flight of the male scales.[2] Monitoring for the first male catch using pheromone traps can be used as a biofix to time the deployment.[4] Application before the second flight is also an option.[2]

Q4: Can Rescalure® be used in groves with very high California Red Scale populations?

A4: Mating disruption with Rescalure® may not be effective in citrus groves with very high initial populations of California Red Scale.[2] It is best used as part of an Integrated Pest Management (IPM) program to maintain low pest populations.

Q5: How should I monitor the effectiveness of the Rescalure® dispenser placement?

A5: Monitoring is crucial for evaluating the efficacy of your dispenser placement strategy. This should involve:

• Pheromone Traps: Deploy at least two traps for every 10 to 20 acres. Place traps inside the orchard, ideally 5 to 6 feet from the ground within the tree canopy. To avoid skewed results, do not place traps in close proximity to a Rescalure® dispenser.[4]

• Visual Scouting: Conduct monthly visual inspections of citrus fruits and branches for signs of scale infestation. A suggested sample size is 25 fruits or 10 branches per tree, across 20 trees per block.[4]

• Harvest Inspection: Perform bin counts of infested fruit at harvest to quantify the level of damage.[4]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
High male capture in pheromone traps post-deployment.	1. Improper dispenser placement (too low, too high, on outer branches).2. Insufficient dispenser density.3. Dispensers have lost their efficacy (expired or damaged).4. Very high pest pressure.5. Improper trap placement (too close to dispensers).	1. Verify that dispensers are placed according to the recommended height and location within the canopy.[2][3][4]2. Confirm the correct number of dispensers per acre/hectare has been applied.[1][2]3. Check the expiration date of the dispensers and ensure they were not stored improperly or damaged during application.4. Consider that mating disruption alone may not be sufficient for very high populations.[2]5. Ensure pheromone traps are not placed in the immediate vicinity of a dispenser.[4]
Continued high levels of fruit and twig infestation.	1. Suboptimal dispenser placement leading to "gaps" in pheromone coverage.2. Uneven dispenser distribution throughout the grove.3. Delayed application of dispensers (after significant mating has occurred).4. Presence of "reset" or young trees that are not being treated.	1. Review and adjust dispenser placement to ensure even coverage throughout the canopy.2. Ensure dispensers are distributed evenly throughout the entire orchard block.[2]3. Deploy dispensers before the first or second male flight for optimal results.[2]4. Develop a strategy for treating younger, smaller trees, which can act as reservoirs for pests.
Dispensers are being dislodged or lost.	1. Improper attachment to branches.2. Pruning activities after dispenser deployment.3. Interference from workers or equipment.	1. Ensure dispensers are securely attached to branches approximately 1-inch thick.[2]2. Conduct any necessary pruning before hanging the dispensers.[2]3. Brief personnel on the location and importance of the dispensers to minimize accidental removal.

Experimental Protocols

Protocol 1: Evaluating Optimal Dispenser Height

• Objective: To determine the optimal height for Rescalure® dispenser placement for maximum mating disruption.

• Experimental Design:

  • Select three similar citrus grove blocks.

  • Block A (Control): No dispenser application.

  • Block B (Low Placement): Place dispensers at a height of 4 feet within the canopy.

  • Block C (High Placement): Place dispensers at a height of 6 feet within the canopy.[2]

• Methodology:

  • Deploy dispensers at the recommended rate of 180 per acre before the first male flight.[2]

  • Place pheromone traps in the center of each block, away from individual dispensers.

  • Monitor and record the number of male scales captured in traps weekly throughout the flight period.

  • Conduct visual inspections of 25 fruits on 20 trees per block monthly to assess infestation levels.

• Data Analysis: Compare the average male captures and fruit infestation rates between the three blocks using an appropriate statistical method (e.g., ANOVA).

Protocol 2: Assessing Dispenser Density Efficacy

• Objective: To evaluate the efficacy of different Rescalure® dispenser densities.

• Experimental Design:

  • Select three similar citrus grove blocks.

  • Block A (Low Density): Apply dispensers at 100 per acre.

  • Block B (Standard Density): Apply dispensers at 180 per acre.[2]

  • Block C (High Density): Apply dispensers at 250 per acre.

• Methodology:

  • Place all dispensers at a uniform height of 6 feet within the canopy before the first male flight.

  • Deploy pheromone traps and conduct visual scouting as described in Protocol 1.

  • At harvest, collect a random sample of 100 fruits from each block and count the number of scales per fruit.

• Data Analysis: Compare the mean number of captured males, the percentage of infested fruit from visual scouting, and the average number of scales per fruit at harvest across the three densities.

Data Presentation

Table 1: Efficacy of Mating Disruption on California Red Scale

Treatment Block	Avg. Male Capture Suppression (%)	Twig & Leaf Infestation Reduction (%)	Highly Infested Fruit at Harvest (%)
Mating Disruption	90%[3]	75%[3]	< 0.5%[3]
Control (No Treatment)	0%	0%	Varies

Visualizations

Caption: Workflow for optimizing Rescalure® dispenser placement.

Caption: Troubleshooting logic for high male capture in traps.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. California Red Scale and Yellow Scale / Citrus / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 3. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 4. suterra.com [suterra.com]

Technical Support Center: Rescalure Field Trials

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Rescalure for mating disruption of the California red scale (Aonidiella aurantii) in field trials.

Frequently Asked Questions (FAQs)

Q1: What is Rescalure and how does it work?

A1: Rescalure is a synthetic version of the sex pheromone produced by the female California red scale (CRS).[1] It is used in a pest control strategy known as mating disruption. The product, such as CheckMate® CRS, is formulated in dispensers that release the pheromone into the atmosphere, interfering with the ability of male moths to locate females for mating.[2][3][4] This disruption reduces the overall pest population.[2][5] Rescalure's mode of action is non-toxic.[1]

Q2: What is the typical field life of a Rescalure dispenser?

A2: Rescalure dispensers, such as CheckMate® CRS, are designed to last for a full calendar year with a single application.[2][3][5] Studies have shown that these dispensers can significantly suppress male CRS captures for up to 8 months.[6][7] The active constituent, Rescalure, has been shown to be stable for at least 12 months under ambient temperature conditions (average of 22.2°C).[1]

Q3: What level of efficacy can be expected from Rescalure mating disruption?

A3: Field trials with CheckMate® CRS have demonstrated significant efficacy in reducing California red scale populations. On average, a 90% reduction in cumulative male moth captures in pheromone traps has been observed.[6][7] Furthermore, these trials have shown up to a 75% reduction in heavily infested fruit.[6][7]

Troubleshooting Guide

This guide addresses common challenges encountered during Rescalure field trials.

Problem 1: Lower than expected reduction in male moth trap captures.

If you are observing a minimal decrease in the number of male California red scale moths caught in your monitoring traps within the mating disruption plot, consider the following potential causes and solutions.

Potential Cause	Troubleshooting Steps
Improper Dispenser Application	- Verify Dispenser Density: Ensure the correct number of dispensers per unit area has been applied as per the protocol (e.g., 180 dispensers per acre for CheckMate® CRS).[2] - Check Dispenser Placement: Dispensers should be placed in the inner part of the tree canopy at mid-height on a sturdy branch.[4] - Confirm Uniform Distribution: Dispensers should be distributed evenly throughout the treated plot.[4]
High Pest Pressure	- Initial Population Assessment: Mating disruption is most effective against low to moderate pest populations. If the initial CRS density is very high, consider an initial insecticide application to lower the population before deploying Rescalure dispensers.[6][7]
Environmental Factors	- Extreme Temperatures: High temperatures can increase the volatility and release rate of the pheromone, potentially shortening the effective life of the dispenser.[8] While specific data for Rescalure is limited, this is a known factor for other pheromone products. - Strong Winds: Persistent strong winds can carry the pheromone away from the target area, reducing its concentration and effectiveness. Consider reinforcing the upwind edge of the treated plot with additional dispensers.[4]
Immigration of Mated Females	- Plot Size and Buffer Zones: Ensure that your treated plots are sufficiently large and well-separated from untreated areas to minimize the influx of already mated females from outside the treatment zone.

Problem 2: Significant fruit damage despite a reduction in trap captures.

Observing a decrease in male moth captures but still finding unacceptable levels of fruit damage can be perplexing. Here are some factors to investigate.

Potential Cause	Troubleshooting Steps
Timing of Application	- Synchronization with Pest Lifecycle: Rescalure dispensers should be deployed shortly before the onset of the first male flight of the target generation. Applying them too late may allow a significant number of females to mate before the disruption takes effect.
Lure Competition in Monitoring Traps	- High-Dose Lures: The lures in your monitoring traps may be releasing a much higher concentration of pheromone than the dispensers, effectively "out-competing" the disruption in the immediate vicinity of the trap and leading to captures that do not reflect the overall mating disruption in the plot.
Inadequate Coverage	- Canopy Density: In orchards with very dense canopies, the pheromone may not be dispersing effectively. Ensure dispensers are placed to allow for adequate air circulation.

Experimental Protocols

Protocol 1: Field Trial for Evaluating Rescalure Efficacy

Objective: To determine the effectiveness of Rescalure mating disruption in reducing California red scale populations and crop damage.

Methodology:

• Site Selection: Choose a location with a known history of California red scale infestation.

• Experimental Design:

  • Establish at least two treatments: a Rescalure-treated plot and an untreated control plot.

  • Employ a Randomized Complete Block Design (RCBD) with a minimum of three to four replications of each treatment to account for field variability.[9]

  • Ensure plots are of sufficient size (e.g., at least 1-2 acres each) and are separated by a buffer zone of at least 100 meters to prevent interference between plots.

• Dispenser Application:

  • In the treated plots, apply the Rescalure dispensers (e.g., CheckMate® CRS) according to the manufacturer's recommended rate and placement guidelines.[2][4]

• Data Collection:

  • Pheromone Trap Monitoring:

    • Place pheromone-baited traps in the center of each plot. A common density is one trap per 5-20 acres.[2]

    • Check traps weekly, record the number of captured male CRS moths, and replace sticky liners as needed.[10]

  • Fruit Damage Assessment:

    • At key times during the season and at harvest, randomly select a predetermined number of trees and fruit from the center of each plot to assess for CRS infestation.

    • Record the percentage of infested fruit and the severity of infestation (e.g., number of scales per fruit).

• Data Analysis:

  • Use Analysis of Variance (ANOVA) to compare the mean number of captured moths and the mean percentage of fruit damage between the Rescalure-treated and control plots.[10]

  • A statistically significant reduction in moth captures and fruit damage in the treated plots indicates effective mating disruption.

Visualizations

Caption: Troubleshooting logic for common challenges in Rescalure field trials.

Caption: Workflow for a Rescalure mating disruption efficacy trial.

Caption: Signaling pathway illustrating Rescalure's mating disruption mechanism.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. suterra.com [suterra.com]
• 3. CheckMate CRS Dispenser - Suterra - Insecticide - Knowde [knowde.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. suterra.com [suterra.com]
• 6. researchgate.net [researchgate.net]
• 7. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pheromone Deployment Strategies for Mating Disruption of a Vineyard Mealybug - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Rescalure Field Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the factors affecting the efficacy of Rescalure in field experiments.

Frequently Asked Questions (FAQs)

Q1: What is Rescalure and how does it work?

Rescalure is a synthetic insect pheromone that is identical to the sex pheromone produced by the female California red scale (Aonidiella aurantii). It functions through a non-toxic mode of action known as mating disruption. By releasing a high concentration of the synthetic pheromone into the field, the ability of male insects to locate females for mating is significantly impaired, leading to a reduction in the pest population[1].

Q2: What are the primary mechanisms of mating disruption?

Mating disruption operates through several mechanisms, which can include:

• Camouflage: The high concentration of synthetic pheromone in the environment masks the natural pheromone plumes released by females, making it difficult for males to locate them[2].

• False Trail Following: Males may follow the "trails" of the synthetic pheromone released from the dispensers, wasting time and energy that would otherwise be spent locating actual females[2][3].

• Sensory Imbalance: Insect pheromones are often composed of multiple chemical components in specific ratios. Mating disruption formulations can alter these ratios, leading to a reduced response from the male insects.

Q3: Is Rescalure toxic or does it leave residues on crops?

Rescalure is considered to have low toxicity. Because it is a volatile compound released from dispensers, it is unlikely to leave detectable residues on fruit or foliage.

Troubleshooting Guide

This guide addresses common issues that may arise during field trials with Rescalure, presented in a question-and-answer format.

Q1: I am not seeing a significant reduction in male moth captures in my pheromone traps. What could be the issue?

Several factors could contribute to higher-than-expected trap captures:

• High Pest Pressure: Mating disruption is most effective at low to moderate pest population densities[4]. In areas with very high initial pest populations, the chances of males finding females by random encounter increase, reducing the efficacy of the disruption.

• Small or Isolated Treatment Area: In small orchards (less than 10 acres) or fields adjacent to untreated, infested areas, mated females can immigrate into the treated plot, leading to continued pest presence[3].

• Improper Dispenser Placement or Density: Dispensers should be placed high in the canopy where female moths are typically found[4]. An insufficient number of dispensers per acre can result in an inadequate concentration of pheromone in the air to cause disruption.

• Incorrect Timing of Application: For optimal results, dispensers should be deployed before the first male flight of the season.

Q2: My trap captures are low, but I am still observing significant crop damage. Why is this happening?

Low trap captures are a good indicator of mating disruption, but crop damage can still occur due to:

• Immigration of Mated Females: As mentioned previously, mated females from neighboring untreated areas can fly into the treated plot and lay eggs, leading to larval damage[3].

• Pre-existing Larval Population: If the initial pest population was high, there may have been a substantial number of larvae already present on the crop before the mating disruption took full effect.

• Edge Effects: The borders of the treated area are more susceptible to the influx of mated females. Consider applying a higher density of dispensers or a border spray in these areas[3].

Q3: How do environmental conditions affect the efficacy of Rescalure?

Weather can play a significant role in the effectiveness of pheromone-based mating disruption:

• Wind: High winds can disperse the pheromone too quickly, reducing its concentration in the target area. The tree canopy can act as a windbreak, helping to maintain the pheromone concentration[2].

• Temperature: Temperature influences the release rate of the pheromone from the dispensers. Higher temperatures generally lead to a faster release rate.

Q4: The efficacy of my mating disruption program seems to be declining towards the end of the season. What is the cause?

The longevity of the pheromone release from the dispensers is finite. If the field season is long, the pheromone release rate may decrease to a level that is no longer effective for mating disruption. It is crucial to use dispensers that are rated to last for the entire duration of the target pest's flight season.

Quantitative Data Summary

The following table summarizes the efficacy of Rescalure (CheckMate® CRS) in reducing California red scale infestations from field trials.

Efficacy Metric	Average Reduction (%)
Cumulative Male Flight Trap Catches	90%
Twig and Leaf Infestations	75% - 95%
Highly Scale-Infested Fruit	75%

Experimental Protocols

1. Experimental Design Considerations

• Plot Size: Field trials for mating disruption should be conducted in large plots, ideally greater than 10 acres, to minimize the impact of mated female immigration from surrounding areas[3].

• Replication: Due to the large plot sizes required, traditional replicated trial designs can be challenging. It is recommended to conduct trials over multiple seasons and in various locations to gather robust data.

• Controls: An untreated control plot is essential to measure the baseline pest population and crop damage. This control plot should be sufficiently separated from the treated plots to avoid contamination from the pheromone.

• Statistical Analysis: The experimental design should be robust enough to allow for valid statistical analysis of the collected data. This includes considering randomization and replication to minimize the probability of results being due to chance.

2. Dispenser Application

• Timing: Dispensers should be deployed before the anticipated first flight of the target male insects.

• Density: The number of dispensers per unit area is a critical factor. Follow the manufacturer's recommendations for the specific product and target pest. For CheckMate® CRS, a typical rate is 180 dispensers per acre.

• Placement: Dispensers should be placed in the upper third of the tree canopy, where female moths are most active[4]. Ensure dispensers are securely attached to a sturdy branch and not obstructed by dense foliage.

3. Monitoring and Data Collection

• Pheromone Traps: Deploy pheromone-baited traps in both the treated and untreated control plots to monitor male flight activity. Trap catches should be recorded weekly. A significant reduction (e.g., >90%) in trap captures in the treated plot compared to the control is an indicator of successful mating disruption[2].

• Larval Sampling: Regularly inspect leaves, twigs, and fruit for the presence of larvae and signs of damage. This provides a direct measure of the impact on the damaging life stage of the pest.

• Fruit Damage Assessment: At the end of the season, assess a random sample of fruit from both treated and control plots for infestation levels. This is a key metric for evaluating the overall success of the mating disruption program.

Visualizations

Signaling Pathway for Insect Pheromone Reception

Caption: Generalized insect pheromone signal transduction pathway.

Experimental Workflow for Rescalure Efficacy Trial

Caption: Workflow for a Rescalure field efficacy trial.

References

• 1. fruit.webhosting.cals.wisc.edu [fruit.webhosting.cals.wisc.edu]
• 2. blog.semios.com [blog.semios.com]
• 3. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 4. canr.msu.edu [canr.msu.edu]

Technical Support Center: Rescalure Mating Disruption

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Rescalure for mating disruption of the California red scale (Aonidiella aurantii).

Frequently Asked Questions (FAQs)

Q1: What is Rescalure and how does it work for mating disruption?

A1: Rescalure is a synthetic version of the sex pheromone produced by the female California red scale (Aonidiella aurantii)[1]. It is used in mating disruption, a pest management technique that permeates the air with the synthetic pheromone. This confuses the male scales, making it difficult for them to locate females for mating[2]. The goal is to reduce successful mating, thereby suppressing the pest population and minimizing crop damage over time[2][3]. Rescalure's mode of action is non-toxic; it does not kill the insects but rather interferes with their reproductive cycle[1][2].

Q2: Is Rescalure used for the Red Palm Weevil (Rhynchophorus ferrugineus)?

A2: No, Rescalure is the species-specific sex pheromone for the California red scale (Aonidiella aurantii)[1]. The primary pheromone for the Red Palm Weevil is a male-produced aggregation pheromone, composed mainly of ferrugineol and ferrugineone[4][5]. This pheromone attracts both males and females for mass gathering and is primarily used in mass trapping systems rather than mating disruption[5][6][7].

Q3: What are the primary benefits of using Rescalure in an Integrated Pest Management (IPM) program?

A3: The primary benefits include:

• High Specificity: Rescalure targets only the California red scale, leaving non-target species, including beneficial insects and pollinators, unharmed[2].

• Reduced Insecticide Use: Effective mating disruption can reduce the need for conventional insecticide applications, which helps in managing insecticide resistance[8][9].

• Safety and Environmental Profile: As a non-toxic, species-specific agent, it has a low environmental impact. Products like CheckMate CRS are MRL (Maximum Residue Limit) exempt, have zero re-entry or pre-harvest intervals, and are often approved for organic production[2].

Q4: How long are Rescalure dispensers effective in the field?

A4: The field longevity of dispensers depends on the specific formulation and environmental conditions. For instance, CheckMate CRS dispensers are designed to release the pheromone for up to 8 months, covering the multiple generations of California red scale that occur in a season[8][9][10]. However, high temperatures can accelerate the pheromone release rate, potentially shortening the effective life of the dispenser.

Troubleshooting Guide: Overcoming Low Mating Disruption Rates

This guide addresses common issues encountered during mating disruption experiments with Rescalure for the California red scale.

Q5: Why are my pheromone trap catches still high after deploying Rescalure dispensers?

A5: High trap catches in a mating disruption plot can indicate several issues:

• Insufficient Dispenser Density: The number of dispensers per unit area may be too low to create a sufficiently dense pheromone plume to confuse males. The label rate for CheckMate CRS is 450 dispensers per hectare (180 per acre)[2][3]. Doubling the dispenser density has been shown to improve disruption in some cases, especially under high pest pressure[11].

• Improper Dispenser Placement: Dispensers should be placed within the tree canopy, where the pests are most abundant, not on outer branches[2]. A typical height is around 2 meters (5-6 feet) above the ground[8][12].

• High Pest Population: Mating disruption is most effective at keeping low to moderate pest populations suppressed[13]. If the initial population density is very high, the probability of males finding females without relying on long-range pheromone plumes increases. In such cases, an initial insecticide treatment may be necessary to reduce the population to a manageable level.

• Immigration of Mated Females: Mating disruption does not kill insects. Mated females can migrate into the treated plot from adjacent untreated areas and lay eggs. This is a significant issue in small (less than 10 acres) or non-isolated orchards[3]. Creating a buffer zone by increasing dispenser density along the borders can help mitigate this "edge effect".

Q6: I've achieved significant trap shutdown (low male captures), but I'm still seeing high levels of fruit damage. What's wrong?

A6: This discrepancy is a key challenge in evaluating mating disruption efficacy. The reduction of male captures in traps is a good indicator of communication disruption, but not always a reliable predictor of mating reduction or crop protection[14].

• High Pest Density: At very high population densities, males may encounter females at close range through random movement, bypassing the need for long-distance pheromone tracking. This can lead to mating even when trap capture is suppressed.

• Timing of Application: Dispensers must be deployed before the first male flight of the season to prevent the mating of the first generation.

• Inadequate Coverage: Uneven dispenser distribution, or challenging environmental conditions like strong, persistent winds, can create "holes" in the pheromone cloud, allowing males to locate females.

• Monitoring Trap Issues: The pheromone lure in the monitoring trap might be old or less potent than the dispensers, leading to an exaggerated impression of trap shutdown. Ensure monitoring lures are replaced according to manufacturer recommendations (e.g., every 40 days)[15]. Using high-dose lures in monitoring traps can sometimes provide a better indication of pest flights even under disruption[16].

Q7: How do environmental factors affect the performance of Rescalure?

A7: Environmental conditions can significantly impact dispenser release rates and pheromone distribution:

• Temperature: Higher temperatures increase the volatility of the pheromone, leading to a higher release rate. This can enhance disruption in the short term but may exhaust the dispensers before the end of the season.

• Wind: Moderate airflow is necessary to disperse the pheromone throughout the canopy. However, strong or turbulent winds can quickly dissipate the pheromone plume, reducing its concentration and effectiveness.

• UV Radiation: Ultraviolet light can contribute to the degradation of the pheromone molecule over time. Dispensers are designed to protect the active ingredient, but long-term exposure can reduce efficacy.

Data Presentation: Efficacy of Rescalure Mating Disruption

The following tables summarize quantitative data from field trials of Rescalure-based mating disruption (specifically CheckMate CRS) for California red scale.

Table 1: Reduction in Male Trap Captures

Study Reference	Duration of Study	Average Reduction in Male Captures (%)	Notes
Grafton-Cardwell et al. (2021)[8][9][10]	2018-2019	90%	Cumulative male flight trap catches.
Vacas et al. (2010)[17]	Field Season	76.7% - 98%	Reduction during the second flight across three trials.
Cocco et al. (2018)[3]	Field Season	>90%	General finding for effective mating disruption.
Haviland et al. (2018)[11]	2017-2018	93.5%	For Navel Orangeworm, but demonstrates high potential for trap shutdown.

Table 2: Reduction in Crop Damage

Study Reference	Parameter Measured	Average Reduction in Damage (%)	Notes
Grafton-Cardwell et al. (2021)[8][9]	Highly Infested Fruit	75%	In 7 of 12 sites, highly infested fruit was reduced below 0.5%.
Vacas et al. (2009)[3][15]	Damaged Fruit	~70%	Using biodegradable dispensers with 50-100 mg of pheromone.
Grafton-Cardwell et al. (2021)[8]	Twig and Leaf Infestations	95%	Demonstrates impact on overall pest population, not just fruit.

Experimental Protocols

Protocol 1: Evaluating Mating Disruption Efficacy via Trap Capture Reduction

Objective: To quantify the effectiveness of Rescalure in disrupting the chemical communication of male California red scale.

Methodology:

• Plot Setup: Establish at least two plots: a treatment plot with Rescalure dispensers and an untreated control plot. Plots should be of sufficient size (e.g., >5-10 acres) and separated by a significant distance (buffer zone) to prevent pheromone drift[3].

• Dispenser Deployment: In the treatment plot, deploy Rescalure dispensers at the recommended rate (e.g., 450/ha) and placement (e.g., 2m high, inside the canopy) before the anticipated first male flight of the season[2][8].

• Trap Placement: Place pheromone-baited sticky traps (e.g., PHEROCON® V Trap) in both the treated and control plots. A minimum of three traps per plot is recommended[15]. Place traps in the center of the plots to minimize edge effects.

• Trap Servicing: Check traps weekly. Count and record the number of captured male A. aurantii. Replace sticky trap liners weekly[15].

• Lure Maintenance: Replace the pheromone lures in the monitoring traps at the interval recommended by the manufacturer (e.g., every 40-60 days) to ensure consistent attraction[15].

• Data Analysis: Calculate the percent trap shutdown using the formula: [1 - (Mean captures in treated plot / Mean captures in control plot)] * 100. Analyze data for statistical significance using appropriate methods (e.g., ANOVA on log-transformed counts)[15].

Protocol 2: Assessing Crop Damage

Objective: To determine if communication disruption translates to a reduction in fruit infestation.

Methodology:

• Sampling: At the end of the season, before harvest, randomly select a predetermined number of trees from the central area of both the treated and control plots (e.g., 10 trees per plot)[15].

• Fruit Evaluation: From each selected tree, randomly sample a set number of fruits (e.g., 40 fruits per tree), ensuring samples are taken from different orientations (e.g., 10 fruits per cardinal direction)[15].

• Infestation Scoring: Examine each fruit and categorize the level of scale infestation based on a predefined scale. A common method is to count the number of adult female scales and classify fruit as:

  • Clean: 0 scales

  • Lightly Infested: 1-2 scales

  • Highly Infested: >2 scales[15]

• Data Analysis: Calculate the percentage of fruit in each infestation category for both treated and control plots. A treatment is considered effective if there is a statistically significant reduction in the percentage of "Highly Infested" fruit in the treated plot compared to the control.

Visualizations

Caption: Generalized pheromone signal transduction pathway in a male insect.

Caption: Experimental workflow for troubleshooting low mating disruption efficacy.

Caption: Logical relationships of factors influencing mating disruption success.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 3. researchgate.net [researchgate.net]
• 4. Pheromone receptor of the globally invasive quarantine pest of the palm tree, the red palm weevil (Rhynchophorus ferrugineus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. guaminsects.net [guaminsects.net]
• 6. caps.ceris.purdue.edu [caps.ceris.purdue.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bioone.org [bioone.org]
• 11. Studies Show Mating Disruption Can Reduce NOW Damage, Improve ROI [almonds.org]
• 12. suterra.com [suterra.com]
• 13. Red Scale Control with Mating Disruption in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 14. mdpi.com [mdpi.com]
• 15. The first account of the mating disruption technique for the control of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae) using new biodegradable dispensers | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 16. Monitoring California red scale populations by using pheromone traps and degree days | Citrus IPM News [ucanr.edu]
• 17. researchgate.net [researchgate.net]

Rescalure degradation pathways and how to prevent them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of Rescalure and strategies to prevent it.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Rescalure degradation?

A1: The degradation of Rescalure, a synthetic insect pheromone, is primarily influenced by environmental factors.[1] Key contributors to its degradation include:

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Light: Exposure to ultraviolet (UV) radiation from sunlight can lead to photodegradation.[1][2]

• Oxygen: As an unsaturated acetate ester, Rescalure can be susceptible to oxidation upon exposure to air.[1]

• pH: The stability of the ester linkage in Rescalure is pH-dependent. Both acidic and basic conditions can catalyze hydrolysis.[3]

Q2: What are the optimal storage conditions for long-term and short-term stability of Rescalure?

A2: To ensure the long-term stability of Rescalure, it should be stored in a freezer at -20°C or below in its original sealed, airtight container, protected from light.[1][4][5] For short-term storage or when in use, refrigeration at 2-8°C in a sealed, amber vial is recommended.[1] It is also advisable to purge the container with an inert gas, such as nitrogen or argon, to minimize exposure to oxygen.[1]

Q3: Can stabilizers be used to prevent Rescalure degradation?

A3: Yes, the addition of stabilizers can significantly enhance the stability of Rescalure formulations. Common stabilizers for pheromones include:

• Antioxidants: Butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) can be added to prevent oxidative degradation.[1]

• UV Stabilizers: UV absorbers, such as 2-hydroxy-4-methoxybenzophenone, can be incorporated to protect against photodegradation.[1][2]

Q4: How does the choice of solvent affect Rescalure's stability?

A4: The choice of solvent is critical for maintaining the stability of Rescalure in solutions. It is recommended to use high-purity, dry solvents that are free of peroxides. Rescalure is insoluble in water and is an oily liquid, suggesting compatibility with organic solvents like hexane.[6] However, the compatibility of Rescalure with a specific solvent should always be tested on a small scale first.

Q5: What are the expected degradation pathways of Rescalure?

A5: Based on its chemical structure as an unsaturated acetate ester, the most probable degradation pathways for Rescalure are:

• Hydrolysis: The ester linkage can be cleaved in the presence of water, especially under acidic or basic conditions, to yield the corresponding alcohol and acetic acid.

• Oxidation: The double bonds in the isopropenyl and decenyl groups are susceptible to oxidation, which can lead to the formation of epoxides, aldehydes, or ketones, and subsequent polymerization.

• Photodegradation: UV radiation can provide the energy to initiate degradation reactions, including isomerization of the double bonds or cleavage of the ester bond.[2]

Troubleshooting Guides

Issue 1: Loss of biological activity of Rescalure in field trials.

Possible Cause	Troubleshooting Step
Improper Storage	Verify that Rescalure has been stored at the recommended temperature (-20°C for long-term, 2-8°C for short-term) in airtight, light-protecting containers.[1][4][5]
Degradation due to Environmental Factors	Minimize exposure to direct sunlight and high temperatures in the field. Consider using a dispenser that offers protection from UV light and oxygen.[1]
Contamination	Ensure that gloves and clean equipment are used when handling Rescalure to avoid contamination.[7]
Expired Product	Check the expiration date of the Rescalure batch. Do not use expired products.

Issue 2: Inconsistent results in laboratory assays using Rescalure.

Possible Cause	Troubleshooting Step
Degradation of Stock Solutions	Prepare fresh stock solutions of Rescalure. If storing solutions, keep them at 2-8°C in amber vials and use them within a short period. Consider aliquoting stock solutions to avoid repeated freeze-thaw cycles.
Solvent Incompatibility	Ensure the solvent used is of high purity and compatible with Rescalure. Test for precipitation or changes in appearance upon dissolution.
pH of the Medium	If using aqueous buffers, ensure the pH is within a stable range for Rescalure (ideally close to neutral). Extreme pH values can cause rapid hydrolysis.[3]
Interaction with other chemicals	Be aware of potential interactions if Rescalure is mixed with other chemicals in your assay. Perform control experiments to rule out any interference.

Quantitative Data Summary

While specific degradation kinetic data for Rescalure is not publicly available, the following table provides an illustrative example of the stability of a similar pheromone acetate ester under different storage conditions.

Table 1: Illustrative Stability of a Pheromone Acetate Ester

Storage Condition	Temperature	Duration	Purity
Recommended	-20°C	24 months	>98%
Recommended	4°C	12 months	>95%
Accelerated	25°C / 60% RH	6 months	~90%
Accelerated	40°C / 75% RH	3 months	~80%

Note: This data is for illustrative purposes and actual degradation rates for Rescalure may vary.

Experimental Protocols

Key Experiment: Stability-Indicating HPLC Method for Rescalure

This protocol outlines a general method for assessing the stability of Rescalure. It is a starting point and may require optimization for specific formulations or experimental setups.

1. Objective: To develop and validate a stability-indicating High-Performance Liquid Chromatography (HPLC) method to separate and quantify Rescalure from its potential degradation products.

2. Materials and Reagents:

• Rescalure reference standard

• HPLC-grade acetonitrile

• HPLC-grade water

• Forced degradation reagents: Hydrochloric acid, sodium hydroxide, hydrogen peroxide

3. HPLC System:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

4. Chromatographic Conditions (to be optimized):

• Mobile Phase: Acetonitrile and water gradient

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: To be determined by UV scan of Rescalure (likely around 210-230 nm)

• Injection Volume: 10 µL

5. Forced Degradation Study:

• Acid Hydrolysis: Incubate Rescalure solution with 0.1 M HCl at 60°C.

• Base Hydrolysis: Incubate Rescalure solution with 0.1 M NaOH at 60°C.

• Oxidation: Incubate Rescalure solution with 3% H₂O₂ at room temperature.

• Photolytic Degradation: Expose Rescalure solution to UV light (e.g., 254 nm).

• Thermal Degradation: Heat solid Rescalure at an elevated temperature (e.g., 80°C).

6. Sample Preparation:

• Prepare a stock solution of Rescalure in acetonitrile.

• For stability samples, dilute to an appropriate concentration within the linear range of the method.

• For forced degradation samples, neutralize the acidic and basic solutions before injection.

7. Method Validation:

• Validate the HPLC method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered stability-indicating if all degradation product peaks are well-resolved from the parent Rescalure peak.

Visualizations

Caption: Potential degradation pathways of Rescalure.

Caption: Workflow for a forced degradation study of Rescalure.

References

• 1. benchchem.com [benchchem.com]
• 2. ia902901.us.archive.org [ia902901.us.archive.org]
• 3. researchgate.net [researchgate.net]
• 4. witasek.com [witasek.com]
• 5. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 6. apvma.gov.au [apvma.gov.au]
• 7. museumpests.net [museumpests.net]

Technical Support Center: Extending the Half-Life of Rescalure Pheromone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of increasing the half-life of the Rescalure pheromone in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Rescalure, and how do they impact its half-life?

A1: Rescalure, like many other insect pheromones, is susceptible to degradation through two primary pathways: photodegradation and oxidation.[1]

• Photodegradation: Exposure to ultraviolet (UV) radiation from sunlight can cause isomerization of the double bonds within the Rescalure molecule, altering its chemical structure and rendering it biologically inactive.[1]

• Oxidation: The double bonds in the Rescalure molecule are also prone to oxidation from atmospheric oxygen, leading to the formation of less active compounds and a reduction in the pheromone's effective concentration.

These degradation processes significantly shorten the field longevity of Rescalure, necessitating frequent reapplication and increasing experimental costs.

Q2: What are the most effective methods for increasing the half-life of Rescalure in a field environment?

A2: The most effective methods for extending the half-life of Rescalure involve protecting it from environmental degradation through controlled-release formulations and the incorporation of stabilizers. Key strategies include:

• Microencapsulation: Encasing the Rescalure in a protective polymer shell shields it from UV radiation and oxidation, while allowing for a slow, sustained release.[2][3]

• Polymer Matrix Dispensers: Incorporating Rescalure into a solid polymer matrix (e.g., polyethylene, PVC) can control its release rate and offer protection from the environment.

• Use of Stabilizers: Adding antioxidants and UV stabilizers to the formulation can directly inhibit the degradation pathways.

Q3: How do environmental conditions affect the release rate and degradation of Rescalure from controlled-release dispensers?

A3: Environmental factors such as temperature, humidity, and wind play a crucial role in the performance of Rescalure dispensers.

• Temperature: Higher temperatures generally increase the release rate of the pheromone from the dispenser. This can be beneficial for matching release to periods of high insect activity, but it can also shorten the overall lifespan of the dispenser.

• Wind: Strong winds can accelerate the dissipation of the pheromone plume, potentially reducing its effective concentration in the target area.

• Humidity: High humidity can affect the integrity of certain dispenser materials and may influence the release rate of the pheromone.

Q4: What are the recommended storage conditions for Rescalure and its formulated products to ensure maximum stability?

A4: To minimize premature degradation, Rescalure and its formulations should be stored in a cool, dark environment. For long-term storage, it is recommended to keep the products in a freezer at -20°C or below, in airtight containers to protect from moisture and oxygen. For short-term storage, refrigeration at 2-8°C is suitable.

Troubleshooting Guides

This section addresses common issues encountered during the formulation and deployment of Rescalure for extended half-life experiments.

Issue 1: Rapid Loss of Pheromone Activity in the Field

• Symptom: A significant drop in insect attraction to baited traps is observed much earlier than the expected lifespan of the dispenser.

• Potential Causes:

  • Inadequate Protection from UV Radiation: The controlled-release formulation may not be providing sufficient protection against photodegradation.

  • Oxidative Degradation: The formulation may lack effective antioxidants to prevent oxidation of the pheromone.

  • High Environmental Temperatures: Unusually high temperatures can accelerate the release rate of the pheromone, depleting the dispenser prematurely.

• Troubleshooting Steps:

  • Incorporate UV Stabilizers: Add a UV stabilizer, such as 2-hydroxy-4-methoxybenzophenone, to the formulation to absorb harmful UV radiation.

  • Add Antioxidants: Include an antioxidant, such as Butylated Hydroxytoluene (BHT) or Butylated Hydroxyanisole (BHA), in the formulation to inhibit oxidation.

  • Select a More Robust Formulation: Consider using a denser polymer matrix or a microencapsulation technique with a thicker shell to slow the release rate and provide better protection.

  • Monitor Environmental Conditions: Record temperature and sunlight exposure at the study site to correlate with pheromone release and degradation rates.

Issue 2: Inconsistent Pheromone Release from Dispensers

• Symptom: There is high variability in insect capture rates among traps with identical dispensers, suggesting inconsistent pheromone release.

• Potential Causes:

  • Inhomogeneous Formulation: The Rescalure and any additives may not be evenly distributed throughout the polymer matrix of the dispenser.

  • Manufacturing Defects: Inconsistencies in the manufacturing process of the dispensers can lead to variations in their release characteristics.

  • Matrix Swelling or Shrinking: The polymer matrix may be absorbing moisture or drying out in the field, altering its diffusion properties.

• Troubleshooting Steps:

  • Improve Formulation Homogeneity: Ensure thorough mixing of Rescalure and any additives with the polymer before forming the dispensers.

  • Quality Control of Dispensers: Implement a quality control step to check for uniformity in size, weight, and pheromone load of the dispensers.

  • Select a More Stable Polymer: Choose a polymer for the matrix that is less susceptible to changes in humidity.

  • Conduct Release Rate Studies: Quantify the release rate of Rescalure from a batch of dispensers in a controlled laboratory setting to assess variability before field deployment.

Issue 3: Low Pheromone Loading in Microcapsules

• Symptom: The amount of Rescalure successfully encapsulated is lower than expected, leading to a shorter-than-desired field life.

• Potential Causes:

  • Poor Emulsion Stability: The oil-in-water emulsion created during the microencapsulation process may be unstable, leading to coalescence of the Rescalure droplets.

  • Incorrect Polymer Concentration: The concentration of the wall-forming polymer may be too low to effectively encapsulate the pheromone.

  • Inappropriate Surfactant: The surfactant used to stabilize the emulsion may not be effective for the Rescalure-polymer system.

• Troubleshooting Steps:

  • Optimize Emulsification Parameters: Adjust the stirring speed and time during the emulsification step to create smaller, more stable droplets.

  • Increase Polymer Concentration: Gradually increase the concentration of the wall-forming polymer to ensure complete encapsulation.

  • Screen Different Surfactants: Test a variety of surfactants to find one that provides optimal emulsion stability for your specific formulation.

  • Analyze Encapsulation Efficiency: Use a validated analytical method, such as GC-MS, to accurately determine the encapsulation efficiency and optimize the formulation accordingly.

Data Presentation

Table 1: Comparison of Controlled-Release Formulations for Lepidopteran Pheromones (Analogous to Rescalure)

Formulation Type	Pheromone (Target Pest)	Release Rate	Duration of Efficacy	Key Findings
Polyethylene Tube	(E,E)-8,10-dodecadien-1-ol (Codling Moth)	~2 mg/ha-hr (estimated minimum for mating disruption)	Half-life of 35 days	Loss of pheromone is due to both evaporation and photochemical decomposition.
PVC Dispenser	(Z)-11-Hexadecenal (Corn Earworm)	Varies with temperature and airflow	Effective for 4-6 weeks	Release rate is highly dependent on environmental conditions.
Microencapsulated	(Z,E)-9,12-Tetradecadienyl acetate (Indian Meal Moth)	Near zero-order release	Up to 6 months	Provides excellent protection against degradation and a consistent release rate.

Note: Data for specific Rescalure formulations are limited in the public domain. The data presented are for structurally similar lepidopteran pheromones and should be considered as a general guide.

Table 2: Effect of Stabilizers on Pheromone Stability

Stabilizer Type	Example Compound	Target Degradation Pathway	Pheromone Functional Groups Commonly Protected
Antioxidant	Butylated Hydroxytoluene (BHT)	Oxidation	Dienes, Aldehydes
Antioxidant	Butylated Hydroxyanisole (BHA)	Oxidation	Dienes, Aldehydes
UV Stabilizer	2-hydroxy-4-methoxybenzophenone	Photodegradation	Conjugated Dienes, Unsaturated Esters

Experimental Protocols

Protocol 1: Preparation of Microencapsulated Rescalure by Complex Coacervation

• Objective: To encapsulate Rescalure in a gelatin-acacia gum polymer shell to protect it from degradation and control its release.

• Materials:

  • Rescalure

  • Gelatin (Type A)

  • Acacia gum

  • Surfactant (e.g., Tween 20)

  • Distilled water

  • Glutaraldehyde (25% aqueous solution)

  • Magnetic stirrer with heating plate

  • pH meter

• Methodology:

  • Prepare a 5% (w/v) solution of gelatin in distilled water at 50°C with gentle stirring.

  • Prepare a 5% (w/v) solution of acacia gum in distilled water at 50°C.

  • In a separate beaker, create an oil phase by dissolving a known amount of Rescalure in a minimal amount of a water-immiscible organic solvent (e.g., cyclohexane). Add a surfactant to the oil phase.

  • Add the oil phase to the gelatin solution and emulsify using a high-speed homogenizer to form a stable oil-in-water emulsion.

  • Slowly add the acacia gum solution to the emulsion while maintaining the temperature at 50°C and stirring continuously.

  • Adjust the pH of the mixture to 4.0-4.5 by dropwise addition of 1M HCl to induce coacervation. A turbid suspension will form as the polymer coacervate deposits around the oil droplets.

  • Cool the mixture to 10°C in an ice bath and allow it to stir for 1 hour to solidify the polymer shell.

  • Cross-link the microcapsules by adding a small amount of glutaraldehyde and stirring for 12 hours at room temperature.

  • Wash the microcapsules with distilled water and then with ethanol to remove any unencapsulated Rescalure.

  • Dry the microcapsules by freeze-drying or spray-drying.

Protocol 2: Accelerated Stability Testing of Rescalure Formulations

• Objective: To evaluate the stability of a Rescalure formulation under accelerated aging conditions to predict its long-term shelf-life.

• Materials:

  • Rescalure formulation (e.g., loaded dispensers, microcapsules)

  • Control Rescalure sample (stored at -20°C)

  • Environmental chamber with controlled temperature and humidity

  • Amber glass vials with PTFE-lined caps

  • Gas Chromatograph-Mass Spectrometer (GC-MS)

  • High-purity hexane

  • Internal standard (e.g., tetradecyl acetate)

• Methodology:

  • Place the formulated Rescalure samples in the environmental chamber set to an elevated temperature (e.g., 40°C) and controlled humidity (e.g., 75% RH).

  • At predetermined time points (e.g., 0, 7, 14, 21, 28 days), remove a sample from the chamber.

  • Extract the remaining Rescalure from the formulation using a known volume of hexane. For dispensers, this may involve soaking the dispenser in the solvent. For microcapsules, this may require crushing the capsules to release the core material.

  • Add a known amount of the internal standard to the hexane extract.

  • Analyze the extract by GC-MS to quantify the amount of Rescalure remaining.

  • Compare the amount of Rescalure remaining at each time point to the initial amount (time 0) and to the control sample stored at -20°C.

  • Plot the percentage of Rescalure remaining versus time to determine the degradation kinetics and estimate the half-life under accelerated conditions.

Protocol 3: Quantification of Rescalure Release Rate from Dispensers using GC-MS

• Objective: To determine the rate at which Rescalure is released from a controlled-release dispenser over time.

• Materials:

  • Rescalure dispensers

  • Volatile collection system (e.g., glass tube packed with an adsorbent like Tenax® or activated charcoal)

  • Air pump with a flow controller

  • GC-MS system

  • High-purity hexane

  • Internal standard

• Methodology:

  • Place a Rescalure dispenser in a glass chamber connected to the volatile collection system.

  • Draw a controlled flow of purified air over the dispenser and through the adsorbent tube for a set period (e.g., 24 hours).

  • Remove the adsorbent tube and elute the trapped Rescalure with a known volume of hexane.

  • Add a known amount of the internal standard to the eluate.

  • Analyze the sample by GC-MS to quantify the amount of Rescalure collected.

  • Calculate the release rate by dividing the amount of Rescalure collected by the collection time.

  • Repeat this process at regular intervals over the expected lifespan of the dispenser to determine the release profile over time.

Visualizations

Caption: Primary degradation pathways of Rescalure pheromone.

Caption: Experimental workflow for developing and optimizing long-lasting Rescalure formulations.

Caption: Simplified overview of pheromone biosynthesis and degradation in insects.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. apvma.gov.au [apvma.gov.au]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Variability in Rescalure Batch Synthesis

Welcome to the technical support center for the synthesis of Rescalure. This resource is intended for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the challenges associated with the batch synthesis of this insect pheromone. The following information is designed to help you achieve greater consistency and reproducibility in your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Rescalure and why is its stereochemistry important?

Rescalure is the synthetic sex pheromone of the California red scale (Aonidiella aurantii), a significant pest in citrus crops. It is a mixture of two stereoisomers: (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate. The specific ratio of these stereoisomers is crucial for its biological activity in disrupting the mating behavior of the insect. Inconsistencies in this ratio from batch to batch can lead to variable efficacy of the final product.

Q2: What are the primary sources of variability in Rescalure synthesis?

Variability in Rescalure batch synthesis can arise from several factors:

• Raw Material Purity: The quality of starting materials, including solvents and reagents, is critical. Trace impurities can interfere with reactions, leading to side products and affecting yields.

• Reaction Conditions: Minor deviations in temperature, reaction time, and addition rates of reagents can significantly impact the stereochemical outcome and yield.

• Stereoselectivity of Reactions: The chemical reactions used to create the chiral centers, such as Grignard or Wittig reactions, may not be perfectly selective, leading to variations in the diastereomeric ratio.

• Purification Methods: The efficiency of purification techniques in separating the desired stereoisomers from byproducts and other isomers can vary.

Q3: How can I accurately determine the diastereomeric ratio of my Rescalure product?

The most common and effective methods for determining the diastereomeric ratio are:

• Chiral Gas Chromatography (GC): Using a chiral column in a GC system can separate the different stereoisomers, and the peak areas can be used to quantify their relative amounts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: High-resolution NMR can be used to distinguish between diastereomers, as the different spatial arrangements of atoms lead to distinct chemical shifts. The integration of these distinct signals provides the ratio of the diastereomers.

Q4: What are the common side reactions to be aware of during Rescalure synthesis?

Common side reactions can include:

• In Grignard reactions: Wurtz coupling, where the Grignard reagent reacts with the remaining alkyl halide, can reduce the yield of the desired product.[1]

• In Wittig reactions: The formation of triphenylphosphine oxide can be difficult to remove during purification. The reaction can also produce a mixture of E/Z isomers if not properly controlled.[2]

• Oxidation: Aldehyde intermediates can be sensitive and may oxidize or polymerize if not handled under appropriate inert conditions.[3]

Troubleshooting Guides

This section provides step-by-step troubleshooting for specific issues you may encounter during Rescalure synthesis.

Issue 1: Low Yield of the Desired Product

Potential Cause	Troubleshooting Steps
Poor Quality of Grignard Reagent	Ensure all glassware is flame-dried and the reaction is conducted under a strict inert atmosphere (e.g., argon or nitrogen). Use fresh, high-quality magnesium turnings. Ensure solvents like diethyl ether or THF are anhydrous.[1]
Inefficient Wittig Reaction	Check the quality of the phosphonium salt and the base used for ylide formation. Ensure the reaction temperature is controlled, as this can affect ylide stability and reactivity.[2]
Side Reactions	To minimize Wurtz coupling in Grignard reactions, add the alkyl halide slowly to the magnesium turnings. For Wittig reactions, consider using a Horner-Wadsworth-Emmons (HWE) reaction, as the phosphate byproduct is water-soluble and easier to remove.[2]
Product Loss During Purification	Optimize your column chromatography conditions (e.g., solvent system, silica gel activity) to achieve better separation. Consider alternative purification methods like fractional distillation under reduced pressure.

Issue 2: Incorrect Diastereomeric Ratio

Potential Cause	Troubleshooting Steps
Lack of Stereocontrol in Synthesis	The choice of reagents and reaction conditions is critical for stereoselectivity. For reactions creating the chiral centers, carefully control the temperature, as lower temperatures often lead to higher selectivity. The use of chiral auxiliaries or catalysts can also enforce a specific stereochemical outcome.
Isomerization During Workup or Purification	Acidic or basic conditions during the workup can potentially cause isomerization at certain positions. Use neutral workup conditions whenever possible. Avoid prolonged exposure to high temperatures during purification.
Inaccurate Analytical Measurement	Ensure your analytical method (chiral GC or NMR) is properly validated and calibrated. For GC, optimize the temperature program to ensure baseline separation of the stereoisomers. For NMR, ensure you are using a high-field instrument and that the signals for the different diastereomers are well-resolved.

Experimental Protocols

The following are generalized protocols for key steps in a potential synthetic route to Rescalure, based on common organic chemistry transformations. These should be adapted and optimized for your specific laboratory conditions.

Protocol 1: Grignard Reaction for Carbon-Carbon Bond Formation

This protocol describes a general procedure for the coupling of two fragments via a Grignard reaction, a plausible step in the synthesis of the Rescalure backbone.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Alkyl halide (starting material 1)

• Aldehyde or ketone (starting material 2)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen or argon inlet.

• Add magnesium turnings to the flask.

• Add a small portion of a solution of the alkyl halide in anhydrous ether/THF to the magnesium. If the reaction does not start (indicated by bubbling and heat), a small crystal of iodine can be added as an initiator.

• Once the reaction has initiated, add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until the magnesium is consumed.

• Cool the Grignard reagent to 0 °C in an ice bath.

• Add a solution of the aldehyde or ketone in anhydrous ether/THF dropwise to the Grignard reagent.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Wittig Reaction for Alkene Formation

This protocol outlines a general procedure for forming a double bond via a Wittig reaction, which could be used to introduce the terminal double bond in Rescalure.

Materials:

• Alkyltriphenylphosphonium salt

• Strong base (e.g., n-butyllithium, sodium hydride)

• Anhydrous THF

• Aldehyde or ketone

• Saturated aqueous ammonium chloride solution

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, suspend the alkyltriphenylphosphonium salt in anhydrous THF.

• Cool the suspension to 0 °C or -78 °C, depending on the base and ylide stability.

• Slowly add the strong base to generate the phosphorus ylide (a color change is often observed).

• Stir the ylide solution at the same temperature for about an hour.

• Slowly add a solution of the aldehyde or ketone in anhydrous THF.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify by column chromatography to separate the alkene from the triphenylphosphine oxide byproduct.[2]

Protocol 3: Acetylation of the Alcohol

This protocol describes the final step of converting the alcohol intermediate to the acetate ester.

Materials:

• Alcohol intermediate

• Acetyl chloride or acetic anhydride

• Pyridine or another suitable base

• Dichloromethane (DCM) as solvent

• 1M HCl solution

• Saturated sodium bicarbonate solution

Procedure:

• Dissolve the alcohol intermediate in anhydrous DCM in a round-bottom flask.

• Add pyridine to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetyl chloride or acetic anhydride.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quench the reaction by adding water.

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the final product by column chromatography.

Visualizations

Caption: A potential synthetic workflow for Rescalure.

Caption: A logical approach to troubleshooting synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Rescalure Performance and Environmental Factors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal use of Rescalure, a synthetic pheromone for the mating disruption of the California red scale (Aonidiella aurantii). This guide addresses common issues related to environmental conditions that can impact the efficacy of Rescalure in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Rescalure and how does it work?

A1: Rescalure is a synthetic version of the sex pheromone produced by the female California red scale.[1] It functions through mating disruption; by releasing a high concentration of the pheromone into the environment, it confuses male insects and prevents them from locating females, thus disrupting the mating process and reducing the pest population.[2][3][4] Rescalure is a non-toxic and species-specific pest control method, making it a valuable tool in integrated pest management (IPM) programs.[3][5]

Q2: What are the primary environmental factors that affect Rescalure's performance?

A2: The performance of Rescalure, like other synthetic pheromones, is primarily influenced by:

• Temperature: Higher temperatures increase the release rate of the pheromone from the dispenser and can also accelerate its chemical degradation.[6][7]

• Sunlight (UV Radiation): Exposure to direct sunlight can lead to photodegradation, breaking down the pheromone molecules and reducing their effectiveness.

• Humidity: High humidity can, in some cases, affect the release rate of pheromones from certain types of dispensers.[8]

• Wind: Wind speed and direction play a crucial role in the distribution of the pheromone plume in the field.[6]

Q3: What are the recommended storage and handling conditions for Rescalure dispensers?

A3: To ensure optimal performance and shelf life, Rescalure dispensers should be stored in a cool, dark, and dry place. The active constituent is stable for 12 months under ambient temperatures (average 22.2°C).[1] The formulated product, CheckMate CRS, is stable for up to two years under normal storage conditions.[1] It is crucial to keep the dispensers in their original sealed packaging until they are ready to be deployed in the field to protect them from environmental exposure.[1][9]

Q4: How long can I expect Rescalure dispensers to be effective in the field?

A4: The field longevity of Rescalure dispensers can vary depending on the specific product formulation and environmental conditions. The CheckMate CRS product is designed for one application per year.[10] However, extreme heat and sun exposure can potentially reduce the effective period. Regular monitoring of the target pest population is recommended to assess the ongoing efficacy of the mating disruption program.[4]

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments involving Rescalure, with a focus on issues arising from environmental factors.

Problem	Potential Cause(s)	Troubleshooting Steps
Low efficacy of mating disruption (higher than expected pest presence)	1. High Temperatures: Accelerated release and degradation of the pheromone.	- If possible, deploy dispensers in shaded areas of the canopy. - Consider that the effective life of the dispenser may be shorter in consistently high temperatures. - Monitor pest populations more frequently during heatwaves.
2. Improper Dispenser Placement: Poor distribution of the pheromone plume.	- Ensure dispensers are placed according to the manufacturer's instructions, typically within the tree canopy where male insects are most active.[2] - Avoid placing dispensers in areas exposed to constant high winds.[6]
3. High Pest Population Density: Mating disruption is most effective at low to moderate pest pressures.[4]	- Augment mating disruption with other IPM strategies in areas with high pest populations.
4. Dispenser Age or Improper Storage: Reduced pheromone content or degraded pheromone.	- Always use dispensers within their recommended shelf life. - Confirm that dispensers were stored correctly prior to use (cool, dark, dry conditions).[1]
Inconsistent results between experimental replicates	1. Microclimate Variations: Differences in temperature, humidity, and sun exposure between replicate plots.	- Carefully select replicate sites to have similar environmental conditions. - Record environmental data (temperature, humidity, light intensity) in each replicate to account for variations in your analysis.
2. Edge Effects: Interference from untreated areas or immigration of mated females.	- Use larger plot sizes to minimize edge effects. - Establish a buffer zone around your experimental plots.
Rapid decline in pheromone release from dispensers	1. High Temperatures and Wind: Increased volatilization of the pheromone.	- This is an expected phenomenon. Factor this into your experimental design and data interpretation. - Use a temperature-dependent release rate model if available for your specific dispenser type to predict pheromone release over time.[5]
2. Dispenser Type: Different dispenser materials and designs have varying release characteristics.	- Be consistent with the type of dispenser used throughout an experiment. - If comparing different dispenser types, be aware that their release profiles under varying environmental conditions may differ.

Data on Environmental Effects on Rescalure Stability

While extensive quantitative data on the degradation kinetics of Rescalure under a wide range of environmental conditions is not publicly available, the following table summarizes the known stability information.

Product	Condition	Duration	Stability
Rescalure (Active Constituent)	Ambient Temperature (average 22.2°C, range 19.9-26.9°C)	12 months	Stable
CheckMate CRS (Formulated Product)	Ambient Temperature	24 months	Stable
CheckMate CRS (Formulated Product)	35°C	12 weeks	Stable

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Rescalure Dispensers

This protocol outlines a method to assess the stability of Rescalure in dispensers under elevated temperature and humidity conditions.

Objective: To determine the degradation rate of Rescalure and predict its shelf life under various storage conditions.

Materials:

• Rescalure dispensers

• Environmental chambers with controlled temperature and humidity

• Gas chromatograph-mass spectrometer (GC-MS)

• Analytical standards of Rescalure and potential degradation products

• Appropriate solvents for extraction (e.g., hexane)

• Volumetric flasks and pipettes

Methodology:

• Sample Preparation: Place individual Rescalure dispensers in labeled, airtight containers.

• Exposure Conditions: Place the containers in environmental chambers set to a matrix of temperature and humidity conditions. Recommended conditions for accelerated testing often include:

  • 40°C / 75% RH

  • 50°C / 75% RH

  • A control set at recommended storage conditions (e.g., 25°C / 60% RH).

• Time Points: Remove samples from the chambers at predetermined time intervals (e.g., 0, 1, 3, 6, and 12 weeks).

• Extraction: Extract the remaining Rescalure from the dispensers using a validated solvent extraction method.

• Quantification: Analyze the extracts using a validated GC-MS method to determine the concentration of Rescalure and any identified degradation products.[11][12][13]

• Data Analysis:

  • Plot the concentration of Rescalure as a function of time for each condition.

  • Determine the degradation kinetics (e.g., zero-order, first-order) by fitting the data to appropriate models.

  • Use the Arrhenius equation to model the effect of temperature on the degradation rate constant and to predict the shelf life at normal storage temperatures.[14][15]

Protocol 2: Field Efficacy Trial Under Varying Environmental Conditions

This protocol provides a framework for evaluating the performance of Rescalure for mating disruption in a field setting, considering the influence of environmental variables.

Objective: To assess the efficacy of Rescalure in disrupting the mating of California red scale under real-world environmental conditions.

Materials:

• Rescalure dispensers

• Pheromone traps for California red scale

• Untreated control plots

• Weather station to record temperature, humidity, wind speed, and solar radiation

Methodology:

• Site Selection: Choose multiple field sites with a known history of California red scale infestation and with varying environmental exposures (e.g., different sun exposures, elevations).

• Experimental Design: At each site, establish treated plots where Rescalure dispensers are deployed according to the manufacturer's recommendations, and untreated control plots. Ensure sufficient distance between plots to avoid interference.

• Dispenser Deployment: Deploy the Rescalure dispensers at the beginning of the male flight period.

• Pest Monitoring: Place pheromone traps in both the treated and control plots. Monitor the traps weekly, recording the number of male California red scale captured.

• Environmental Monitoring: Continuously record environmental data at each site throughout the trial period.

• Damage Assessment: At the end of the season, assess the level of fruit infestation in both treated and control plots.

• Data Analysis:

  • Compare the trap capture data between the treated and control plots to calculate the percentage of mating disruption.

  • Correlate the level of mating disruption and fruit damage with the recorded environmental variables to identify any significant relationships.

Visualizations

Pheromone Signaling and Disruption Pathway

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 3. abim.ch [abim.ch]
• 4. Red Scale Control with Mating Disruption in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 5. A temperature-dependent model for predicting release rates of pheromone from a polyethylene tubing dispenser - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hortinfo.co.nz [hortinfo.co.nz]
• 7. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 8. Effect of Humidity in Stability Studies – StabilityStudies.in [stabilitystudies.in]
• 9. epa.gov [epa.gov]
• 10. suterra.com [suterra.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. agilent.com [agilent.com]
• 13. GC/MS analysis of triclosan and its degradation by-products in wastewater and sludge samples from different treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. jchr.org [jchr.org]

Reference Data & Comparative Studies

Rescalure vs. Traditional Insecticides for Red Scale Control: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The management of California red scale (Aonidiella aurantii), a significant pest in citrus and other crops, has evolved from a reliance on broad-spectrum traditional insecticides to the adoption of more targeted and sustainable approaches. This guide provides an objective comparison of Rescalure, a pheromone-based mating disruption product, with traditional insecticides, supported by experimental data.

Executive Summary

Rescalure, a synthetic replica of the female California red scale sex pheromone, offers a non-toxic mode of action by disrupting mating, thereby preventing reproduction.[1] This contrasts sharply with traditional insecticides, such as organophosphates and pyrethroids, which act as neurotoxins, and insect growth regulators (IGRs) that interfere with developmental processes.[2][3] While traditional insecticides can provide rapid knockdown of pest populations, they are associated with the development of insecticide resistance, negative impacts on non-target organisms, and potential environmental contamination.[4] Rescalure presents an ecologically favorable alternative, though its efficacy is best realized as part of an Integrated Pest Management (IPM) strategy, particularly under high pest pressure.

Data Presentation: Quantitative Comparison

The following tables summarize the performance of Rescalure and various traditional insecticides based on available experimental data.

Table 1: Efficacy of Rescalure (Mating Disruption)

Product	Active Ingredient	Efficacy Metric	Result	Source
CheckMate® CRS	Rescalure (70 g/dispenser )	Reduction in male flight trap catches	93.5% - 98% reduction	[5][6]
CheckMate® CRS	Rescalure	Reduction in fruit infested with >10 scales	90% - 97% reduction compared to control	[7]
Biodegradable dispensers	Rescalure	Reduction in damaged fruit (>5 scales)	60% - 80% reduction compared to untreated control	[5][6]

Table 2: Efficacy of Traditional Insecticides

Insecticide Class	Active Ingredient	Efficacy Metric	Result	Source
Organophosphate	Chlorpyrifos	Mortality of first instars	LC50 values vary by strain, but it is generally highly toxic to red scale.	[1][8]
Organophosphate	Methidathion	Control of red scale	Consistently effective control	[9]
Insect Growth Regulator	Pyriproxyfen	Mortality of first-instar nymphs	80% at 0.1 mg AI L⁻¹; 100% at 0.2 mg AI L⁻¹	[2][10]
Insect Growth Regulator	Pyriproxyfen	LC50 for first-instar nymphs	0.03 mg AI L⁻¹	[2][10]
Insect Growth Regulator	Pyriproxyfen	LC90 for first-instar nymphs	0.15 mg AI L⁻¹	[2][10]
Insect Growth Regulator	Buprofezin	LC50 for first instars	0.127 mg (AI)/liter	[11]
Insect Growth Regulator	Buprofezin	LC50 for second instars	0.135 mg (AI)/liter	[11]
Tetramic Acid Derivative	Spirotetramat	Reduction in A. aurantii numbers	Showed highest levels of efficacy in field trials	[1]
Tetramic Acid Derivative	Spirotetramat	LC50 for first and second instars	0.1–0.2 ppm	[12]
Horticultural Oil	Mineral Oil	Mortality Rate	100% after 75 days in one study	[13]

Mode of Action

Rescalure: Mating Disruption

Rescalure functions by releasing a synthetic version of the female red scale sex pheromone into the orchard environment. This confuses the male scales, preventing them from locating females and mating. This disruption of the life cycle leads to a reduction in the subsequent generation's population.[1][14]

Traditional Insecticides: Neurotoxicity and Growth Regulation

• Organophosphates and Carbamates: These insecticides inhibit the enzyme acetylcholinesterase (AChE) in the nervous system. This leads to an accumulation of the neurotransmitter acetylcholine, causing continuous nerve stimulation, paralysis, and eventual death of the insect.

• Pyrethroids: These compounds act on the voltage-gated sodium channels in nerve cells, forcing them to remain open. This disrupts the normal transmission of nerve impulses, leading to paralysis and death.

• Insect Growth Regulators (IGRs):

  • Pyriproxyfen: Mimics juvenile hormone, disrupting molting and embryogenesis.[2][15]

  • Buprofezin: Inhibits chitin biosynthesis, which is essential for the formation of the insect's exoskeleton, leading to death during molting.[3][16]

• Spirotetramat: This systemic insecticide inhibits lipid biosynthesis, affecting the insect's growth and reproduction.[12]

Signaling Pathway and Workflow Diagrams

Caption: Mode of action for Rescalure (mating disruption).

Caption: Simplified signaling pathways for traditional insecticides.

Experimental Protocols

1. Laboratory Bioassay for Insecticide Efficacy (e.g., Pyriproxyfen)

• Insect Rearing: California red scale susceptible strains are reared on citrus fruit (e.g., lemons or oranges) in a controlled environment (e.g., 25-27°C, 60-70% RH, 14:10 L:D photoperiod).

• Treatment Application:

  • First and second-instar nymphs are treated.

  • A series of concentrations of the insecticide (e.g., 0.025, 0.05, 0.1, 0.2 mg AI L⁻¹) are prepared.

  • Infested fruits are dipped in the insecticide solutions for a set duration (e.g., 30 seconds) or sprayed to runoff. A control group is treated with water or a solvent control.

• Data Collection:

  • Mortality is assessed after a specified period (e.g., 10-14 days).

  • The number of live and dead scales is counted under a dissecting microscope.

  • For IGRs, effects on development (e.g., failure to molt) and reproduction (e.g., number of crawlers produced per female) are also recorded.[2]

• Statistical Analysis: Probit analysis is used to determine LC50 and LC90 values. ANOVA and mean separation tests (e.g., Student-Newman-Keuls) are used to compare mortality rates between treatments.[10]

Caption: General workflow for a laboratory insecticide bioassay.

2. Field Trial for Mating Disruption Efficacy (e.g., Rescalure)

• Experimental Design:

  • Randomized complete block design with multiple replicate blocks (e.g., 8-10 blocks of 8.1-16.2 ha each).[7]

  • Each block is split into a treated plot (with pheromone dispensers) and an untreated control plot.

• Treatment Application:

  • Pheromone dispensers (e.g., CheckMate® CRS) are manually hung from tree branches at the recommended density (e.g., 450 dispensers/ha).[14]

• Data Collection:

  • Male Flight Monitoring: Pheromone-baited sticky traps are placed in both treated and control plots. The number of male scales captured is recorded weekly.[17]

  • Infestation Assessment: Leaf, twig, and fruit samples are collected at various time points (e.g., August and November). The percentage of infested samples and the number of scales per sample are determined.[7]

  • Fruit Damage at Harvest: A large sample of fruit is harvested from each plot, and the percentage of fruit with scale infestation (and the severity of infestation) is quantified.[7][17]

• Statistical Analysis: Data on trap catches, infestation levels, and fruit damage are compared between treated and control plots using appropriate statistical tests (e.g., t-tests or ANOVA).

Caption: Workflow for a field trial evaluating mating disruption.

Conclusion

Rescalure offers a highly specific and non-toxic method for controlling California red scale by disrupting mating. Experimental data demonstrates its effectiveness in reducing male populations and subsequent fruit damage. Traditional insecticides, while potent, carry risks of resistance and non-target effects. The choice between these control strategies will depend on factors such as pest pressure, existing IPM programs, and the desired level of environmental impact. For sustainable, long-term management of red scale, an integrated approach that incorporates methods like mating disruption is increasingly favored.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of pyriproxyfen on developing stages and embryogenesis of California red scale (CRS), Aonidiella aurantii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Insecticides for scale insects—Buprofezin | [engebiotech.com]
• 4. California Red Scale | Center for Invasive Species Research [cisr.ucr.edu]
• 5. researchgate.net [researchgate.net]
• 6. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "Evaluation of Pheromone Mating Disruption for California Red Scale Con" by Joel Timothy Leonard [digitalcommons.calpoly.edu]
• 8. lppm.unila.ac.id [lppm.unila.ac.id]
• 9. era.dpi.qld.gov.au [era.dpi.qld.gov.au]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. academic.oup.com [academic.oup.com]
• 13. bioworksinc.com [bioworksinc.com]
• 14. apvma.gov.au [apvma.gov.au]
• 15. academic.oup.com [academic.oup.com]
• 16. ir4project.org [ir4project.org]
• 17. The first account of the mating disruption technique for the control of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae) using new biodegradable dispensers | Bulletin of Entomological Research | Cambridge Core [cambridge.org]

A Comparative Efficacy Analysis of Rescalure and Other Commercially Significant Pheromones

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Rescalure, a key pheromone in controlling the California red scale, with other widely used pheromones for different major agricultural pests. Due to the species-specific nature and differing modes of action of these semiochemicals, this comparison focuses on their individual performance supported by experimental data, rather than a direct head-to-head trial.

Introduction to Pheromones in Integrated Pest Management (IPM)

Pheromones are chemical signals used by insects for communication, and their synthetic analogues have become a cornerstone of modern Integrated Pest Management (IPM) strategies.[1] These tools are prized for their species-specificity, low toxicity, and minimal environmental impact.[2][3] Their primary applications in pest control are for monitoring, mass trapping, and mating disruption.[3] This guide will delve into the specifics of three prominent pheromones: Rescalure, Ferrugineol, and Ethyl 4-methyloctanoate.

Rescalure: Mating Disruption of the California Red Scale

Rescalure is the synthetic sex pheromone of the female California red scale (Aonidiella aurantii), a significant pest of citrus and other crops.[2][4] It is a non-toxic compound that functions through mating disruption, where a high concentration of the synthetic pheromone in the environment prevents males from locating females, thereby suppressing reproduction.[2][5]

Quantitative Efficacy Data

Field trials have demonstrated the significant efficacy of Rescalure-based products, such as CheckMate CRS, in managing California red scale populations.

Metric	Efficacy	Experimental Context
Male Capture Reduction	90% average reduction in cumulative male flight trap catches.[6]	Commercial citrus orchard studies in central California (2018-2019) using CheckMate CRS dispensers.[6]
Fruit Damage Reduction	70-75% reduction in highly scale-infested fruit.[6][7]	Field trials in citrus orchards comparing Rescalure-treated plots to untreated plots.[6][7]
Infestation Reduction	95% reduction in twig and leaf infestations.[6]	Commercial citrus orchard studies (2018-2019).[6]

Experimental Protocol: Mating Disruption Trial for California Red Scale

Objective: To evaluate the efficacy of Rescalure dispensers in reducing male moth capture and subsequent crop damage.

• Site Selection: Commercial citrus orchards with a known history of California red scale infestation.

• Treatment and Control Plots: Establish replicated treatment plots (e.g., 8-16.2 ha each) and corresponding untreated control plots.[6]

• Dispenser Application: Manually hang Rescalure dispensers (e.g., CheckMate CRS) from tree branches in the treatment plots at the recommended density.[2]

• Monitoring:

  • Male Flight: Deploy pheromone-baited sticky traps (e.g., PHEROCON® V Trap) in both treatment and control plots.[7] Traps are checked weekly, and captured males are counted.[7]

  • Crop Damage: At the end of the season, assess a random sample of fruit from both plot types for the presence and severity of scale infestation.[6]

  • Twig and Leaf Infestation: Periodically sample twigs and leaves to determine the density of scale insects.[6]

• Data Analysis: Statistically compare the mean number of captured males, the percentage of damaged fruit, and infestation levels between the treatment and control plots.[7]

Ferrugineol: Aggregation and Mass Trapping of the Red Palm Weevil

Ferrugineol (4-methyl-5-nonanol) is the male-produced aggregation pheromone of the red palm weevil (Rhynchophorus ferrugineus), a devastating pest of palms.[8] Unlike mating disruption pheromones, aggregation pheromones attract both males and females to a specific location, making them ideal for mass trapping.[8] To enhance efficacy, Ferrugineol is often used in combination with kairomones, such as ethyl acetate and ethanol, which mimic the scent of fermenting plant tissue.

Quantitative Efficacy Data

Metric	Efficacy	Experimental Context
Increased Trap Captures (with Kairomone)	Traps baited with Ferrugineol and a synthetic kairomone (1:3 ethyl acetate/ethanol) captured 1.4-2.2 times more weevils than traps with Ferrugineol alone.	Field trials conducted in various locations in the Mediterranean basin.
Comparative Attractiveness	Ferrugineol-baited traps attracted significantly more weevils than traps baited with coconut bark steam distillate (a known attractant).[8]	Comparative field assay with a release rate of 0.38 mg/day of Ferrugineol.[8]
Optimal Release Rate	Captures increased with Ferrugineol emission up to 4-5 mg/day, with no significant increase at higher rates up to 50.9 mg/day.	Study evaluating the response of the red palm weevil to increasing emission rates of Ferrugineol.

Experimental Protocol: Mass Trapping Trial for Red Palm Weevil

Objective: To assess the efficacy of Ferrugineol-baited traps, with and without kairomones, in capturing red palm weevils.

• Trap Design: Utilize bucket-type traps.

• Lure Composition:

  • Treatment 1: Ferrugineol dispenser.

  • Treatment 2: Ferrugineol dispenser + synthetic kairomone dispenser (e.g., ethyl acetate and ethanol).

  • Control: Unbaited trap.

• Field Layout: Deploy traps in a randomized block design within a palm plantation, ensuring sufficient distance between traps to avoid interference.

• Trap Placement: Hang traps on palm trunks at a specified height.

• Monitoring: Check traps at regular intervals (e.g., weekly) and record the number of captured male and female weevils.

• Data Analysis: Use statistical methods (e.g., ANOVA) to compare the mean number of weevils captured per trap among the different lure treatments.

Ethyl 4-methyloctanoate: Aggregation and Monitoring of the Coconut Rhinoceros Beetle

Ethyl 4-methyloctanoate is the male-produced aggregation pheromone of the coconut rhinoceros beetle (Oryctes rhinoceros), a major pest of coconut and oil palms.[9][10] This pheromone is used for monitoring beetle populations and for mass trapping to reduce their numbers.[11]

Quantitative Efficacy Data

Metric	Efficacy	Experimental Context
Comparative Attractiveness	Ethyl 4-methyloctanoate was 10 times more effective in attracting beetles than ethyl chrysanthemumate, a previously used attractant.[10][11]	Field trapping experiments comparing the two attractants.[10][11]
Synergistic Effects	The addition of freshly rotting oil palm fruit bunches to pheromone-baited traps significantly enhanced beetle attraction.[10][11]	Field trials testing combinations of the pheromone with natural kairomones.[10][11]
Capture Rate	Laboratory-synthesized ethyl 4-methyloctanoate released at 10 mg/day resulted in the capture of 6.8 insects per week per trap, compared to 0.3 for ethyl chrysanthemate and none for the control.[9]	Field trials conducted in North Sumatra, Indonesia.[9]

Experimental Protocol: Monitoring Trial for Coconut Rhinoceros Beetle

Objective: To evaluate the effectiveness of ethyl 4-methyloctanoate-baited traps for monitoring coconut rhinoceros beetle populations.

• Trap Design: Employ vane traps or bucket traps.[10][11]

• Lure Composition: Use dispensers releasing ethyl 4-methyloctanoate at a known rate.

• Field Layout: Establish a grid of traps within the plantation. For monitoring, a density of one trap per 2 hectares can be used.

• Trap Placement: Position traps at a height corresponding to the beetle's flight activity.

• Monitoring: Inspect traps weekly to count and record the number of captured beetles.

• Data Analysis: Analyze the trap capture data to determine population trends and hotspots within the monitored area.

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the mechanisms and processes involved, the following diagrams illustrate a generalized insect pheromone reception pathway and a typical experimental workflow for evaluating pheromone efficacy.

Caption: Generalized insect pheromone reception pathway.

Caption: Workflow for a pheromone efficacy field trial.

Conclusion

While a direct comparative efficacy ranking of Rescalure against Ferrugineol and Ethyl 4-methyloctanoate is not feasible due to their distinct target pests and modes of action, this guide demonstrates that all three are highly effective tools within their specific IPM contexts. Rescalure shows significant success in reducing California red scale populations through mating disruption, while Ferrugineol and Ethyl 4-methyloctanoate are powerful attractants for the mass trapping and monitoring of the red palm weevil and coconut rhinoceros beetle, respectively. The choice of pheromone is dictated by the target pest, and its effective implementation relies on a thorough understanding of the insect's biology and the appropriate experimental protocols for evaluation.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. apvma.gov.au [apvma.gov.au]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ianakyildiz.com [ianakyildiz.com]
• 6. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 7. The first account of the mating disruption technique for the control of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae) using new biodegradable dispensers | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 8. scispace.com [scispace.com]
• 9. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 10. guaminsects.net [guaminsects.net]
• 11. researchgate.net [researchgate.net]

Validating Rescalure's Efficacy Across Diverse Climates: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the environmental resilience of pest control agents is paramount. This guide provides a comparative analysis of Rescalure's effectiveness in various climates, benchmarked against leading alternatives for the control of the California red scale (Aonidiella aurantii). The data presented is synthesized from publicly available studies and technical bulletins to facilitate informed decisions in the development and application of pheromone-based pest management strategies.

Rescalure, the synthetic pheromone used for the mating disruption of the California red scale, demonstrates stable performance under ambient temperature conditions. However, its efficacy, along with that of its competitors, is intrinsically linked to climatic variables, primarily temperature and, to a lesser extent, humidity. This guide delves into the available data to compare Rescalure-based products with other commercially available pheromone dispensers.

Performance Comparison of Pheromone Dispensers for California Red Scale

The primary competitors to Rescalure in the California red scale mating disruption market are Suterra's CheckMate® CRS and Trécé's Pherocon® CRS. While direct, peer-reviewed comparative studies under a wide range of controlled climatic conditions are limited, the available information allows for a qualitative and semi-quantitative assessment of their performance.

Product	Active Ingredient	Dispenser Type	Stated Field Life	Reported Efficacy & Climatic Considerations
Rescalure-based products	Rescalure	Varies	Up to 12 months	Stable at ambient temperatures (average 22.2°C, range 19.9-26.9°C)[1]. As a water-insoluble oily liquid with a low freezing point (-43.5°C), it is expected to perform well in a broad temperature range. However, specific data on efficacy at extreme high temperatures and varying humidity is not readily available.
Suterra CheckMate® CRS	Rescalure	Mesoporous dispenser	Full calendar year[2]	Field studies in Central California, an area with hot summers, have demonstrated significant reductions in male trap captures (average 90%), twig and leaf infestations (up to 95%), and fruit damage (up to 75%)[3][4]. This suggests high efficacy in warmer climates. The dispenser technology is designed for continuous and consistent release[1].
Trécé Pherocon® CRS	Pheromone lure	Controlled release septa	4-6 Weeks[5]	Primarily used for monitoring pest populations to time interventions. The lure requires storage in a cool place (max 23.9°C) and freezing for long-term storage, indicating potential sensitivity to high temperatures[6]. The shorter field life necessitates more frequent replacement, which can be a factor in variable weather conditions.

The Influence of Climate on Pheromone Dispenser Efficacy

Temperature is a critical factor governing the release rate of pheromones from passive dispensers. Higher temperatures generally lead to a more rapid release of the active ingredient, which can enhance short-term efficacy but may also shorten the overall lifespan of the dispenser. Conversely, very low temperatures can reduce the release rate, potentially diminishing the effectiveness of the mating disruption.

Humidity can also play a role, although its effects are generally considered secondary to temperature. High humidity has the potential to affect the diffusion of pheromones from certain types of dispensers.

A study on a different pheromone, codlemone, found that heating lures to 32°C significantly reduced the number of males caught in traps and increased the degradation of the pheromone.[7][8] This highlights the potential for high temperatures to negatively impact the chemical stability and biological efficacy of pheromones.

Experimental Protocols for Efficacy Validation

To rigorously assess the effectiveness of pheromone-based products like Rescalure under different climatic conditions, standardized experimental protocols are essential.

Laboratory-Based Pheromone Release Rate Analysis

A common method to quantify the release rate of pheromones from dispensers under controlled environmental conditions involves using a volatile collection system.

Objective: To measure the amount of pheromone released from a dispenser over time at varying temperatures and humidity levels.

Methodology:

• Environmental Control: Place pheromone dispensers in a controlled environmental chamber where temperature and humidity can be precisely regulated.

• Volatile Collection: A purified air stream is passed over the dispenser, and the volatilized pheromone is captured on an adsorbent trap (e.g., Porapak Q, Tenax).

• Elution: The trapped pheromone is then eluted from the adsorbent using a suitable solvent (e.g., hexane, dichloromethane).

• Quantification: The amount of pheromone in the eluent is quantified using gas chromatography-mass spectrometry (GC-MS) or gas chromatography-flame ionization detection (GC-FID).[9]

• Data Analysis: By collecting samples at regular intervals under different climatic simulations, a release rate profile can be generated for each condition.

Diagram: Experimental Workflow for Pheromone Release Rate Analysis

Caption: Workflow for quantifying pheromone release rates.

Field-Based Mating Disruption Efficacy Trials

Field trials are crucial for validating the performance of pheromone dispensers under real-world conditions.

Objective: To evaluate the effectiveness of a mating disruption product in reducing pest populations and crop damage under specific climatic conditions.

Methodology:

• Site Selection: Choose multiple trial sites with varying climatic conditions and a known history of the target pest infestation.

• Experimental Design: Establish treated plots where the pheromone dispensers are deployed and untreated control plots. Plots should be sufficiently large and separated to minimize interference.

• Monitoring:

  • Trap Counts: Deploy pheromone-baited traps in both treated and control plots to monitor the male pest population. A significant reduction in trap captures in the treated plots ("trap shutdown") is an indicator of successful mating disruption.

  • Damage Assessment: Regularly assess crop damage in both treated and control plots.

  • Weather Data: Continuously record temperature, humidity, wind speed, and rainfall at the trial sites.

• Data Analysis: Statistically compare trap capture data and crop damage levels between the treated and control plots, and correlate these with the recorded weather data.[6]

Diagram: Logical Flow of Field Efficacy Trial

Caption: Key stages in a field trial for mating disruption.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. suterra.com [suterra.com]
• 3. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pp1.eppo.int [pp1.eppo.int]
• 6. researchgate.net [researchgate.net]
• 7. Climate change risk to pheromone application in pest management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Reactivity of Rescalure with Non-Target Insect Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the specificity of Rescalure, a synthetic pheromone used for the mating disruption of the California red scale (Aonidiella aurantii). While specific cross-reactivity data for Rescalure is not extensively published, this document outlines the standardized experimental protocols used to determine pheromone specificity and presents illustrative data to guide researchers in evaluating its potential for non-target effects.

Introduction to Rescalure and Pheromone Specificity

Rescalure is a synthetic analogue of the sex pheromone naturally produced by the female California red scale, a significant pest in citrus crops.[1][2] It is composed of a mixture of the (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate stereoisomers.[1] The mode of action is non-toxic; it disrupts the mating behavior of male California red scales, thereby controlling their population.[1][2] Pheromones are generally considered highly species-specific, acting as a unique chemical language for a particular insect species.[2] However, the potential for cross-reactivity with non-target species, particularly those closely related, necessitates rigorous testing.

Experimental Protocols for Assessing Cross-Reactivity

The specificity of an insect pheromone is primarily evaluated through electrophysiological and behavioral assays.

1. Electroantennography (EAG)

EAG is a technique used to measure the electrical output of an insect's antenna in response to an airborne chemical stimulus.[3][4] It is a primary screening tool to determine if a non-target insect can even detect the pheromone.

Detailed Experimental Protocol for EAG:

• Insect Preparation:

  • An adult insect of the non-target species is anesthetized by chilling.

  • Under a stereomicroscope, an antenna is carefully excised at its base.[3]

  • The excised antenna is mounted on an EAG probe between two electrodes containing a saline solution.[3][5] A small amount of conductive gel can ensure a good connection.

• Stimulus Preparation and Delivery:

  • Rescalure is diluted to a range of concentrations in a solvent like hexane or paraffin oil. A solvent-only control is also prepared.[3]

  • A 10 µL aliquot of each dilution is applied to a filter paper strip, which is then inserted into a Pasteur pipette.[3]

  • A continuous stream of purified and humidified air is passed over the antenna.[3] A stimulus controller delivers a puff of air through the pipette, carrying the Rescalure vapor to the antenna.

• Data Recording and Analysis:

  • The baseline electrical activity of the antenna is recorded.

  • Upon delivery of the stimulus, any negative voltage deflection is recorded.[3]

  • The amplitude of this deflection is measured and compared across different concentrations and against the solvent control. The responses are often normalized relative to a standard compound.

2. Field Trials

Field trials are essential to determine if the detection of a pheromone by a non-target species (as indicated by EAG) translates into a behavioral response, such as attraction to the pheromone source, under natural conditions.

Detailed Experimental Protocol for Field Trials:

• Trap and Lure Preparation:

  • Sticky traps or funnel traps are baited with lures containing a specific dose of Rescalure.

  • Control traps are baited with lures containing only the solvent.

  • Traps baited with the pheromone of the non-target species (if known) can be used as a positive control.

• Experimental Design:

  • Traps are deployed in a randomized block design within a suitable habitat for the non-target species.

  • A significant distance is maintained between traps to avoid interference.

  • The experiment is replicated over several locations and times to account for environmental variability.

• Data Collection and Analysis:

  • Traps are inspected at regular intervals, and the number of captured target and non-target insects is recorded.

  • Statistical analysis (e.g., ANOVA) is used to determine if there is a significant difference in the capture rates of non-target species between Rescalure-baited traps and control traps.

Illustrative Data on Cross-Reactivity

The following tables present hypothetical data to illustrate the expected outcomes of cross-reactivity testing for Rescalure. Note: This data is for illustrative purposes only and is not derived from actual experimental results.

Table 1: Hypothetical Electroantennogram (EAG) Response of Target and Non-Target Species to Rescalure

Insect Species	Family	Mean EAG Response (mV) ± SD	Normalized Response (%)
Aonidiella aurantii (Target)	Diaspididae	1.5 ± 0.2	100
Aonidiella citrina (Yellow Scale)	Diaspididae	0.8 ± 0.1	53
Aspidiotus nerii (Oleander Scale)	Diaspididae	0.2 ± 0.05	13
Planococcus citri (Citrus Mealybug)	Pseudococcidae	0.05 ± 0.01	3
Aphytis melinus (Parasitoid Wasp)	Aphelinidae	0.01 ± 0.005	<1

Table 2: Hypothetical Field Trial Results for Rescalure

Insect Species	Mean No. of Insects Trapped ± SD
Rescalure Lure
Aonidiella aurantii (Target)	150 ± 25
Aonidiella citrina (Yellow Scale)	10 ± 3
Aspidiotus nerii (Oleander Scale)	3 ± 2
Planococcus citri (Citrus Mealybug)	2 ± 1
Aphytis melinus (Parasitoid Wasp)	1 ± 1

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of a study designed to assess the cross-reactivity of a semiochemical like Rescalure.

Workflow for assessing pheromone cross-reactivity.

Signaling Pathway of Pheromone Detection

The detection of a pheromone like Rescalure by an insect antenna initiates a well-understood signaling cascade.

Pheromone signal transduction pathway in an insect antenna.

Conclusion

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. benchchem.com [benchchem.com]
• 4. ockenfels-syntech.com [ockenfels-syntech.com]
• 5. jove.com [jove.com]

A Comparative Meta-Analysis of Rescalure® Field Trial Results for Mating Disruption of the California Red Scale (Aonidiella aurantii)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Rescalure®, a pheromone-based mating disruption product, with other control methods for the California red scale (Aonidiella aurantii). The information is compiled from various field trials to offer an objective analysis of its performance, supported by experimental data.

Product Overview: Rescalure®

Rescalure® is a synthetic pheromone blend designed to mimic the sex pheromone of the female California red scale. Its active ingredients are a mixture of (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate.[1][2] The product is deployed in orchards using slow-release dispensers, such as CheckMate® CRS, which continuously release the pheromone into the atmosphere. This disrupts the ability of male scales to locate females, thereby interrupting the mating process and reducing subsequent generations of the pest.[1][3]

Comparative Performance Analysis

Field trials have demonstrated the efficacy of Rescalure®-based products in managing California red scale populations. The primary metrics for evaluating performance are the reduction in the capture of male scales in pheromone traps and the decrease in fruit infestation.

Quantitative Data from Field Trials

The following tables summarize the results from various field studies. Direct comparison between studies should be made with caution due to variations in experimental conditions, locations, and dispenser technology.

Table 1: Efficacy of Rescalure® (CheckMate® CRS) in Reducing Male Captures and Fruit Damage in California Citrus Orchards

Year(s)	Location	Reduction in Cumulative Male Captures	Reduction in Highly Infested Fruit	Citation
2018-2019	Central California	90%	75%	[4][5]
2016-2017	Central California	Statistically significant suppression for up to 8 months	-	[2][5]

Table 2: Efficacy of Biodegradable Pheromone Dispensers for A. aurantii Control in Spain

Trial Number	Location	Reduction in Male Captures (2nd Flight)	Reduction in Male Captures (3rd Flight)	Reduction in Damaged Fruit (>5 scales)	Citation
Trial 1	Spain	98.0%	94.1%	~70% (compared to oil-treated plot)	[6][7]
Trial 2	Spain	93.5%	82.9%	~80% (compared to untreated plot)	[6][7]
Trial 3	Spain	76.7%	68.1%	~60% (compared to untreated plot)	[6][7]

Table 3: Comparison with Conventional Insecticides

While direct comparative "meta-analysis" data is limited, studies indicate that mating disruption with Rescalure® can be as effective as properly timed insecticidal oil treatments.[6] Furthermore, conventional insecticides like foliar-applied imidacloprid have shown little effect on California red scale and can disrupt biological control by harming natural enemies.[8] Systemically applied imidacloprid can suppress scale populations but may also negatively impact parasitoids.[8]

Experimental Protocols

The methodologies employed in the cited field trials share common principles for evaluating the efficacy of mating disruption techniques.

Key Experimental Methodologies

• Experimental Design: Typically, trials are conducted in commercial citrus orchards. A common design involves splitting an orchard into a treatment block (with pheromone dispensers) and an untreated control block.[9] Replicated trials across multiple sites and seasons are often used to ensure the robustness of the results.[2][4][5]

• Dispenser Deployment: Dispensers, such as CheckMate® CRS, are manually hung on tree branches within the canopy. The density of dispensers is a critical parameter, with typical rates around 450 dispensers per hectare.[1]

• Efficacy Evaluation:

  • Male Capture Monitoring: Pheromone-baited sticky traps are placed in both the treated and control plots to monitor the population of male California red scales. Traps are checked regularly (e.g., weekly), and the number of captured males is recorded. A significant reduction in male captures in the treated plots compared to the control plots indicates successful mating disruption.[10]

  • Fruit Infestation Assessment: At the end of the growing season, a random sample of fruit is collected from both treated and control plots. The fruit is then assessed for the presence and density of California red scale. The percentage of infested fruit and the severity of infestation are key metrics for determining the effectiveness of the treatment in preventing crop damage.[2][4][5][6]

  • Leaf and Twig Infestation: In some studies, the level of infestation on leaves and twigs is also assessed to provide a more comprehensive picture of the scale population dynamics.[2][4][5]

• Data Analysis: Statistical methods, such as ANOVA, are used to analyze the data and determine if the observed differences in male captures and fruit damage between the treated and control plots are statistically significant.[10]

Visualizing the Mechanisms

To better understand the processes involved, the following diagrams illustrate the experimental workflow for a typical mating disruption trial and the generalized signaling pathway of pheromone reception in the target insect.

Experimental workflow for a Rescalure® field trial.

Generalized pheromone signaling pathway in an insect.

Conclusion

The meta-analysis of available field trial data indicates that Rescalure® is an effective tool for the management of the California red scale. Its use in mating disruption significantly reduces male scale populations and subsequent fruit damage. When integrated into a comprehensive pest management program, Rescalure® offers a viable alternative to conventional insecticides, with the added benefits of high species-specificity and compatibility with biological control agents. Further research to optimize dispenser placement and timing, especially in relation to the distinct flight periods of the California red scale, could enhance its efficacy.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 3. Sex pheromone of the California red scale, Aonidiella aurantii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Host Plant Odour and Sex Pheromone are Integral to Mate Finding in Codling Moth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic Rescalure and Naturally Produced Pheromones in Pest Management

For Researchers, Scientists, and Drug Development Professionals

Chemical Equivalence and Production

Naturally produced rescalure is the sex pheromone released by female California red scale insects to attract males for mating. Synthetic rescalure is chemically engineered to be identical to this natural compound. Regulatory assessments have confirmed that synthetic rescalure is a mixture of the (3S, 6R)-3-methyl-6-isopropenyl-9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate stereoisomers, which mirrors the composition of the naturally produced pheromone[1].

The primary advantage of synthetic production is the ability to generate large, consistent, and high-purity quantities of the pheromone, which is essential for widespread agricultural use[2]. In contrast, extracting and purifying rescalure from the insects themselves is a labor-intensive process that yields only minuscule amounts, making it unfeasible for commercial pest control applications.

Performance and Efficacy of Synthetic Rescalure

Synthetic rescalure is the active ingredient in various commercial products designed for the mating disruption of the California red scale. This pest management strategy involves permeating the atmosphere of a citrus orchard with the synthetic pheromone, which confuses the male insects and prevents them from locating females, thereby disrupting the mating cycle.

Field trials have demonstrated the effectiveness of synthetic rescalure in managing California red scale populations. Key performance indicators include the reduction in male moth captures in pheromone-baited traps and a decrease in fruit infestation.

Data Presentation: Field Trial Results of Synthetic Rescalure

The following tables summarize data from field trials on the efficacy of mating disruption using synthetic rescalure.

Table 1: Reduction in Male California Red Scale Captures in Pheromone Traps

Trial	Location	Crop	% Reduction in Male Captures (vs. Control)	Duration of Study	Citation
1	Central California	Citrus	90%	2 years	[3]
2	Valencia, Spain	Citrus	98% (during 2nd flight), 94.1% (during 3rd flight)	1 season	[2][4]
3	Valencia, Spain	Citrus	93.5% (during 2nd flight), 82.9% (during 3rd flight)	1 season	[2][4]
4	Valencia, Spain	Citrus	76.7% (during 2nd flight), 68.1% (during 3rd flight)	1 season	[2][4]

Table 2: Reduction in Fruit Infestation by California Red Scale

Trial	Location	Crop	% Reduction in Highly Infested Fruit (vs. Control)	Citation
1	Central California	Citrus	75%	[3]
2	Valencia, Spain	Citrus	~70% (vs. oil-treated plot)	[2][4]
3	Valencia, Spain	Citrus	~80% (vs. untreated plot)	[2][4]
4	Valencia, Spain	Citrus	~60% (vs. untreated plot)	[2][4]

Experimental Protocols

The evaluation of pheromone efficacy, for both synthetic and natural compounds, relies on standardized laboratory and field-based experimental protocols.

Electroantennography (EAG) and Gas Chromatography-Electroantennographic Detection (GC-EAD)

EAG is a technique used to measure the electrical response of an insect's antenna to a specific volatile compound[5]. This method is crucial for determining if a synthetic pheromone elicits the same level of antennal stimulation as its natural counterpart. GC-EAD couples this technique with gas chromatography to identify which specific components of a chemical mixture are biologically active.

Experimental Workflow for GC-EAD Analysis

Workflow for GC-EAD analysis of pheromones.

Wind Tunnel Bioassay

Wind tunnel bioassays are controlled laboratory experiments that assess an insect's behavioral response to a pheromone plume. These assays are vital for comparing the attractiveness of synthetic and natural pheromones.

Experimental Protocol for Wind Tunnel Bioassay:

• Wind Tunnel Setup: A glass or acrylic tunnel with a controlled, laminar airflow (typically 0.2-0.4 m/s) is used. The tunnel is illuminated with dim red light to simulate crepuscular or nocturnal conditions.

• Pheromone Source: The test pheromone (synthetic or natural extract) is applied to a dispenser (e.g., filter paper or rubber septum) and placed at the upwind end of the tunnel. A solvent-only control is also used.

• Insect Acclimatization: Male insects of a specific age and mating status are acclimatized to the experimental conditions for at least one hour.

• Behavioral Observation: Individual males are released at the downwind end of the tunnel, and their flight behavior is observed and recorded for a set period (e.g., 5 minutes). Key behaviors to quantify include:

  • Activation: Initiation of wing fanning or walking.

  • Take-off: Initiation of flight.

  • Upwind Flight: Oriented flight towards the pheromone source.

  • Source Contact: Landing on or near the pheromone source.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Recent advances in the synthesis of insect pheromones: an overview from 2013 to 2022 - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 3. cales.arizona.edu [cales.arizona.edu]
• 4. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sex pheromone of the California red scale, Aonidiella aurantii - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Rescalure Dispenser Technologies for California Red Scale Mating Disruption

For researchers and professionals in drug development and pest management, the effective delivery of semiochemicals is paramount. This guide provides an objective, data-driven comparison of different dispenser technologies for Rescalure, the synthetic pheromone used to disrupt the mating of the California red scale (Aonidiella aurantii), a significant pest in citrus and other crops. We will delve into the performance of passive, active, and biodegradable dispenser systems, presenting supporting experimental data, detailed methodologies, and visual representations of key processes.

Overview of Rescalure Dispenser Technologies

The primary goal of any Rescalure dispenser is to release a consistent and effective concentration of the pheromone into the orchard environment to prevent male scales from locating females, thereby reducing reproduction and crop damage.[1] The main technologies employed for this purpose fall into three categories:

• Passive Slow-Release Dispensers: These devices, often referred to as "meso-emitters," release the pheromone through diffusion from a matrix or membrane. A prominent example is the CheckMate® CRS dispenser by Suterra, which is designed for season-long, continuous release.[2][3]

• Active Release Systems: These systems utilize an automated, often programmable, mechanism to release bursts of the pheromone into the environment. The Semios CRS Plus is an example of such an aerosol-based dispenser.[4]

• Biodegradable Dispensers: These are typically passive systems where the dispenser itself is made from biodegradable materials, offering an environmentally sustainable option. Research has demonstrated the efficacy of biodegradable mesoporous dispensers for Rescalure release.[5][6][7]

Comparative Performance Data

The efficacy of these dispenser technologies is primarily evaluated by their ability to reduce male moth capture in pheromone-baited traps and, ultimately, to decrease the incidence of fruit infestation. The following tables summarize key performance data from various field studies.

Table 1: Efficacy in Reducing Male California Red Scale Trap Captures

Dispenser Technology	Product Example	Reduction in Male Trap Captures	Study Duration	Source(s)
Passive Slow-Release	CheckMate® CRS	~90% (average)	2016-2019	[1][3]
Passive Slow-Release	Biodegradable Mesoporous	76.7% - 98% (2nd flight)	2 years	[6][8]
Active Release System	Semios CRS Plus	No significant reduction	1 year (trial canceled)	[9]

Table 2: Efficacy in Reducing Fruit Infestation

Dispenser Technology	Product Example	Reduction in Fruit Infestation	Notes	Source(s)
Passive Slow-Release	CheckMate® CRS	<0.5% heavily infested fruit in 9 of 10 blocks	Compared to an average of 5.6% in untreated areas	[10]
Passive Slow-Release	Biodegradable Mesoporous	~70% reduction in damaged fruit	Compared to an untreated plot	[5]
Active Release System	Semios CRS Plus	Not reported due to early trial termination	-	[9]

Table 3: Pheromone Release Rates

Dispenser Technology	Pheromone Load (per dispenser)	Mean Release Rate	Study Conditions	Source(s)
Biodegradable Mesoporous	50 mg	>250 µ g/day	Field conditions	[5]
Biodegradable Mesoporous	100 mg	390 µ g/day	Field conditions	[5]
Biodegradable Mesoporous	Not specified	269 µ g/day	Field conditions over 250 days	[6][7]

Note: Directly comparable, peer-reviewed release rate data for CheckMate® CRS and Semios CRS Plus were not available in the reviewed literature. The Semios CRS Plus label indicates a maximum application rate of 150g of active ingredient per acre per year.[4]

Experimental Protocols

The data presented above were generated using rigorous experimental methodologies. Below are detailed protocols for key experiments cited in the comparison.

Protocol 1: Field Efficacy Trial for Mating Disruption

Objective: To evaluate the effectiveness of a Rescalure dispenser technology in reducing California red scale populations and crop damage under field conditions.

Methodology:

• Experimental Design: Establish replicated treated and untreated (control) plots in a commercial orchard. Plot sizes should be sufficiently large (e.g., 2.5-40 acres) to minimize edge effects and interference between plots.[10]

• Dispenser Deployment: In the treated plots, deploy the Rescalure dispensers according to the manufacturer's specifications. For passive dispensers like CheckMate® CRS, this typically involves hanging a specific number of dispensers per acre (e.g., 180-450) in the upper third of the tree canopy before the first male flight of the season.[10] For active systems like Semios, this involves placing automated dispensers at a density of 0.5 to 2 per acre.[4]

• Pest Monitoring:

  • Male Flight: Deploy pheromone-baited traps (e.g., delta traps with Suterra CRS lures) in both treated and control plots. Check traps weekly and record the number of captured male scales. Calculate the percent reduction in trap captures in the treated plots relative to the control.[10]

  • Infestation Levels: Throughout the season, collect leaf and twig samples and count the number of live scales.[10]

• Damage Assessment: At harvest, randomly sample a large number of fruits from the central trees in each plot. Visually inspect each fruit and categorize the level of scale infestation (e.g., number of scales per fruit). Calculate the percentage of heavily infested fruit in each plot.[10]

• Data Analysis: Use appropriate statistical methods to compare the mean trap captures, infestation levels, and fruit damage between the treated and control plots.

Protocol 2: Measurement of Pheromone Release Rate

Objective: To quantify the rate of pheromone release from a dispenser over time under controlled or field conditions.

Methodology:

• Field Aging: Deploy a set of dispensers in the field at the beginning of the season.

• Sample Collection: At regular intervals (e.g., weekly or bi-weekly), collect a subset of the aged dispensers.

• Residual Pheromone Analysis (Solvent Extraction):

  • Individually place each collected dispenser in a vial with a suitable solvent (e.g., hexane) to extract the remaining pheromone.

  • Analyze the solvent extract using gas chromatography-mass spectrometry (GC-MS) to quantify the amount of residual Rescalure.

  • The amount of pheromone released is calculated as the difference between the initial pheromone load and the residual amount. The release rate can then be expressed as mass per unit of time (e.g., µ g/day ).[5]

• Volatile Collection System (Dynamic Headspace Analysis):

  • Place a dispenser in a sealed chamber under controlled temperature and airflow.

  • Pass a stream of purified air over the dispenser.

  • Trap the volatilized pheromone from the airstream onto an adsorbent material (e.g., polyurethane foam).

  • Elute the trapped pheromone from the adsorbent with a solvent and quantify using GC-MS. This method provides a direct measurement of the emitted pheromone.[11]

Mandatory Visualizations

The following diagrams illustrate key biological and experimental processes related to Rescalure dispenser technology.

Caption: Generalized insect pheromone signaling pathway.

Caption: Experimental workflow for dispenser efficacy evaluation.

Conclusion

Based on the available experimental data, passive slow-release dispensers, such as the CheckMate® CRS and biodegradable mesoporous technologies, have demonstrated significant and sustained efficacy in disrupting the mating of the California red scale.[7][10] These technologies consistently achieve high levels of male trap capture reduction and a substantial decrease in fruit infestation. In a direct comparison, the active aerosol-based system, Semios CRS Plus, did not show comparable efficacy, leading to the early termination of its trial.[9]

For researchers and drug development professionals, the choice of dispenser technology will depend on a variety of factors including the desired release profile, cost, and environmental considerations. The data strongly suggest that for Rescalure, passive, long-duration release technologies currently offer the most effective and reliable performance for mating disruption programs. Further research providing direct, long-term comparative release rate data for all commercially available Rescalure dispensers would be beneficial for optimizing integrated pest management strategies.

References

• 1. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 2. suterra.com [suterra.com]
• 3. suterra.com [suterra.com]
• 4. assets.greenbook.net [assets.greenbook.net]
• 5. The first account of the mating disruption technique for the control of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae) using new biodegradable dispensers | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 6. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. faculty.ucr.edu [faculty.ucr.edu]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Efficacy Validation of Rescalure for California Red Scale Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Rescalure, a pheromone-based mating disruption product, with alternative methods for the control of California red scale (Aonidiella aurantii). The information presented is intended to assist researchers and pest management professionals in the design and evaluation of efficacy studies for these control agents.

Comparative Efficacy of California Red Scale Control Methods

The following table summarizes the efficacy of Rescalure and its primary alternatives based on available research. Direct comparative studies are limited, and efficacy can be influenced by environmental conditions and pest population density.

Control Method	Active Ingredient/Agent	Mechanism of Action	Key Efficacy Metrics	Summary of Reported Efficacy
Mating Disruption	Rescalure (Synthetic Pheromone)	Disrupts male insects' ability to locate females for mating by permeating the environment with synthetic sex pheromone.[1][2]	- Reduction in male moth captures in pheromone traps.- Reduction in fruit infestation at harvest.- Lowering of subsequent pest generation populations.	Trial data have demonstrated that Rescalure is effective in reducing damage caused by California red scale in citrus when used as directed.[1] Mating disruption can be a key component of an Integrated Pest Management (IPM) program and may reduce the need for conventional insecticide applications.[3][4]
Insect Growth Regulators (IGRs)	Pyriproxyfen, Buprofezin	Mimic insect hormones, interfering with growth and development, primarily affecting immature stages.[5]	- Mortality of crawler, 1st instar, and 2nd instar stages.- Reduction in overall pest population.	Pyriproxyfen has shown high efficacy against crawler and nymph stages of California red scale, with reported reductions of up to 97.9%.[5] However, resistance to pyriproxyfen has been observed in some populations.[3]
Systemic Insecticides	Spirotetramat, Imidacloprid	Translocated throughout the plant, killing pests that feed on the plant tissues.	- Mortality of various life stages.- Reduction in pest density on leaves, fruit, and wood.	Spirotetramat has demonstrated high levels of efficacy against California red scale and other citrus pests.[6][7]
Contact Insecticides / Oils	Mineral Oil (e.g., Kz oil), Bifenthrin	Suffocate or disrupt the cuticle of the insect upon direct contact.	- Mortality rate of treated populations.- Reduction in population density on plant surfaces.	Mineral oils can be highly effective, with some studies showing a 100% mortality rate under specific trial conditions.[8] Efficacy is dependent on thorough spray coverage.
Biological Control	Aphytis melinus (Parasitoid Wasp)	Female wasps lay eggs in or on the scale insect, and the developing larvae consume the host.	- Percentage of parasitized scales.- Reduction in scale population density.	Augmentative releases of Aphytis melinus can be effective, particularly in IPM programs where broad-spectrum pesticide use is minimized.[3] Parasitism rates can reach over 70% in some conditions.[3]

Experimental Protocols

Protocol 1: Field Efficacy Trial for Rescalure (Pheromone Mating Disruption)

1. Objective: To evaluate the efficacy of Rescalure in disrupting the mating of California red scale, leading to a reduction in crop damage.

2. Experimental Design:

• Design: Randomized Complete Block Design (RCBD).[5]
• Treatments:

• Rescalure dispensers applied at the recommended rate (e.g., 450 dispensers/ha).[1]
• Untreated Control (no pheromone application).

• Replicates: Minimum of 4-5 replicate blocks per treatment.
• Plot Size: Each plot should be a minimum of 1-2 acres to minimize edge effects, with a buffer zone between plots.

3. Materials:

• Rescalure pheromone dispensers (e.g., CheckMate CRS).
• Pheromone-baited sticky traps for monitoring male California red scale.
• Equipment for dispenser application (e.g., poles for hanging).

4. Procedure:

• Pre-treatment Assessment: Monitor baseline male flight activity using pheromone traps for at least one generation prior to treatment application.
• Dispenser Deployment: Apply Rescalure dispensers according to the manufacturer's instructions, typically by hanging them from tree branches within the canopy before the first male flight of the season.[1]
• Efficacy Monitoring:
• Male Capture: Place pheromone traps within the center of each plot and monitor weekly. Record the number of male California red scale moths captured per trap.
• Fruit Damage Assessment: At harvest, randomly sample a minimum of 100-200 fruits per plot and assess for the presence of California red scale. Calculate the percentage of infested fruit.
• Population Density: (Optional) Monitor population density of different life stages on twigs and leaves at set intervals throughout the season.

5. Statistical Analysis:

• Analyze male capture data and fruit infestation data using Analysis of Variance (ANOVA) appropriate for an RCBD.
• Compare treatment means using a suitable post-hoc test (e.g., Tukey's HSD) to determine if there are significant differences between the Rescalure-treated and untreated control plots. The significance level is typically set at p < 0.05.[8]

Protocol 2: Field Efficacy Trial for a Conventional Insecticide

1. Objective: To determine the efficacy of a test insecticide in reducing the population of California red scale on a citrus crop.

2. Experimental Design:

• Design: Randomized Complete Block Design (RCBD).
• Treatments:

• Test Insecticide at various application rates.
• Positive Control (a standard, registered insecticide).
• Negative Control (water spray only).

• Replicates: Minimum of 4-5 replicate plots per treatment.
• Plot Size: Each plot should consist of several trees, with buffer trees between plots to prevent spray drift.

3. Materials:

• Test insecticide.
• Standard insecticide.
• Calibrated spray equipment.
• Sampling equipment (e.g., hand lenses, collection bags).

4. Procedure:

• Pre-treatment Sampling: Before application, assess the initial population density of California red scale on leaves, twigs, and fruit in each plot to ensure a uniform infestation.
• Insecticide Application: Apply the treatments according to the protocol, ensuring thorough coverage of the trees.
• Post-treatment Sampling: Collect samples (e.g., leaves, twigs) at specified intervals after treatment (e.g., 7, 14, 21, and 28 days).[6][7]
• Efficacy Assessment: In the laboratory or with a hand lens in the field, count the number of live and dead scale insects of different life stages (crawlers, nymphs, adults) per sample unit.

5. Statistical Analysis:

• Calculate the percentage mortality for each treatment at each sampling interval, often corrected for control mortality using Abbott's formula.
• Perform ANOVA on the mortality data (after appropriate transformation, if necessary) to test for significant differences among treatments.
• Use a mean separation test (e.g., Tukey's HSD) to compare the efficacy of the test insecticide with the positive and negative controls.

Visualizations

Signaling Pathway of Mating Disruption

Caption: Conceptual pathway of pheromone-based mating disruption.

Experimental Workflow for Rescalure Efficacy Validation

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. suterra.com [suterra.com]
• 3. California Red Scale and Yellow Scale / Citrus / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 4. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 5. ejppri.eg.net [ejppri.eg.net]
• 6. EFFICACY OF SELECTED INSECTICIDES FOR THE CONTROL OF THE CALIFORNIA RED SCALE IN SOUTHERN ITALY | International Society for Horticultural Science [ishs.org]
• 7. EFFICACY OF SELECTED INSECTICIDES FOR THE CONTROL OF THE CALIFORNIA RED SCALE IN SOUTHERN ITALY [actahort.org]
• 8. bioworksinc.com [bioworksinc.com]

Long-Term Efficacy of Lipid-Lowering Therapies: A Comparative Analysis for Drug Development Professionals

Introduction: The management of hypercholesterolemia to reduce cardiovascular risk is a cornerstone of preventive cardiology. While statins have long been the standard of care, the development of newer agents like PCSK9 inhibitors and the established role of ezetimibe offer alternative and add-on therapeutic options. This guide provides a comparative analysis of the long-term effectiveness of these three major classes of lipid-lowering therapies, supported by data from pivotal clinical trials.

Comparative Efficacy of Lipid-Lowering Therapies

The long-term efficacy of statins, PCSK9 inhibitors, and ezetimibe in reducing low-density lipoprotein cholesterol (LDL-C) and subsequent cardiovascular events has been established in numerous large-scale clinical trials.

Therapy Class	Key Long-Term Trials	Median Follow-up	Key Efficacy Outcomes
Statins	WOSCOPS, ASCOT-LLA, LIPID	5 to 15 years (including post-trial follow-up)	Significant reduction in all-cause mortality and cardiovascular events.[1][2] The LIPID study showed a 24% reduction in death from cardiovascular disease and a 23% reduction in overall mortality after 6 years of pravastatin treatment.[2]
PCSK9 Inhibitors	FOURIER-OLE, ODYSSEY OUTCOMES	Up to 8.4 years	In the FOURIER-OLE study, long-term evolocumab treatment led to a 15% lower risk of major cardiovascular events and a 23% lower risk of cardiovascular death compared to those originally on placebo.[3] ODYSSEY OUTCOMES showed a significant reduction in recurrent cardiovascular events in patients on statin therapy.[4]
Ezetimibe	IMPROVE-IT, EWTOPIA 75	Up to 7 years	The IMPROVE-IT trial demonstrated that adding ezetimibe to simvastatin in high-risk patients resulted in a further 2% absolute risk reduction in major cardiovascular events.[5][6] The EWTOPIA 75 trial showed that ezetimibe monotherapy prevented cardiovascular events in patients aged ≥75 years.[7]

Adverse Events and Safety Profile

Long-term safety is a critical consideration in the selection of lipid-lowering therapy. The table below summarizes notable adverse events from long-term studies.

Therapy Class	Common Adverse Events	Serious Adverse Events
Statins	Muscle-related symptoms, increased risk of new-onset diabetes (associated with rosuvastatin).[8]	Rare instances of myopathy and rhabdomyolysis. No major long-term safety concerns have been identified in extended follow-ups of major trials.[9]
PCSK9 Inhibitors	Injection site reactions.[10]	No significant increase in serious adverse events, muscle-related events, new-onset diabetes, or neurocognitive events with long-term use.[3]
Ezetimibe	Generally well-tolerated with a safety profile similar to placebo.[11][12]	No credible association with cancer, fractures, or other serious adverse events in meta-analyses of randomized controlled trials.[11]

Mechanisms of Action and Signaling Pathways

The distinct mechanisms of action of statins, PCSK9 inhibitors, and ezetimibe allow for complementary effects in lowering LDL-C.

• Statins inhibit HMG-CoA reductase, a key enzyme in the cholesterol synthesis pathway in the liver. This leads to an upregulation of LDL receptors on hepatocytes and increased clearance of LDL-C from the circulation.[13]

• Ezetimibe selectively inhibits the absorption of dietary and biliary cholesterol in the intestine by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein.[5][14]

• PCSK9 Inhibitors are monoclonal antibodies that bind to proprotein convertase subtilisin/kexin type 9 (PCSK9). This prevents PCSK9 from binding to LDL receptors, thereby preventing their degradation and increasing the number of LDL receptors available to clear LDL-C.[15]

Caption: Signaling pathway of cholesterol metabolism and points of intervention for major lipid-lowering therapies.

Experimental Protocols

The following outlines a generalized protocol for a long-term, randomized, double-blind, placebo-controlled clinical trial evaluating the efficacy of a novel lipid-lowering agent, based on the methodologies of trials like FOURIER and ODYSSEY OUTCOMES.[3][4]

1. Study Design and Population:

• Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

• Inclusion Criteria: Adult patients with a history of atherosclerotic cardiovascular disease and LDL-C levels above a specified threshold (e.g., ≥70 mg/dL) despite stable, maximally tolerated statin therapy.

• Exclusion Criteria: Recent major cardiovascular events, severe heart failure, uncontrolled medical conditions, or contraindications to the study drug.

2. Randomization and Blinding:

• Eligible participants are randomly assigned in a 1:1 ratio to receive either the investigational drug or a matching placebo.

• Randomization is stratified by key baseline characteristics such as geographic region and intensity of background statin therapy.

• Both participants and investigators remain blinded to the treatment allocation throughout the study.

3. Treatment and Follow-up:

• The investigational drug or placebo is administered at a fixed dose and schedule (e.g., subcutaneous injection every 2 or 4 weeks).

• Participants are followed for a pre-specified duration (e.g., a median of 2-5 years) or until a target number of primary endpoint events have occurred.

• Follow-up visits are scheduled at regular intervals (e.g., every 12 weeks) to assess efficacy, safety, and adherence.

4. Endpoints:

• Primary Efficacy Endpoint: A composite of major adverse cardiovascular events, typically including cardiovascular death, myocardial infarction, stroke, hospitalization for unstable angina, or coronary revascularization.

• Key Secondary Efficacy Endpoints: A composite of harder outcomes like cardiovascular death, myocardial infarction, and stroke.

• Safety Endpoints: Incidence of adverse events, serious adverse events, and pre-specified adverse events of special interest (e.g., new-onset diabetes, neurocognitive events).

5. Statistical Analysis:

• The primary efficacy analysis is typically a time-to-event analysis using a Cox proportional-hazards model in the intention-to-treat population.

• The study is powered to detect a clinically meaningful reduction in the primary endpoint with the investigational drug compared to placebo.

Caption: A generalized workflow for a long-term cardiovascular outcomes clinical trial.

Long-term studies have consistently demonstrated the efficacy and safety of statins, PCSK9 inhibitors, and ezetimibe in managing hypercholesterolemia and reducing cardiovascular risk. While statins remain the first-line therapy, PCSK9 inhibitors and ezetimibe provide crucial options for patients who are statin-intolerant or require additional LDL-C lowering to reach their treatment goals. The choice of therapy should be individualized based on the patient's cardiovascular risk, baseline LDL-C level, and tolerance to treatment. Future research and development in this field will likely focus on novel oral formulations and therapies with even greater long-term efficacy and safety.

References

• 1. Investigating the long-term legacy of statin therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 20 years of statins: how they changed heart health forever - The University of Sydney [sydney.edu.au]
• 3. ahajournals.org [ahajournals.org]
• 4. Long-Term Efficacy and Tolerability of PCSK9 Targeted Therapy: A Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ezetimibe: an update on its clinical usefulness in specific patient groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ezetimibe - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. New study sheds light on long term effectiveness and safety of two widely used statins - BMJ Group [bmjgroup.com]
• 9. Statins and mortality: the untold story - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Safety of ezetimibe in lipid-lowering treatment: systematic review and meta-analysis of randomised controlled trials and cohort studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. patientcareonline.com [patientcareonline.com]
• 14. Adding ezetimibe to statin therapy: latest evidence and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Current and emerging PCSK9‐directed therapies to reduce LDL‐C and ASCVD risk: A state‐of‐the‐art review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Cost-Benefit Analysis of Rescalure™ and Chemical Pesticides for California Red Scale Management

For Immediate Publication

This guide provides an objective comparison of Rescalure™-based mating disruption and conventional chemical pesticides for the control of California red scale (Aonidiella aurantii), a significant pest in citrus production. The analysis is intended for researchers, scientists, and pest management professionals, offering a comprehensive overview supported by experimental data to inform integrated pest management (IPM) strategies.

Overview and Mechanism of Action

Effective pest management requires a thorough understanding of the available tools. Rescalure™ and chemical insecticides represent two distinct philosophies of pest control: behavior modification and direct toxicity.

Rescalure™ (Synthetic Pheromone) Rescalure™ is a synthetic replica of the sex pheromone produced by the female California red scale (CRS).[1] It is dispensed into the orchard atmosphere to disrupt the ability of male scales to locate females, thereby preventing mating and subsequent reproduction. This method is non-toxic and highly species-specific.[1]

Chemical Pesticides Chemical insecticides used for CRS control primarily act as neurotoxins or insect growth regulators (IGRs).[2][3]

• Neurotoxins: Organophosphates, carbamates, and neonicotinoids disrupt the insect's nervous system. For instance, organophosphates inhibit the enzyme acetylcholinesterase (AChE), causing a toxic accumulation of the neurotransmitter acetylcholine, which leads to paralysis and death.[4][5][6]

• Insect Growth Regulators (IGRs): Compounds like pyriproxyfen and buprofezin interfere with the insect's ability to molt or develop, preventing it from reaching maturity.[3][7]

Comparative Efficacy Analysis

Multiple field studies have demonstrated that both Rescalure™-based mating disruption and modern chemical insecticides can effectively control California red scale populations. However, their performance metrics and optimal conditions for use differ.

Data from Efficacy Trials Studies consistently show that mating disruption with products like CheckMate® CRS (containing Rescalure™) significantly reduces male pheromone trap captures, a key indicator of disruption. This translates to lower pest densities on twigs and leaves and, most importantly, a reduction in infested fruit at harvest.

Metric	Rescalure™ (Mating Disruption)	Chemical Insecticides (Modern)
Male Trap Capture Reduction	90-98% reduction.[8][9]	Not applicable.
Twig & Leaf Infestation	75-95% reduction compared to control.[8][10][11]	Significant reduction vs. control (variable by product).[12][13]
Highly Infested Fruit	Reduced by 75-97% vs. control; often below 0.5%.[10][11]	Significant reduction vs. control.[12][13]
Speed of Action	Preventive; population reduction is gradual over a season.[1]	Curative; rapid knockdown of existing populations.
Resistance Development	Not subject to resistance development.[8]	Resistance documented for organophosphates and IGRs (pyriproxyfen).[2][11][14]

Key Findings:

• Mating disruption using CheckMate® CRS has been shown to be as effective as a properly applied oil treatment in reducing fruit damage.[9]

• The success of mating disruption is often comparable to modern, selective insecticides like spirotetramat (Movento) in preventing fruit infestation.[12][14]

• Mating disruption has the potential to reduce or eliminate the need for supplemental pesticide applications, particularly in orchards with low to moderate initial pest densities.[8][11]

Experimental Protocols

The data presented is derived from rigorous field trials. A generalized protocol for evaluating the efficacy of a CRS control agent is outlined below.

Detailed Methodology (Example based on cited studies[12][13]):

• Site Selection: Commercial citrus orchards with a known history of California red scale infestation are selected.

• Experimental Design: A Randomized Complete Block (RCB) design is typically used. Orchards are divided into treatment plots (e.g., mating disruption) and control plots (untreated). Plots are blocked based on pre-treatment scale densities to reduce variability.

• Treatment Application:

  • Rescalure™: Dispensers (e.g., CheckMate® CRS) are manually hung on tree branches at the labeled rate (e.g., 450 dispensers/hectare) before the first major male flight of the season.[1]

  • Chemical Pesticides: Insecticides are applied using calibrated air-blast or hand-wand sprayers at labeled rates and water volumes (e.g., 1,000 gal/acre). Applications are timed to target specific life stages, such as crawler emergence.[12][13]

• Efficacy Assessment:

  • Pheromone Traps: Traps baited with CRS lures are placed in the center of each plot and checked weekly or bi-weekly to count captured males.

  • Infestation Sampling: At set intervals (e.g., August and November), a predetermined number of twigs and leaves are randomly sampled from trees in each plot. Live scales are counted under a microscope.

  • Harvest Evaluation: At the end of the season, a large sample of fruit (or all fruit from designated trees) is harvested from each plot. Fruit is examined to determine the percentage infested with any scales and the percentage that is heavily infested (e.g., >10 scales), which would be downgraded commercially.

• Data Analysis: Data (e.g., mean scales per twig, % infested fruit) are statistically analyzed, often using Analysis of Variance (ANOVA) and mean separation tests (e.g., Fisher's LSD) to determine significant differences between treatments.[12][13]

Cost-Benefit Analysis

A comprehensive analysis must weigh not only the direct costs of products and labor but also the indirect costs and benefits related to environmental impact, non-target effects, and long-term sustainability.

Economic Comparison

Direct cost comparisons are complex and fluctuate based on market prices and labor. However, a partial budget analysis based on available data for similar systems reveals key trade-offs.

Cost/Benefit Component	Rescalure™ (Mating Disruption)	Chemical Pesticides
Material Cost	High initial cost for dispensers. (e.g., For codling moth, ~$270/ha).[15]	Variable; can be lower per application than pheromones.
Application Labor Cost	High; manual placement of dispensers (e.g., ~5 hours/ha).[15]	Lower per application (machine-sprayed).
Machinery & Fuel Cost	None for application.	Incurred with each spray application.[15]
Number of Applications	One application per season.[1]	Often requires multiple applications per season.
Secondary Pest Outbreaks	Unlikely; preserves natural enemies.	Possible; broad-spectrum chemicals can kill beneficial insects, requiring additional sprays.[2]
Net Result	Higher upfront cost. Potential for lower overall season cost by reducing or eliminating insecticide sprays and preventing secondary outbreaks.[15]	Lower cost per application. Risk of higher overall cost due to multiple applications for primary and secondary pests.

Environmental and Health Impact Comparison

The indirect costs and benefits associated with environmental and human health are critical differentiators.

Impact Area	Rescalure™ (Mating Disruption)	Chemical Pesticides (Especially Broad-Spectrum)
Toxicity to Mammals	Very Low (Oral/Dermal LD50 >5000 mg/kg bw in rats).[1]	Varies from low to high. Organophosphates are chemically similar to nerve gases.[5]
Effect on Natural Enemies	No adverse effects; compatible with biological control.[1][8]	Broad-spectrum (organophosphates, carbamates) are highly toxic to parasitic wasps and predators.[2][3][14]
Effect on Pollinators	No adverse effects.[8]	Neonicotinoids and others can be highly toxic to bees and other pollinators.[5][16]
Environmental Fate	Biodegradable, negligible environmental exposure from dispensers.[1]	Can lead to soil and water contamination through runoff and leaching.[5]
Residues in Food	Unlikely to result in residues distinguishable from natural levels. No MRL required.[1]	Can leave residues on produce, requiring strict adherence to pre-harvest intervals (PHI).[3]
Worker Safety	Low risk; potential for minor eye/skin irritation during handling. Zero re-entry interval.[1][8]	Higher risk; requires significant personal protective equipment (PPE). Strict re-entry intervals.[7]

Conclusion

Both Rescalure™-based mating disruption and chemical insecticides are effective tools for managing California red scale. The optimal choice depends on the specific goals of a pest management program.

• Rescalure™ represents a highly targeted, preventative, and environmentally benign approach. Its primary benefits are its specificity, lack of toxicity to non-target organisms, compatibility with biological control, and inability to induce pest resistance. While associated with higher upfront material and labor costs, it can reduce the need for insecticide sprays, thereby lowering associated costs and mitigating the risk of secondary pest outbreaks. It is an ideal component of a long-term, sustainable IPM program.

• Chemical Pesticides , particularly modern, selective insecticides, offer a powerful curative option for rapidly reducing high pest populations. However, their use carries significant risks, including the development of insecticide resistance, negative impacts on beneficial insects and pollinators, and potential environmental contamination. The reliance on older, broad-spectrum chemicals is increasingly untenable due to resistance and detrimental effects on the orchard ecosystem.

For researchers and professionals developing advanced pest management strategies, an integrated approach is paramount. Rescalure™ provides a strong foundation for season-long, low-impact population suppression, which can be supplemented with judicious use of selective insecticides only when monitoring indicates a need to control damaging outbreaks. This strategy leverages the benefits of both technologies while minimizing their respective costs and risks.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. fruitgrowers.com [fruitgrowers.com]
• 3. cales.arizona.edu [cales.arizona.edu]
• 4. agroorbit.com [agroorbit.com]
• 5. Types of Pesticides [seeds.ca]
• 6. pnas.org [pnas.org]
• 7. ENY-2087/IN1379: Understanding Insecticide Modes of Action and Resistance Management in Florida Horticulture [edis.ifas.ufl.edu]
• 8. Mating Disruption of California Red Scale in Citrus | Progressive Crop Consultant [progressivecrop.com]
• 9. Mating disruption of California red scale, Aonidiella aurantii Maskell (Homoptera: Diaspididae), using biodegradable mesoporous pheromone dispensers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mating Disruption of the California Red Scale, Aonidiella aurantii (Hemiptera: Diaspididae) in Central California Citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]
• 14. California Red Scale and Yellow Scale / Citrus / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 15. horticulturejournal.usamv.ro [horticulturejournal.usamv.ro]
• 16. curesworks.org [curesworks.org]

Safety & Regulatory Compliance

Proper Disposal of Rescalure: A Guide for Laboratory Professionals

For immediate release – This document provides essential safety and logistical guidance for the proper disposal of Rescalure, a pheromone used in research and drug development. Adherence to these procedures is critical to ensure the safety of laboratory personnel and the protection of the environment. Rescalure is classified as a skin sensitizer, very toxic to aquatic life with long-lasting effects, and is a flammable liquid.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for the specific Rescalure-containing product being used.[3]

Personal Protective Equipment (PPE):

• Gloves: Wear protective gloves when handling dispensers or solutions containing Rescalure.[3]

• Eye Protection: Avoid contact with eyes.[3]

• Ventilation: Use only outdoors or in a well-ventilated area. Avoid breathing vapors.[3]

General Hygiene:

• Wash hands thoroughly with soap and water after handling and before eating, drinking, or using tobacco.[3]

• Do not contaminate water sources, food, or feed with the product or used containers.[3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Rescalure.

Property	Value	Source
GHS Hazard Codes	H317, H400, H410	[1]
GHS Hazard Statements	May cause an allergic skin reaction, Very toxic to aquatic life, Very toxic to aquatic life with long lasting effects	[1]
Flash Point	13°C	[2]
Auto-ignition Temperature	250°C	[2]
Storage Stability	Stable for 12 months at ambient temperature (19.9 to 26.9°C) in a HDPE bottle	[2]

Step-by-Step Disposal Protocol

The recommended method for the disposal of Rescalure and its contaminated materials is through an approved hazardous waste disposal facility.

Step 1: Waste Identification and Segregation

• Identify all waste streams containing Rescalure. This includes:

  • Unused or expired Rescalure solutions.

  • Spent pheromone dispensers.

  • Contaminated labware (e.g., pipettes, vials, beakers).

  • Contaminated personal protective equipment (e.g., gloves).

  • Materials used for spill cleanup.

• Segregate Rescalure waste from other laboratory waste to prevent cross-contamination and ensure proper disposal.

Step 2: Waste Collection and Storage

• Place all Rescalure waste into a designated and properly labeled hazardous waste container.

• The container must be:

  • Chemically compatible with Rescalure.

  • Leak-proof and have a secure closure.

  • Clearly labeled as "Hazardous Waste," "Rescalure," and with the appropriate hazard symbols (flammable, skin sensitizer, environmental hazard).

• Store the waste container in a cool, well-ventilated area, away from sources of ignition.[3]

Step 3: Disposal of Empty Containers

• Dispose of empty Rescalure containers according to local or state regulations.[4] Do not reuse empty containers.

Step 4: Spill Management

In the event of a spill:

• Ensure the area is well-ventilated and remove all sources of ignition.

• Wearing appropriate PPE, contain the spill.

• Use an absorbent material to collect the spilled liquid.

• Place the absorbent material and any other contaminated items into the designated hazardous waste container.

• Clean the spill area thoroughly.

• Dispose of all contaminated materials as hazardous waste.

Step 5: Final Disposal

• Arrange for the collection and disposal of the hazardous waste through a licensed and approved waste disposal facility.

• Provide the waste disposal company with the Safety Data Sheet (SDS) for the Rescalure product.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the decision-making process and workflow for the proper disposal of Rescalure and associated materials in a laboratory setting.

References

• 1. Rescalure | C16H28O2 | CID 10934002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apvma.gov.au [apvma.gov.au]
• 3. assets.greenbook.net [assets.greenbook.net]
• 4. downloads.regulations.gov [downloads.regulations.gov]

Essential Safety and Operational Guide for Handling Rescalure

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, particularly when handling specialized biochemicals like Rescalure. This guide provides immediate and essential safety protocols, operational procedures, and disposal plans to foster a secure and efficient research environment.

Chemical and Physical Properties of Rescalure

A comprehensive understanding of a substance's properties is the foundation of safe handling. Rescalure is an oily liquid that is insoluble in water.[1][2] Key physical and chemical characteristics are summarized below to inform risk assessments and handling procedures.

Property	Value
Molecular Formula	C16H28O2[3]
Molecular Weight	252.39 g/mol [3]
Physical Form	Greenish-yellow coloured oily liquid with an aromatic odour.[4]
Freezing Point	-43.5℃[1][2]
Flash Point	131℃ (Rescalure)[1][2], 13℃ (active constituent)[1][2]
Auto-ignition Temperature	250℃[1][2]
Solubility	Water-insoluble[1][2]

Hazard Identification and Personal Protective Equipment (PPE)

Rescalure is classified under the Globally Harmonized System (GHS) with specific warnings that necessitate careful handling.[3] It may cause an allergic skin reaction and is very toxic to aquatic life with long-lasting effects.[3] Therefore, adherence to appropriate PPE protocols is critical.

Recommended Personal Protective Equipment (PPE)

PPE Component	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[5]	To prevent skin contact and potential allergic reactions.[3]
Eye Protection	Safety glasses with side-shields or chemical goggles.[5][6]	To protect against accidental splashes.
Skin and Body Protection	Laboratory coat or chemical-resistant apron.	To protect skin and personal clothing from contamination.
Respiratory Protection	Generally not required under normal, well-ventilated use, as Rescalure is often in a vapor-releasing device.[1] A NIOSH-approved respirator should be used if significant aerosolization or heating is expected.	To prevent inhalation of any potential vapors or mists.

Procedural Guidance for PPE Application and Removal

Proper technique in donning and doffing PPE is crucial to prevent cross-contamination and exposure. The following workflow is designed to ensure safety when handling Rescalure.

PPE Donning and Doffing Workflow for Rescalure Handling.

Operational and Disposal Plans

Handling and Storage

• Store Rescalure in its original, tightly closed container in a cool, well-ventilated area.[1]

• Avoid prolonged periods of storage in direct sunlight.[1]

• The active constituent is stable for at least 12 months at ambient temperature when stored in a HDPE bottle.[1][2]

Spill Management

In the event of a spill, the primary objective is to contain the material and prevent its entry into waterways, given its high toxicity to aquatic life.[3]

• Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate ventilation.

• Don Appropriate PPE: At a minimum, wear chemical-resistant gloves, safety goggles, and a lab coat.

• Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to absorb the liquid.

• Collect and Dispose: Carefully sweep or scoop the absorbed material into a designated, labeled chemical waste container.

• Clean the Area: Decontaminate the spill area with soap and water.

• Waste Disposal: Dispose of the waste container and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Disposal Plan

Chemical waste disposal must adhere to institutional and regulatory guidelines.

• Unused Rescalure: Treat as hazardous chemical waste. Do not dispose of down the drain.

• Empty Containers: If recycling, replace the cap and return the clean container to a recycler or designated collection point. If not recycling, puncture and crush the container before delivering it to an approved waste management facility.[1]

• Contaminated Materials: Any materials, such as gloves, absorbent pads, or lab coats, that have come into contact with Rescalure should be disposed of as hazardous waste.

The logical flow for the disposal of Rescalure and associated materials is outlined below to ensure environmental protection and regulatory compliance.

Logical Workflow for Rescalure Waste Disposal.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Rescalure | C16H28O2 | CID 10934002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Rescalure [sitem.herts.ac.uk]
• 5. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 6. youtube.com [youtube.com]